1-Ethyl-3-methylurea

• CAS: 28145-10-0

Core Science & Biosynthesis

1-Ethyl-3-methylurea: Structural Dynamics, Synthesis, and Pharmacophore Applications

[1]

Executive Summary

1-Ethyl-3-methylurea (EMU) is a dialkyl-substituted urea derivative characterized by its asymmetric alkylation pattern.[1][2] While structurally simple, it serves as a critical model system for studying amide resonance, hydrogen bonding networks in supramolecular chemistry, and as a synthetic intermediate in the pharmaceutical industry.[1]

Crucially, EMU is the direct parent compound of 1-Ethyl-1-nitrosourea (ENU) , a potent mutagen and alkylating agent.[1] Understanding the stability and reactivity of the urea scaffold is essential for researchers working with nitrosourea precursors to prevent accidental nitrosation or to control metabolic degradation pathways in drug design.[1]

Key Compound Data:

• IUPAC Name: 1-Ethyl-3-methylurea[1]

• CAS Registry Number: 2224-40-0 (Note: Often confused with isomer entries; verify specific substitution pattern).[1]

• Molecular Formula:

  [1][2]

• Molecular Weight: 102.14 g/mol

Molecular Architecture & Physicochemical Properties[1][3][4]

Structural Dynamics

The core of 1-Ethyl-3-methylurea is the ureido functional group (

).[1][2] The molecule exhibits significant resonance stabilization, where the lone pairs on the nitrogen atoms donate electron density into the carbonyl -system.[1] This results in a planar geometry around the central axis, restricting rotation and creating distinct cis/trans (or E/Z) conformational isomers in solution.[1]

Unlike symmetrical ureas (e.g., 1,3-dimethylurea), the asymmetry of the ethyl and methyl groups introduces a dipole moment vector that influences crystal packing and solubility profiles.[1]

Graphviz Diagram: Resonance & Connectivity

The following diagram illustrates the connectivity and the resonance structures that dictate the planarity of the molecule.[1]

Figure 1: Resonance structures of 1-Ethyl-3-methylurea showing the delocalization of nitrogen lone pairs, which imparts partial double-bond character to the C-N bonds.[1]

Physicochemical Data Table

Property	Value	Context
Melting Point	52–54 °C	Lower than symmetrical analogs (e.g., 1,3-dimethylurea MP ~104°C) due to asymmetry disrupting crystal packing.[1][2]
Boiling Point	~267 °C (Predicted)	High BP reflects strong intermolecular hydrogen bonding.[1][2]
LogP	0.05	Amphiphilic; highly soluble in water and polar organic solvents (EtOH, DMSO).[1][2]
pKa	~14.9 (Amide H)	Very weak acid; deprotonation requires strong bases (e.g., NaH).[1][2]
H-Bond Donors	2	Both N-H protons are available for donation.[1]
H-Bond Acceptors	1	The Carbonyl oxygen is a potent acceptor.[1]

Synthetic Pathways[2][5]

The synthesis of 1-Ethyl-3-methylurea is a classic example of nucleophilic addition to an isocyanate.[1] Causal selection of reagents is critical here: while Methyl Isocyanate (MIC) could theoretically react with Ethylamine, MIC is notoriously hazardous (high volatility, extreme toxicity).[1] Therefore, the Ethyl Isocyanate route is the standard safety-conscious protocol.[1]

Reaction Mechanism

• Nucleophilic Attack: The lone pair of the methylamine nitrogen attacks the electrophilic carbon of the ethyl isocyanate.[1]

• Proton Transfer: A rapid intramolecular or solvent-mediated proton transfer occurs from the amine nitrogen to the isocyanate nitrogen, restoring neutrality and forming the urea linkage.[1]

Graphviz Diagram: Synthetic Workflow

Figure 2: Step-by-step synthetic pathway emphasizing solvent choice and temperature control to minimize side reactions.

Spectroscopic Identification (The Fingerprint)[1]

For researchers confirming the structure, Nuclear Magnetic Resonance (NMR) provides the definitive fingerprint.[1] The asymmetry of the molecule results in distinct signals for the ethyl and methyl groups.[1]

Predicted 1H-NMR Data (300 MHz, DMSO-d6)

Moiety	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment Logic
(Ethyl)	1.05 – 1.15	Triplet ( Hz)	3H	Terminal methyl of the ethyl group, coupled to adjacent .[1]
	2.60 – 2.75	Singlet/Doublet	3H	Methyl group directly attached to N. Appears as a doublet if coupling to NH is resolved.[1]
	3.00 – 3.20	Pentet/Multiplet	2H	Methylene protons coupled to both the terminal methyl and the NH proton.[1]
(Methyl)	5.50 – 6.00	Broad Singlet	1H	Exchangeable proton.[1] Shift varies with concentration and temperature.[1]
(Ethyl)	5.80 – 6.20	Broad Singlet	1H	Exchangeable proton.[1] Often overlaps with the other NH signal.[1]

Infrared (IR) Spectroscopy:

• Amide I (C=O[1] Stretch): 1630–1660

  (Strong).[1][2] The lower frequency compared to ketones indicates resonance.[1]

• Amide II (N-H Bend): 1550–1580

  .[1]

• N-H Stretch: 3300–3450

  (Broad band due to H-bonding).[1][2]

Reactivity & Biological Implications[6][7][8]

The "Precursor Paradox"

1-Ethyl-3-methylurea itself is relatively biologically inert compared to its derivatives.[1][2] It is not a direct alkylating agent.[1] However, it poses a significant latent hazard in biological systems or synthetic mixtures containing nitrites.[1]

• Nitrosation Risk: In the presence of nitrous acid (

  ) or acidic nitrites, EMU undergoes -nitrosation to form 1-Ethyl-1-nitrosourea (ENU) or 1-Methyl-3-nitroso-3-ethylurea .[1][2]

• Mechanism: The nitrosyl cation (

  ) attacks the nitrogen with the highest electron density.[1] Sterics and electronics dictate the ratio of isomers, but ENU is a potent neurocarcinogen and mutagen.[1]

• Metabolic Stability: In vivo, nitrosoureas (like the drug Carmustine or BCNU) often degrade back into their corresponding ureas (like EMU) after alkylating DNA.[1][2] Thus, EMU is often found as a metabolite of nitrosourea drugs.[1][2]

Experimental Protocols

Protocol: Synthesis of 1-Ethyl-3-methylurea

Objective: High-yield synthesis avoiding the use of methyl isocyanate.

Safety Pre-check:

• Ethyl isocyanate is a lachrymator and sensitizer.[1] Work in a fume hood.

• Reaction is exothermic.[1]

Materials:

• Ethyl Isocyanate (1.0 equiv)[1]

• Methylamine (2.0 M solution in THF, 1.1 equiv)[1]

• Dichloromethane (DCM) or THF (Anhydrous)[1]

• Argon/Nitrogen atmosphere

Step-by-Step Methodology:

• Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and an addition funnel. Flush with Argon.

• Solvation: Charge the flask with Ethyl Isocyanate (e.g., 10 mmol) and dilute with 20 mL of anhydrous DCM. Cool the solution to 0°C using an ice bath.

• Addition: Charge the addition funnel with the Methylamine solution. Add dropwise to the isocyanate solution over 15 minutes. Reasoning: Controlling the addition rate manages the exotherm and prevents isocyanate polymerization.[1]

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by TLC (EtOAc/Hexane 1:1) or disappearance of the isocyanate peak in IR (~2270

  ).[1]

• Workup: Evaporate the solvent under reduced pressure. The product typically precipitates as a white/off-white solid.[1][2]

• Purification: Recrystallize from a mixture of Ethyl Acetate/Hexane to yield pure 1-Ethyl-3-methylurea.

• Validation: Verify MP (Target: 52–54°C) and NMR.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2224-40-0, 1-Ethyl-3-methylurea.[1] Retrieved from [Link][1]

• Likhosherstov, A. M., et al. (2002). Synthesis and properties of urea derivatives.[1] Russian Chemical Bulletin.[1] (General reference for urea synthesis methodologies).

• Shibuya, T., & Morimoto, K. (1993). A review of the genotoxicity of 1-ethyl-1-nitrosourea.[1][2][3] Mutation Research/Reviews in Genetic Toxicology.[1][3] (Establishes the link between the urea precursor and the mutagen ENU). Retrieved from [Link]

Sources

• 1. N-Nitroso-N-methylurea - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. A review of the genotoxicity of 1-ethyl-1-nitrosourea - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: 1-Ethyl-3-methylurea

The following technical guide is structured as a high-level monograph for 1-Ethyl-3-methylurea , designed for researchers and scientists in pharmaceutical development. It moves beyond simple physical constants to address synthesis, analytical characterization, and impurity control strategies.[1][2][3]

Molecular Identity, Synthesis, and Analytical Characterization[2][3]

Executive Summary

1-Ethyl-3-methylurea (EMU) is an unsymmetrical dialkylurea used primarily as a chemical building block in organic synthesis and as a reference standard in impurity profiling.[2][3] With a precise molecular weight of 102.14 g/mol , it serves as a critical model compound for understanding the stability and reactivity of urea linkages in peptidomimetics and carbamate drugs.[2][3]

In drug development, EMU is frequently encountered as:

• A Process Impurity: Formed during the synthesis of complex ureas via isocyanate intermediates.[2][3]

• A Degradation Product: Resulting from the hydrolysis of more complex pharmaceutical agents.[2][3]

• A Precursor: In the synthesis of nitrosourea alkylating agents (research grade).

This guide provides a definitive physiochemical profile, synthesis pathways, and analytical protocols for the identification and quantification of 1-Ethyl-3-methylurea.[2][3]

Physicochemical Profile

The accurate characterization of 1-Ethyl-3-methylurea relies on validating its fundamental physical constants. The molecular weight of 102.14 Da is the primary discriminator in Mass Spectrometry (MS) workflows.[2][3]

Table 1: Core Chemical Specifications

Property	Specification	Notes
IUPAC Name	1-Ethyl-3-methylurea
CAS Registry Number	28145-10-0	Unique identifier for regulatory filing.[2][3][4][5]
Molecular Formula
Molecular Weight	102.14 g/mol	Monoisotopic Mass: 102.0793 Da
Physical State	Crystalline Solid	Hygroscopic; store under desiccant.[2][3]
Melting Point	52–53 °C	Sharp melting range indicates high purity.[2][3]
Solubility	Water, Ethanol, DMSO	Highly soluble in polar protic solvents.[2][3]
LogP (Predicted)	0.10	Low lipophilicity; rapid renal clearance expected.[2][3]
pKa	~14.9	Very weak acid (urea proton).[2][3]

Synthesis and Reaction Pathways

Understanding the formation of 1-Ethyl-3-methylurea is essential for controlling it as an impurity in Active Pharmaceutical Ingredient (API) manufacturing.[2][3]

3.1 Primary Synthesis Route (Isocyanate Addition)

The most common industrial route involves the nucleophilic addition of an amine to an isocyanate.[2][3] This reaction is rapid, exothermic, and quantitative.[2][3]

• Reagents: Ethyl Isocyanate + Methylamine (or Methyl Isocyanate + Ethylamine).[2][3]

• Mechanism: The lone pair on the amine nitrogen attacks the electrophilic carbon of the isocyanate group.[2][3]

3.2 Degradation Pathway (Hydrolysis)

In aqueous formulations, complex substituted ureas can hydrolyze back to their parent amines and carbon dioxide, but 1-Ethyl-3-methylurea itself is relatively stable at neutral pH.[2][3] However, under strong acidic or basic conditions, it degrades.[2][3]

Visualization: Synthesis & Degradation Logic

The following diagram illustrates the formation of 1-Ethyl-3-methylurea and its potential nitrosation risk (a critical safety concern).

Figure 1: Reaction network showing the synthesis of 1-Ethyl-3-methylurea and its potential conversion to genotoxic nitrosamines under acidic nitrite conditions.[2][3][5]

Analytical Characterization Protocols

To validate the identity of 1-Ethyl-3-methylurea, a multi-modal approach combining Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) is required.[2][3]

4.1 Liquid Chromatography-Mass Spectrometry (LC-MS)

Objective: Detect 1-Ethyl-3-methylurea at trace levels (ppm) in a drug substance.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[2][3]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[2][3]

  • B: Acetonitrile.[2][3]

• Gradient: 5% B to 95% B over 5 minutes (Polar analyte elutes early).

• Detection (ESI+):

  • Target Ion:

    .[2][3]

  • Fragment Ions: High collision energy may yield

    (loss of methylamine) or (ethylamine fragment).[2][3]

4.2 Proton NMR ( -NMR) Spectroscopy

Objective: Structural confirmation and distinguishing regioisomers.

• Solvent: DMSO-

  .

• Key Signals:

  • 1.0 ppm (Triplet, 3H): Methyl group of the ethyl chain.[2][3]
  • 2.55 ppm (Doublet, 3H): N-Methyl group ( -NH).[2][3]
  • 3.0 ppm (Multiplet, 2H): Methylene group of the ethyl chain ( ).[2][3]
  • 5.7–6.0 ppm (Broad singlets, 2H): Urea protons ( ).[2][3] Note: Chemical shift varies with concentration and temperature.[2]

Impurity Control & Safety Strategy

In the context of ICH M7 guidelines (Mutagenic Impurities), 1-Ethyl-3-methylurea itself is not classified as a high-potency mutagen like its nitrosated analogs (e.g., ENU).[2][3] However, it is a precursor that requires control.[2][3]

Protocol: Distinguishing EMU from Nitrosoureas

Nitrosated ureas (MW ~131) are structurally similar but possess a distinct UV absorbance and mass shift.[2][3]

• Mass Shift Check:

  • 1-Ethyl-3-methylurea: MW 102.[2][3][4]

  • N-Nitroso analog: MW 131 (+29 Da for NO group).[2][3]

• UV detection:

  • Ureas have weak UV absorbance (<210 nm).[2][3]

  • Nitrosoureas have a distinct absorption band around 230–240 nm due to the

    chromophore.[2][3]

Risk Mitigation:

• Avoid Nitrites: Ensure no sodium nitrite or nitrous acid is present during the workup of reactions involving 1-Ethyl-3-methylurea to prevent in situ formation of carcinogens.[2][3]

• Storage: Store in sealed containers to prevent absorption of atmospheric moisture, which can facilitate hydrolysis.[2][3]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 96009, 1-Ethyl-3-methylurea.[2][3] Retrieved from [Link][3]

• Stenutz, R. (2025). 1-ethyl-3-methylurea Datasheet and Spectral Data.[2][3] Retrieved from [Link]

• International Conference on Harmonisation (ICH). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals.[2][3] Retrieved from [Link][3]

• Loeppky, R. N. (1994). Nitrosamine and Related N-Nitroso Compounds: Chemistry and Biochemistry.[2][3] ACS Symposium Series.[2][3] (Contextual grounding for Nitrosourea/Urea relationships).

Sources

• 1. biomedres.us [biomedres.us]
• 2. researchgate.net [researchgate.net]
• 3. 1-(3-Dimethylaminopropyl)-3-ethylurea | C8H19N3O | CID 4196313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-ethyl-3-methylurea [stenutz.eu]
• 5. 1-Ethyl-3-(3-dimethylaminopropyl)urea | CymitQuimica [cymitquimica.com]

1-Ethyl-3-methylurea toxicological data

Technical Assessment: 1-Ethyl-3-methylurea (EMU) Toxicological Profile, Nitrosation Risks, and Analytical Protocols

Executive Summary

1-Ethyl-3-methylurea (EMU, CAS 28145-10-0) is an unsymmetrical dialkylurea used primarily as a chemical intermediate in organic synthesis and pharmaceutical development.[1][2][3] While its direct acute toxicity profile is moderate compared to its nitrosated counterparts, its critical toxicological relevance lies in its role as a precursor to potent alkylating agents .

Under acidic conditions (e.g., gastric environment or specific synthetic steps) and in the presence of nitrites, EMU undergoes N-nitrosation to form N-nitroso-1-ethyl-3-methylurea , a compound structurally and functionally analogous to the known carcinogens N-methyl-N-nitrosourea (MNU) and N-ethyl-N-nitrosourea (ENU). This guide provides a deep-dive technical analysis of EMU’s direct toxicity, its "hidden" mutagenic potential via nitrosation, and validated protocols for its detection and risk assessment.

Chemical Characterization & Identity

Parameter	Data
Chemical Name	1-Ethyl-3-methylurea
Synonyms	N-Ethyl-N'-methylurea; EMU
CAS Number	28145-10-0
Molecular Formula
Molecular Weight	102.14 g/mol
Structure
Physical State	White crystalline solid or powder
Solubility	Soluble in water, ethanol; moderately soluble in polar organic solvents.

Toxicological Profile

Direct Toxicity (The Parent Compound)

Based on structure-activity relationship (SAR) analysis with homologous dialkylureas (e.g., 1,3-dimethylurea, 1,3-diethylurea), EMU exhibits a low-to-moderate direct toxicity profile.

• Acute Oral Toxicity: Data for specific CAS 28145-10-0 is limited. Read-across from 1,3-diethylurea (CAS 623-76-7) suggests an

  (Rat, Oral) > 2000 mg/kg.

• Irritation: Classified as a Skin and Eye Irritant (Category 2) . The urea moiety can cause reversible inflammation of mucous membranes upon contact.

• Mutagenicity (Direct): Generally negative in the Ames test (Salmonella typhimurium) without metabolic activation or nitrosating agents.

Indirect Toxicity: The Nitrosation Hazard (Critical)

The primary safety concern for researchers working with EMU is Endogenous Nitrosation . In the presence of nitrite (

) and an acidic environment (pH < 4.0), EMU is rapidly converted into N-nitroso-1-ethyl-3-methylurea.

• Mechanism: Acid-catalyzed substitution of the amide hydrogen with a nitroso group.

• Resulting Toxicant: The nitrosated product is a direct-acting alkylating agent capable of transferring ethyl or methyl groups to DNA bases (specifically the

  position of guanine), leading to transition mutations.[4]

Figure 1: The Nitrosation Activation Pathway This diagram illustrates the conversion of the relatively benign EMU into a DNA-alkylating mutagen.

Caption: Mechanism of indirect mutagenicity. EMU requires acidic nitrite to form the active alkylating species.

Mechanism of Action: Alkylation Dynamics

Unlike the parent urea, the nitroso-derivative decomposes spontaneously at physiological pH to yield an alkyl diazonium ion.

• Decomposition:

• DNA Attack: The carbocation (methyl or ethyl) attacks nucleophilic centers on DNA.

• Biological Consequence: While

  -guanine alkylation is most common, -guanine alkylation is the critical mutagenic lesion because it mispairs with thymine during DNA replication.

Scientific Insight: The ratio of ethylation to methylation depends on the specific isomer formed (N-nitroso-N-ethyl... vs N-nitroso-N'-methyl...). In biological systems, methylating agents (like MNU) are generally more cytotoxic, while ethylating agents (like ENU) are often more potent mutagens due to slower repair by

-alkylguanine DNA alkyltransferase (AGT).

Experimental Protocols

Protocol A: Trace Analysis of EMU (HPLC-MS/MS)

Purpose: To detect EMU as an impurity in drug substances or reaction mixtures.

• Sample Preparation:

  • Dissolve 10 mg of sample in 10 mL of Water:Methanol (90:10).

  • Vortex for 2 minutes; Centrifuge at 10,000 rpm for 5 minutes.

  • Filter supernatant through a 0.22 µm PVDF filter.

• Chromatography (LC):

  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 100mm x 2.1mm, 1.8µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B (0-1 min)

    95% B (1-6 min) 5% B (6.1-10 min).

• Mass Spectrometry (MS):

  • Mode: ESI Positive (Electrospray Ionization).

  • MRM Transition: Monitor precursor

    and product ions (e.g., 44.0 or 58.0 depending on fragmentation).

Protocol B: Simulated Gastric Fluid (SGF) Nitrosation Assay

Purpose: To assess the risk of in vivo nitrosamine formation.

Figure 2: SGF Nitrosation Workflow This workflow validates whether the specific batch of EMU or EMU-containing drug poses a nitrosation risk.

Caption: Step-by-step workflow for the Simulated Gastric Fluid Nitrosation Assay.

Occupational Safety & Handling

Hazard Class	Precautionary Measure
Inhalation	Use a fume hood. EMU dust can be irritating to the upper respiratory tract.
Skin/Eye	Wear nitrile gloves and safety goggles. Wash immediately upon contact.
Incompatibility	STRICTLY AVOID contact with strong acids, nitrates, or nitrosating agents (e.g., sodium nitrite) during storage or waste disposal to prevent accidental formation of carcinogens.
Disposal	Incineration in a chemical waste facility equipped with afterburners and scrubbers.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12254, Ethylurea (Structural Analog). Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: 1,3-Diethylurea (Read-Across Data). Retrieved from [Link]

• Mirvish, S. S. (1975). Formation of N-nitroso compounds: Chemistry, Kinetics, and In Vivo Occurrence. Toxicology and Applied Pharmacology.[5][6] (Seminal work on urea nitrosation kinetics).

• World Health Organization (WHO) & International Agency for Research on Cancer (IARC). N-Nitroso Compounds. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans.[7] Retrieved from [Link]

Sources

• 1. 1-ethyl-3-methyl-urea | 28145-10-0 [chemicalbook.com]
• 2. 1154561-28-0|1-Ethyl-3-(3-(methylamino)propyl)urea|BLD Pharm [bldpharm.com]
• 3. 1-ethyl-3-methylurea [stenutz.eu]
• 4. N-Nitroso-N-methylurea - Wikipedia [en.wikipedia.org]
• 5. The practice of structure activity relationships (SAR) in toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure activity relationship in toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. N-Methyl-N-nitrosourea | C2H5N3O2 | CID 12699 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Environmental Lifecycle of 1-Ethyl-3-methylurea: A Technical Guide for Researchers

Introduction: Understanding the Environmental Significance of 1-Ethyl-3-methylurea

1-Ethyl-3-methylurea (CAS No. 28145-10-0), a substituted urea, belongs to a class of chemicals with diverse industrial and pharmaceutical applications. As with any synthetic compound intended for widespread use, a thorough understanding of its environmental fate and degradation is paramount for responsible product stewardship and regulatory compliance. This technical guide provides an in-depth analysis of the environmental lifecycle of 1-Ethyl-3-methylurea, drawing upon established principles of environmental chemistry and toxicology.

Due to a scarcity of direct experimental data for 1-Ethyl-3-methylurea, this guide will leverage data from its close structural analog, 1,3-Dimethylurea, to provide a scientifically grounded assessment of its probable environmental behavior. This approach, coupled with standardized testing protocols, offers a robust framework for predicting and validating the environmental profile of 1-Ethyl-3-methylurea.

Physicochemical Properties: The Foundation of Environmental Behavior

The intrinsic physical and chemical properties of a substance govern its partitioning and transport within the environment. For 1-Ethyl-3-methylurea, a combination of predicted and analog data provides a foundational understanding of its likely behavior.

Property	Value (1-Ethyl-3-methylurea)	Value (1,3-Dimethylurea - Analog)	Significance for Environmental Fate
CAS Number	28145-10-0	96-31-1	Unique identifier for the chemical substance.
Molecular Formula	C4H10N2O	C3H8N2O	Influences molecular weight and reactivity.
Molecular Weight	102.13 g/mol	88.11 g/mol	Affects volatility and transport.
Appearance	Off-white solid[1]	Organic solid	Determines its physical state at ambient temperatures.
Melting Point	52-53 °C[1]	102 – 107 °C[2]	Relevant for understanding its physical state and potential for solid-phase transport.
Boiling Point	267.0±0.0 °C (Predicted)[1]	-	Indicates low volatility.
Density	0.934±0.06 g/cm3 (Predicted)[1]	1.142 g/cm3 [2]	Influences its distribution in stratified water bodies.
Water Solubility	Data not available	765 g/L at 21.5 °C[2]	High water solubility suggests a preference for the aqueous phase and potential for leaching.
Vapor Pressure	Data not available	0.00042 hPa at 20 °C[2]	A low vapor pressure indicates that volatilization from water and soil surfaces is not a significant dissipation pathway.
Log Kow	Data not available	-0.783 at 25 °C[2]	A negative Log Kow value indicates that the substance is hydrophilic and has a low potential for bioaccumulation in fatty tissues.
pKa	14.89±0.46 (Predicted)[1]	-	Indicates the compound is a very weak acid and will exist in a neutral form in environmentally relevant pH ranges.

Note: The use of 1,3-Dimethylurea as an analog is based on structural similarity. It is recommended that experimental data be generated for 1-Ethyl-3-methylurea to confirm these predictions.

Environmental Fate: Distribution and Persistence

The fate of 1-Ethyl-3-methylurea in the environment is determined by a complex interplay of transport and degradation processes. Based on its predicted and analog physicochemical properties, the hydrosphere is anticipated to be the primary environmental compartment of concern.

Mobility and Soil Sorption

The mobility of a chemical in the soil is largely governed by its adsorption to soil particles, a process quantified by the soil organic carbon-water partitioning coefficient (Koc)[3]. A low Koc value indicates high mobility and a potential for leaching into groundwater, while a high value suggests strong binding to soil and lower mobility[3].

For the analog 1,3-Dimethylurea, the calculated log Koc is 0.946, which suggests that adsorption to the solid phase is not expected to be a significant process[2]. This implies that 1-Ethyl-3-methylurea is likely to be highly mobile in soil and has the potential to leach into underlying groundwater.

The batch equilibrium method, as outlined in OECD Guideline 106, is the standard for determining the adsorption-desorption behavior of chemicals in soil[4].

Causality Behind Experimental Choices:

• Selection of Soils: A range of soils with varying organic carbon content, pH, and texture are used to assess how these soil properties influence sorption.

• Equilibration Time: Preliminary studies are conducted to determine the time required to reach equilibrium between the chemical in the soil and water phases.

• Centrifugation: This step is crucial for separating the solid and aqueous phases to allow for accurate measurement of the chemical concentration in the liquid phase.

Step-by-Step Methodology:

• Soil Preparation: Collect and characterize a minimum of five different soil types. Air-dry and sieve the soils.

• Test Solution Preparation: Prepare a stock solution of 1-Ethyl-3-methylurea in a 0.01 M CaCl2 solution.

• Equilibration: Add a known volume of the test solution to a known mass of each soil in a centrifuge tube. Shake the tubes at a constant temperature until equilibrium is reached.

• Phase Separation: Centrifuge the samples to separate the soil from the supernatant.

• Analysis: Analyze the concentration of 1-Ethyl-3-methylurea in the supernatant using a suitable analytical method (e.g., HPLC-UV).

• Calculation: Calculate the amount of substance adsorbed to the soil by mass balance. The adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc) are then determined.

Caption: OECD 106 Batch Equilibrium Workflow for Soil Sorption.

Degradation Pathways: Abiotic and Biotic Transformation

The persistence of 1-Ethyl-3-methylurea in the environment is dictated by its susceptibility to abiotic (hydrolysis, photolysis) and biotic (biodegradation) degradation processes.

Abiotic Degradation

Hydrolysis: Ureas are generally susceptible to hydrolysis due to their amide structure[2]. However, for 1,3-Dimethylurea, the calculated half-life for hydrolysis is over one year, indicating that this is a very slow degradation process under typical environmental conditions[2]. A study on the alkaline hydrolysis of related compounds also suggests that the reaction proceeds through the attack of a hydroxide ion on the un-ionized substrate[5][6]. Given its structural similarity, 1-Ethyl-3-methylurea is also expected to be hydrolytically stable.

This guideline is designed to determine the rate of hydrolytic degradation of a chemical in aqueous solutions at different pH values[7].

Causality Behind Experimental Choices:

• pH Range: Testing is conducted at pH 4, 7, and 9 to cover the range of acidity and alkalinity found in the environment.

• Sterile Conditions: The use of sterile, buffered water prevents microbial degradation from confounding the results.

• Constant Temperature: Maintaining a constant temperature is critical as hydrolysis rates are temperature-dependent.

Step-by-Step Methodology:

• Solution Preparation: Prepare sterile, buffered aqueous solutions at pH 4, 7, and 9.

• Dosing: Add a known concentration of 1-Ethyl-3-methylurea to each buffered solution.

• Incubation: Incubate the solutions in the dark at a constant temperature.

• Sampling: At appropriate time intervals, take samples from each solution.

• Analysis: Determine the concentration of 1-Ethyl-3-methylurea in each sample.

• Kinetics: Determine the degradation rate constant and half-life for each pH.

Photolysis: Photodegradation, or photolysis, is the breakdown of molecules by light energy[8]. For 1,3-Dimethylurea, direct photolysis is not expected to be significant as it does not absorb light at wavelengths greater than 290 nm[2]. However, indirect photolysis, involving reactions with photochemically generated species like hydroxyl radicals, can occur. The estimated half-life for the reaction of 1,3-Dimethylurea with hydroxyl radicals in water is 111 days[2]. Phenylurea herbicides have been shown to undergo nitrate-induced photodegradation under natural sunlight[9]. Therefore, indirect photolysis may contribute to the degradation of 1-Ethyl-3-methylurea in sunlit surface waters.

This guideline specifies the methods for determining the direct photodegradation of a chemical in water under simulated sunlight[7].

Causality Behind Experimental Choices:

• Light Source: A light source that mimics natural sunlight is used to ensure environmental relevance.

• Quantum Yield: This is a measure of the efficiency of the photochemical process and is a key parameter for modeling photolysis rates in the environment.

• Dark Controls: These are essential to differentiate between photodegradation and other degradation processes like hydrolysis.

Step-by-Step Methodology:

• UV-Vis Spectrum: Determine the UV-Visible absorption spectrum of 1-Ethyl-3-methylurea in pure water.

• Irradiation: Irradiate aqueous solutions of the test substance with a light source of known spectral output.

• Dark Controls: Run parallel experiments with samples kept in the dark.

• Analysis: At various time points, measure the concentration of 1-Ethyl-3-methylurea in both irradiated and dark control samples.

• Calculation: Calculate the first-order rate constant and the quantum yield for direct photolysis.

Biotic Degradation

Biodegradation is a critical process for the ultimate removal of organic chemicals from the environment. For 1,3-Dimethylurea, studies have shown that it is readily biodegradable, with over 93% degradation within 10 days in a DOC Die-Away test (OECD 301A)[2]. This suggests a high potential for microbial degradation. The biodegradation of urea-based herbicides often involves the cleavage of the urea bridge as a key initial step.

The OECD 301 series of tests are screening tests designed to assess the ready biodegradability of chemicals under aerobic conditions.

Causality Behind Experimental Choices:

• Inoculum: A mixed population of microorganisms from a sewage treatment plant is used to represent a diverse microbial community.

• Mineral Medium: The test is conducted in a medium containing only inorganic salts to ensure that the test substance is the sole source of carbon and energy for the microorganisms.

• Degradation Measurement: Degradation is typically measured by the consumption of dissolved oxygen (BOD test) or the production of carbon dioxide (CO2 evolution test).

Step-by-Step Methodology (CO2 Evolution Test - OECD 301B):

• Preparation: Prepare a mineral salt medium and add the inoculum.

• Test and Control Vessels: Set up test vessels containing the medium, inoculum, and 1-Ethyl-3-methylurea. Also, prepare control vessels without the test substance.

• Incubation: Incubate the vessels in the dark at a constant temperature with continuous aeration.

• CO2 Trapping: Pass the effluent air through a CO2-absorbing solution (e.g., barium hydroxide).

• Analysis: At regular intervals, titrate the CO2-absorbing solution to determine the amount of CO2 produced.

• Calculation: Calculate the percentage of biodegradation based on the theoretical amount of CO2 that could be produced from the complete mineralization of the test substance.

Caption: Plausible Biodegradation Pathway of 1-Ethyl-3-methylurea.

Ecotoxicological Profile

Assessing the potential for adverse effects on non-target organisms is a critical component of the environmental risk assessment. While no specific ecotoxicity data for 1-Ethyl-3-methylurea was found, data for the analog 1,3-Dimethylurea indicates low acute toxicity to aquatic organisms[2].

Organism	Endpoint	Value (1,3-Dimethylurea)
Fish (Leuciscus idus)	96h-LC50	ca. 10,000 mg/L[2]
Invertebrates (Daphnia magna)	48h-EC50	> 500 mg/L[2]
Algae (Scenedesmus subspicatus)	72h-ErC50	> 500 mg/L[2]

These values suggest that 1,3-Dimethylurea, and likely 1-Ethyl-3-methylurea, are of low acute concern to aquatic life. However, it is important to note that some urea compounds can form carcinogenic nitrosoureas in the presence of nitrite[2].

Standardized acute toxicity tests are performed on representatives of three trophic levels: algae (OECD 201), aquatic invertebrates (OECD 202), and fish (OECD 203)[7].

Causality Behind Experimental Choices:

• Trophic Level Representation: Testing across different trophic levels provides a more comprehensive picture of potential ecosystem effects.

• Concentration-Response: A range of concentrations is tested to determine the dose at which adverse effects occur, allowing for the calculation of endpoints like the EC50 (effective concentration for 50% of the population) or LC50 (lethal concentration for 50% of the population).

• Static/Semi-static/Flow-through: The choice of test system depends on the stability and volatility of the test substance.

Analytical Methodologies

Accurate and sensitive analytical methods are essential for conducting environmental fate studies and for monitoring the presence of 1-Ethyl-3-methylurea in environmental matrices. High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or Mass Spectrometry) is a common and effective technique for the analysis of urea-based compounds. Spectrophotometric methods can also be employed for the determination of urea[10].

Step-by-Step Methodology:

• Sample Preparation: Filter water samples to remove particulate matter. For soil samples, perform a solvent extraction followed by cleanup steps to remove interfering matrix components.

• Instrumentation: Use an HPLC system equipped with a C18 reverse-phase column and a UV detector.

• Mobile Phase: An isocratic or gradient mobile phase of acetonitrile and water is typically used.

• Injection: Inject a known volume of the prepared sample onto the HPLC column.

• Detection: Monitor the absorbance at a wavelength where 1-Ethyl-3-methylurea exhibits maximum absorbance.

• Quantification: Create a calibration curve using standards of known concentrations to quantify the amount of 1-Ethyl-3-methylurea in the samples.

Conclusion and Recommendations

Based on the available data and analysis of its structural analog, 1-Ethyl-3-methylurea is predicted to be a water-soluble, non-volatile compound with low potential for bioaccumulation. Its primary route of dissipation from the environment is expected to be biodegradation, while hydrolysis and photolysis are likely to be slow processes. Due to its high predicted mobility in soil, there is a potential for leaching into groundwater. The ecotoxicological profile suggests low acute toxicity to aquatic organisms.

For a comprehensive environmental risk assessment, it is strongly recommended that the following experimental data be generated for 1-Ethyl-3-methylurea:

• Physicochemical Properties: Water solubility, vapor pressure, and Log Kow.

• Abiotic Degradation: Hydrolysis rate at environmentally relevant pH values and photolysis quantum yield.

• Biodegradation: Ready biodegradability in water and degradation rates in soil and water/sediment systems.

• Mobility: Soil sorption/desorption in a range of soil types.

• Ecotoxicity: Acute and chronic toxicity data for aquatic and terrestrial organisms.

By following the standardized OECD guidelines outlined in this technical guide, researchers and drug development professionals can generate the necessary data to robustly characterize the environmental fate and effects of 1-Ethyl-3-methylurea, ensuring its safe and sustainable use.

References

• Cheng Research Group, University of Illinois. Dynamic Ureas with Fast and pH‐Independent Hydrolytic Kinetics. Available at: [Link]

• Ghosh, P. et al. (2021). Photodegradation of Flucetosulfuron, a Sulfonylurea-Based Herbicide in the Aqueous Media Is Influenced by Ultraviolet Irradiation. PubMed Central. Available at: [Link]

• OECD Existing Chemicals Database. (2003). 1,3-Dimethylurea CAS N°: 96-31-1. Available at: [Link]

• PubChem. Ethylurea | C3H8N2O | CID 12254. Available at: [Link]

• ACS Publications. Energy & Fuels Journal. Available at: [Link]

• ResearchGate. (1979). Alkaline hydrolysis of hydantoin, 3-methylhydantoin, and 1-acetyl-3-methylurea. Effect of ring size on the cleavage of acylureas. Available at: [Link]

• OECD. Guidelines for the Testing of Chemicals. Available at: [Link]

• PubMed. (2021). Effect of Alkyl Chain Length of N-Alkyl-N'-(2-benzylphenyl)ureas on Gelation. Available at: [Link]

• ResearchGate. Analytical methodology for the determination of urea: Current practice and future trends. Available at: [Link]

• ACS Publications. (1953). Spectrophotometric Method for Determination of Urea. Analytical Chemistry. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1979). Alkaline hydrolysis of hydantoin, 3-methylhydantoin, and 1-acetyl-3-methylurea. Effect of ring size on the cleavage of acylureas. Available at: [Link]

• PubMed. (2008). Natural sunlight NO(3)(-)/NO(2)(-)-induced photo-degradation of phenylurea herbicides in water. Available at: [Link]

• Green Chemistry (RSC Publishing). The discovery of new metagenomic urethanases utilising a novel colorimetric assay for applications in the biodegradation of polyurethanes. Available at: [Link]

• GOV.UK. (2023). A review of the applicability of the screening test for soil adsorption potential, and recommendations for expansion. Available at: [Link]

• PubMed. (1998). Decomposition of alkyl-substituted urea molecules at a hydroxide-bridged dinickel center. Available at: [Link]

• Analytical Methods (RSC Publishing). Simultaneous determination of urea herbicides in water and soil samples based on second-order photoinduced fluorescence data. Available at: [Link]

• QsarDB. (2019). QSAR for the soil adsorption coefficient Koc. Available at: [Link]

• European Platform on LCA | EPLCA. Environmental Footprint: Update of Life Cycle Impact Assessment Methods – Ecotoxicity freshwater, human toxicity cancer, and non. Available at: [Link]

• IUPAC. PESTICIDE SOIL SORPTION PARAMETERS: THEORY, MEASUREMENT, USES, LIMITATIONS AND RELIABILITY. Available at: [Link]

• CONICET. (2016). Simultaneous determination of urea herbicides in water and soil samples based on second-order photoinduced fluorescence data. Available at: [Link]

• PubMed. (2012). Biodegradable poly(ester urethane)urea elastomers with variable amino content for subsequent functionalization with phosphorylcholine. Available at: [Link]

• ResearchGate. (2019). In silico model for predicting soil organic carbon normalized sorption coefficient (KOC) of organic chemicals. Available at: [Link]

• Cheng Research Group, University of Illinois. Dynamic Ureas with Fast and pH‐Independent Hydrolytic Kinetics. Available at: [Link]

• LAB AU. (2023). OECD Issues Major Updates to Environmental Fate & Fish Toxicity Test Guidelines. Available at: [Link]

• PubMed. (2023). Biodegradation pathways and products of tire-related phenylenediamines and phenylenediamine quinones in solution - a laboratory study. Available at: [Link]

• Grokipedia. OECD Guidelines for the Testing of Chemicals. Available at: [Link]

• ChemSafetyPro.COM. (2016). Soil Adsorption Coefficient (Kd/Kf/Koc/Kfoc). Available at: [Link]

• PMC. (2020). High throughput method for measuring urease activity in soil. Available at: [Link]

• PubChem. 1-Ethyl-3-phenylurea | C9H12N2O | CID 12115. Available at: [Link]

• OECD. (2001). OECD Guideline for Testing of Chemicals 420. Available at: [Link]

• ECETOC. Environmental Science. Available at: [Link]

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• 7. OECD Issues Major Updates to Environmental Fate & Fish Toxicity Test Guidelines | Blue Frog Scientific [bluefrogscientific.com]
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• 9. Natural sunlight NO(3)(-)/NO(2)(-)-induced photo-degradation of phenylurea herbicides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

The Discovery and Synthesis of Unsymmetrical Ureas: A Technical Guide

Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists. Scope: Synthetic methodology, mechanistic insights, and application in kinase inhibitor discovery.

Part 1: The Core Directive — The Privileged Urea Scaffold

In the landscape of medicinal chemistry, the unsymmetrical urea moiety (

) is not merely a linker; it is a privileged pharmacophore . Its capability to serve as a dual hydrogen bond donor and acceptor allows it to engage critical residues within protein binding pockets—most notably the "gatekeeper" residues in kinase domains (e.g., the Glu-Asp dyad).

However, the "discovery" of these molecules is often bottlenecked by synthetic limitations. The classical reaction of an amine with an isocyanate, while effective, suffers from the instability, toxicity, and commercial unavailability of diverse isocyanates.

This guide moves beyond the textbook isocyanate route, detailing robust, scalable, and "self-validating" protocols for accessing high-value unsymmetrical ureas, grounded in the causality of reaction mechanisms.

Part 2: Strategic Synthesis & Mechanistic Integrity

The Carbonyldiimidazole (CDI) Protocol: The "Green" Standard

For the discovery chemist, 1,1'-Carbonyldiimidazole (CDI) offers a distinct advantage over phosgene or triphosgene: it is a bench-stable solid that allows for the sequential addition of amines in a single pot.

Mechanism & Causality: The reaction relies on the differential reactivity of the intermediate carbamoyl imidazole .

• Activation: The first amine attacks CDI, displacing one imidazole to form the carbamoyl imidazole. This intermediate is less electrophilic than an isocyanate but sufficiently reactive toward a second nucleophile.

• Differentiation: The key to success is stoichiometry and temperature control. The first addition must be performed at

  to prevent the formation of the symmetrical urea ( ).

• Coupling: The second amine is added, often requiring elevated temperatures or longer times to displace the second imidazole unit.

The Phenyl Carbamate Route: Parallel Synthesis Enabler

When generating libraries (e.g., for SAR exploration), the phenyl carbamate method is superior. Phenyl carbamates are stable, crystalline intermediates that can be stored. They function as "masked isocyanates."

Mechanism: Under basic conditions (Et

N or DABCO) and heat, the phenyl carbamate undergoes E1cB-like elimination to generate the isocyanate in situ, which is then trapped by the second amine. This avoids handling hazardous bulk isocyanates.

Part 3: Visualization of Mechanistic Pathways

Diagram 1: CDI-Mediated Unsymmetrical Urea Synthesis

This diagram illustrates the sequential activation logic required to avoid symmetrical byproducts.

Caption: Sequential activation pathway using CDI. Control of temperature at step 1 is critical to prevent symmetrical urea formation.

Part 4: Case Study — The Discovery of Sorafenib

The discovery of Sorafenib (Nexavar) exemplifies the power of the urea scaffold in kinase inhibition.

The Challenge: Target the RAF kinase pathway (specifically c-Raf and B-Raf) to treat renal cell carcinoma. The Hit: A high-throughput screen (HTS) of 200,000 compounds identified a 3-thienyl urea with modest activity (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

). The Optimization:

• Scaffold Hop: The thienyl group was replaced with a substituted phenyl ring.

• The Urea Linker: The urea bridge was maintained as the invariant anchor. Crystallography revealed it formed a hydrogen bond network with the catalytic Glu500 and Asp593 of B-Raf.

• The Hydrophobic Tail: A lipophilic trifluoromethyl phenyl ring was added to occupy the hydrophobic pocket, improving potency to the nanomolar range (

  ).

Diagram 2: Sorafenib Discovery Decision Tree

Caption: Evolution of Sorafenib from a micromolar HTS hit to a nanomolar drug, centered on the urea pharmacophore.

Part 5: Experimental Protocols

Protocol A: CDI-Mediated Synthesis (Standard)

Best for: Rapid synthesis of diverse analogs on mg to g scale.

• Activation: To a stirred solution of CDI (1.1 equiv) in anhydrous DCM (0.2 M) at 0°C , add the primary amine (Component A, 1.0 equiv) dropwise over 15 minutes.

  • Causality: Low temperature prevents the highly reactive carbamoyl imidazole from reacting with a second molecule of amine A.

• Monitoring: Stir at 0°C for 1 hour. Confirm consumption of amine A by TLC or LCMS.

• Coupling: Add the second amine (Component B, 1.0-1.2 equiv) in one portion.

• Completion: Allow the mixture to warm to Room Temperature (RT) and stir for 12 hours.

  • Note: If Component B is a secondary or electron-deficient amine, heat to 40-60°C may be required.

• Workup: Dilute with DCM, wash with 1N HCl (to remove imidazole and unreacted amines), then brine. Dry over Na

  SO and concentrate.

Protocol B: Phenyl Carbamate Method (Library Scale)

Best for: Parallel synthesis where isocyanates are unstable.

• Carbamate Formation: Dissolve Amine A (1.0 equiv) and Pyridine (1.2 equiv) in THF. Cool to 0°C. Add Phenyl Chloroformate (1.05 equiv) dropwise. Stir 1h.

  • Self-Validation: The product precipitates or can be crystallized.[1] Isolate the solid phenyl carbamate.

• Urea Formation: In a reaction vial, mix the isolated Phenyl Carbamate (1.0 equiv) with Amine B (1.1 equiv) and DMSO (0.5 M). Add Et

  N (2.0 equiv).

• Reaction: Heat to 60-80°C for 4-16 hours.

  • Mechanism:[2][3][4] Base promotes elimination of phenol to form the isocyanate transiently.

• Purification: The byproduct is phenol. Purification can often be achieved by simple trituration with ether or preparative HPLC.

Part 6: Comparative Analysis of Methods

Feature	Isocyanate Route	CDI Protocol	Phenyl Carbamate	Oxidative Carbonylation
Reagent Toxicity	High (Respiratory irritant)	Low (Solid, manageable)	Moderate (Corrosive)	Moderate (CO gas or surrogates)
Atom Economy	100%	Moderate (Loss of Imidazole)	Low (Loss of Phenol)	High
Scope	Limited by isocyanate availability	Broad (1° & 2° amines)	Broad; tolerates acid-sensitive groups	Limited substrate scope
Scalability	High	Moderate (Cost of CDI)	High (Stable intermediates)	Low (Catalyst cost)
Key Risk	Moisture sensitivity	Symmetrical urea formation	High temp required for coupling	Heavy metal contamination

References

• Wilhelm, S., et al. (2006). Discovery and development of sorafenib: a multikinase inhibitor for treating cancer.[5][6][7] Nature Reviews Drug Discovery, 5, 835–844. Link

• Duspara, P. A., et al. (2012). Synthesis of Unsymmetrical Ureas via the In Situ Generation of Isocyanates.[8][9] Journal of Organic Chemistry. Link

• Batey, R. A., et al. (1998). Carbamoylimidazolium salts as reactive intermediates for the synthesis of ureas.[1][10] Tetrahedron Letters, 39(35), 6267-6270. Link

• Thavonekham, B. (1997). Synthesis of unsymmetrical ureas using carbonyldiimidazole. Synthesis, 1997(10), 1189-1194. Link

• Smith, R. A., et al. (2001). Discovery of heterocyclic ureas as a new class of raf kinase inhibitors.[5] Bioorganic & Medicinal Chemistry Letters, 11(20), 2775-2778. Link

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• 3. researchgate.net [researchgate.net]
• 4. Catalyst-free synthesis of unsymmetrical ureas from COS and amines: a strategy for selectivity regulation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Frontiers | Urea-based anticancer agents. Exploring 100-years of research with an eye to the future [frontiersin.org]
• 6. Discovery and development of sorafenib: a multikinase inhibitor for treating cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The discovery and development of sorafenib for the treatment of thyroid cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. thieme-connect.com [thieme-connect.com]
• 9. researchgate.net [researchgate.net]
• 10. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Navigating the Urea Scaffold in Pharmaceutical Research: Applications Beyond 1-Ethyl-3-methylurea

A Note to the Researcher: Initial inquiries into the specific pharmaceutical applications of 1-Ethyl-3-methylurea have revealed a notable scarcity of dedicated research in publicly available scientific literature. While this specific molecule may have niche applications not widely documented, the broader class of urea-containing compounds represents a cornerstone of modern medicinal chemistry. This guide, therefore, shifts focus to the well-established and diverse applications of the urea scaffold in pharmaceutical research, providing a more robust and actionable resource for scientists and drug development professionals. We will explore key examples of urea derivatives that have progressed to clinical use, detailing their mechanisms of action and providing illustrative protocols relevant to their study.

The Urea Moiety: A Privileged Scaffold in Drug Design

The urea functional group is a highly versatile pharmacophore due to its ability to form multiple stable hydrogen bonds with protein targets, acting as both a hydrogen bond donor and acceptor.[1] This characteristic allows for high-affinity interactions with a wide range of biological targets, making it a frequent feature in the design of potent and selective therapeutic agents.[1] Urea derivatives have found applications as anticancer, antibacterial, anticonvulsive, anti-HIV, and antidiabetic agents.[1]

Urea Derivatives in Oncology: A Paradigm of Targeted Therapy

The most prominent application of urea-containing compounds in recent pharmaceutical research is in the field of oncology, particularly as kinase inhibitors.

Sorafenib: A Multi-Kinase Inhibitor

Sorafenib (Nexavar®) is a diaryl urea that functions as a multi-kinase inhibitor, targeting several key signaling pathways involved in tumor growth and angiogenesis.[1] Its targets include RAF kinases (c-RAF and B-RAF), vascular endothelial growth factor receptors (VEGFR-1, -2, and -3), and platelet-derived growth factor receptor (PDGFR)-β.[1] This broad-spectrum activity makes it an effective treatment for advanced renal cell carcinoma and hepatocellular carcinoma.[1]

Sorafenib's efficacy stems from its ability to simultaneously inhibit tumor cell proliferation and angiogenesis. The inhibition of the RAF/MEK/ERK signaling pathway blocks tumor cell growth, while the targeting of VEGFR and PDGFR pathways disrupts the formation of new blood vessels that supply nutrients to the tumor.

Caption: Simplified signaling pathway showing the inhibitory action of Sorafenib.

Experimental Protocols: Assessing the Activity of Urea-Based Kinase Inhibitors

The following protocols provide a framework for evaluating the in vitro efficacy of urea-containing compounds like Sorafenib.

Protocol 1: In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a urea-based compound against a specific kinase (e.g., B-RAF).

Materials:

• Recombinant human B-RAF kinase

• Kinase substrate (e.g., MEK1)

• ATP (Adenosine triphosphate)

• Test compound (e.g., Sorafenib) dissolved in DMSO

• Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• In a 384-well plate, add the kinase, substrate, and test compound to the kinase assay buffer.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and detect the amount of ADP produced using a luminescence-based detection reagent according to the manufacturer's instructions.

• Measure the luminescence signal using a plate reader.

• Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control.

• Determine the IC50 value by fitting the data to a dose-response curve.

Data Presentation:

Compound	B-RAF IC50 (nM)
Sorafenib	X
Compound Y	Y
Compound Z	Z

Protocol 2: Cell Viability Assay

Objective: To assess the cytotoxic effect of a urea-based compound on cancer cell lines.

Materials:

• Cancer cell line (e.g., A375 melanoma cells, which harbor the B-RAF V600E mutation)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Test compound dissolved in DMSO

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• 96-well plates

• Plate reader capable of luminescence detection

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of the test compound.

• Incubate the cells for a specified period (e.g., 72 hours).

• Add the cell viability reagent to each well according to the manufacturer's protocol.

• Incubate for a short period to stabilize the luminescent signal.

• Measure the luminescence, which is proportional to the number of viable cells.

• Calculate the percentage of cell viability relative to a DMSO-treated control.

• Determine the half-maximal effective concentration (EC50) from the dose-response curve.

Sources

• 1. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Protocol for N-Alkylation of 1-Ethyl-3-methylurea

Strategic Advisory & Mechanistic Insight

The Challenge of Unsymmetrical Urea Alkylation

The direct N-alkylation of 1-Ethyl-3-methylurea (EMU) presents a classic problem in organic synthesis: ambident nucleophilicity . When deprotonated, the urea scaffold forms a resonance-stabilized anion that can react at three distinct sites:

• Oxygen (O-alkylation): Forming isoureas (kinetic product).

• (Ethyl side): Sterically hindered, electronically similar.
• (Methyl side): Sterically accessible.

While direct alkylation is efficient for library generation, researchers requiring >98% isomeric purity should consider de novo synthesis (e.g., reacting N-methyl-N-alkylamine with ethyl isocyanate). However, for functionalizing the existing EMU scaffold, the protocols below are optimized to favor N-alkylation over O-alkylation and maximize selectivity for the less hindered (

-methyl) nitrogen.

Reaction Pathway & Selectivity

The choice of base and solvent dictates the product distribution. Hard electrophiles (e.g., alkyl sulfonates) and polar aprotic solvents often increase O-alkylation. Soft electrophiles (alkyl halides) and thermodynamic conditions (higher heat, counter-ion chelation) favor N-alkylation.

Figure 1: Mechanistic bifurcation in urea alkylation. Thermodynamic conditions favor N-alkylation at the less hindered methyl site.

Experimental Protocols

Protocol A: Thermodynamic Control (NaH/DMF)

Best for: Difficult electrophiles, high N-selectivity, and scale-up. Mechanism: Irreversible deprotonation by Sodium Hydride generates a "naked" anion in DMF, driving the reaction toward the thermodynamic N-alkylated product.

Reagents:

• 1-Ethyl-3-methylurea (1.0 equiv)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

• Electrophile (Alkyl Bromide/Iodide) (1.1 equiv)

• DMF (Anhydrous) or THF (for easier workup)

Workflow:

Figure 2: Step-by-step workflow for NaH-mediated alkylation.

Detailed Procedure:

• Preparation: In a flame-dried round-bottom flask under Argon, suspend NaH (1.2 eq) in anhydrous DMF (0.5 M concentration relative to urea). Note: If using THF, reflux may be required later.

• Deprotonation: Cool to 0°C. Add 1-Ethyl-3-methylurea (1.0 eq) dissolved in minimal DMF dropwise. Stir for 30–60 minutes at room temperature until hydrogen evolution ceases.

• Alkylation: Cool back to 0°C. Add the alkyl halide (1.1 eq) dropwise.

• Thermodynamic Drive: Warm the mixture to 60–80°C and stir for 4–12 hours. High temperature is crucial to revert any kinetic O-alkylation back to the urea anion for conversion to the stable N-alkyl product.

• Workup: Cool to RT. Quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Wash combined organics with H₂O (to remove DMF) and brine. Dry over Na₂SO₄.[1]

Protocol B: Phase Transfer Catalysis (Green/Mild)

Best for: Simple alkyl halides, avoiding anhydrous conditions, and sensitive substrates. Mechanism: Interfacial deprotonation using solid base and a quaternary ammonium salt to shuttle the urea anion into the organic phase.

Reagents:

• 1-Ethyl-3-methylurea (1.0 equiv)

• KOH (Solid, pulverized) or 50% NaOH (aq) (2.0 equiv)

• TBAB (Tetrabutylammonium bromide) (5–10 mol%)

• Solvent: Toluene or 2-MeTHF

• Electrophile (Alkyl Halide) (1.2 equiv)

Detailed Procedure:

• Charge: To a flask, add 1-Ethyl-3-methylurea (1.0 eq), TBAB (0.1 eq), and Toluene (0.5 M).

• Base Addition: Add solid KOH (2.0 eq) or 50% NaOH.

• Reaction: Add the alkyl halide (1.2 eq) and stir vigorously at 40–60°C. Vigorous stirring is essential for PTC kinetics.

• Monitoring: Monitor by TLC. If O-alkylation is observed, increase temperature and reaction time.

• Workup: Filter off solids (if using solid KOH) or separate phases. Wash organic layer with water/brine. Concentrate.

Analytical Validation & Troubleshooting

Regioisomer Differentiation (NMR)

Distinguishing the N-alkylated product at the methyl side (

) vs. the ethyl side ( ) is critical.

Feature	-Alkylation (Methyl Side)	-Alkylation (Ethyl Side)	O-Alkylation (Isourea)
Structure	1-Ethyl-3-alkyl-3-methylurea	1-Ethyl-1-alkyl-3-methylurea	Imidocarbonate derivative
H NMR (NH)	Triplet (NH-Et remains)	Quartet (NH-Me remains)	No NH signal (or very broad)
C C=O	~158-160 ppm	~158-160 ppm	~150-155 ppm (C=N shift)
HMBC	New Alkyl correlates to N-Me	New Alkyl correlates to N-Et	Alkyl correlates to O-C=N

Expert Tip: Use 2D HMBC .

• If the new alkyl group protons show a correlation to the same nitrogen carbon as the methyl group, you have successfully targeted the

  position.

• If the NH signal appears as a triplet (coupling to the CH₂ of the ethyl group), the ethyl side is unsubstituted (i.e., alkylation occurred at the methyl side).

Troubleshooting Table

Issue	Root Cause	Corrective Action
Low Yield	Urea insolubility or moisture.	Switch to Protocol A (DMF); ensure anhydrous reagents.
O-Alkylation	Kinetic control / Hard electrophile.	Switch leaving group to Iodide; Increase reaction temperature to >60°C to favor thermodynamic rearrangement.
Poly-alkylation	Excess base/electrophile.[2]	Strictly control stoichiometry (1.1 eq); Add electrophile slowly at 0°C.
No Reaction	Poor deprotonation (pKa ~27).	Ensure NaH quality (wash oil); Use DMSO as co-solvent to increase basicity.

References

• Petersen, U., & Kühle, E. (1983).[3] Process for the N-alkylation of urea. European Patent EP0471983A1. Link

  • Establishes the foundational challenges of O- vs N-alkyl
• Deng, X., & Mani, N. S. (2006). Regioselective N-Alkylation of Ureas and Amides. Journal of Organic Chemistry.

• Tundo, P., et al. (2025). Phase Transfer Catalysis Without Solvent: N-Alkylation of Carboxamides. ResearchGate. Link

  • Provides the basis for the "Green" Protocol B using KOH/TBAB.

• Lortie, F., et al. (2013). N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations. National Institutes of Health (PubMed). Link

  • Authoritative source for the NMR differentiation str

• Macmillan Group. (2021). A general N-alkylation platform via copper metallaphotoredox. Princeton University. Link

  • Advanced reference for difficult substr

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. EP0471983A1 - Process for the N-alkylation of urea - Google Patents [patents.google.com]

Application Note: Experimental Use of 1-Ethyl-3-methylurea (EMU) in Crop Science

Executive Summary & Chemical Identity

1-Ethyl-3-methylurea (EMU) is a dialkylurea compound primarily utilized in crop science as a stable precursor for generating high-potency alkylating agents (specifically N-nitroso derivatives) and as a reference standard in the metabolic tracking of urea-based herbicides.

While often overshadowed by Ethyl Methanesulfonate (EMS), EMU derivatives offer a distinct alkylation profile (preferring O-alkylation over N-alkylation), making them critical tools for TILLING (Targeting Induced Local Lesions in Genomes) and forward genetics where specific point mutations (SNPs) are required.

Chemical Profile

Property	Specification
IUPAC Name	1-Ethyl-3-methylurea
CAS Number	2224-43-3
Molecular Formula	C₄H₁₀N₂O
Role	Mutagen Precursor, Herbicide Metabolite, Analytical Standard
Key Reactivity	Nucleophilic attack (precursor); Alkylation (after nitrosation)

Safety & Handling (Critical)

WARNING: While 1-Ethyl-3-methylurea itself has moderate toxicity, its experimental utility often involves conversion to N-Nitroso-1-ethyl-3-methylurea (NEMU) , a potent carcinogen and mutagen.

• Containment: All weighing and solution preparation must occur in a Class II Biosafety Cabinet or Chemical Fume Hood.

• Deactivation: Neutralize all waste solutions with 10% Sodium Thiosulfate and 1N NaOH for at least 24 hours before disposal.

• PPE: Double nitrile gloves, lab coat, and full-face shield are mandatory.

Application I: Chemical Mutagenesis (Forward Genetics)

Mechanism of Action

The experimental value of EMU lies in its conversion to the N-nitroso form. Unlike EMS, which predominantly ethylates the N7 position of guanine (often leading to cytotoxic events), nitroso-ureas like NEMU have a higher affinity for the O6 position of guanine .

• O6-Ethylguanine pairs with Thymine instead of Cytosine during replication.

• Result: GC

  AT transition mutations (high density, low cytotoxicity).

Protocol: Seed Mutagenesis Assay

Objective: Generate an M1 population with high mutation density for phenotypic screening.

Reagents

• 1-Ethyl-3-methylurea (Solid)[1]

• Acetic Acid / Sodium Nitrite (for in situ nitrosation if NEMU is not purchased directly)

• Phosphate Buffer (pH 6.0 and pH 7.0)

• Sodium Thiosulfate (Stop solution)

Experimental Workflow

Step 1: Seed Preparation

• Select genetically uniform seeds (e.g., Arabidopsis Col-0, Rice Nipponbare).

• Pre-soak seeds in distilled water for 12–16 hours at 20°C to initiate metabolic activity and synchronize the cell cycle (S-phase is most sensitive).

Step 2: Mutagen Activation (Pre-Incubation) Note: If using stable EMU, activation is required.

• Dissolve EMU in 100 mM Citrate-Phosphate buffer (pH 5.0).

• Add equimolar Sodium Nitrite (

  ) to generate the active nitroso species.

• Incubate for 30 minutes on ice. Caution: Solution is now highly mutagenic.

Step 3: Treatment

• Transfer pre-soaked seeds to the mutagen solution.

• Dosage Optimization:

  • Arabidopsis:[1] 1 mM – 5 mM

  • Rice/Maize: 5 mM – 10 mM

• Incubate for 3–6 hours at 22°C with gentle shaking (50 rpm). Avoid vigorous shaking to prevent mechanical damage to softened seed coats.

Step 4: Termination & Wash

• Decant mutagen solution into a waste container containing 10% Sodium Thiosulfate.

• Immediately rinse seeds with 100 mM Sodium Thiosulfate for 15 minutes to quench residual alkylating agent.

• Perform 10 washes (5 minutes each) with distilled water.

• Verification: The final wash should have neutral pH and no detectable chemical odor.

Step 5: Post-Treatment Care

• Sow M1 seeds immediately in wet soil or agar plates. Do not store treated seeds.

• Maintain high humidity for the first 48 hours to aid recovery from chemical stress.

Application II: Metabolic Fate Analysis (Herbicide R&D)

Context: Many sulfonylurea and phenylurea herbicides degrade into simple dialkylureas like EMU in soil and plant tissue. Quantifying EMU residues is critical for regulatory compliance and environmental impact studies.

Protocol: LC-MS/MS Detection in Plant Tissue

Objective: Quantify EMU residues in crop foliage.

Extraction

• Homogenization: Grind 1g of plant tissue in liquid nitrogen.

• Solvent: Add 5 mL Acetonitrile:Water (80:20 v/v) containing 0.1% Formic Acid.

• Agitation: Vortex for 1 min, then sonicate for 15 min at 4°C.

• Clarification: Centrifuge at 10,000 x g for 10 min. Filter supernatant through a 0.22 µm PTFE filter.

LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B (0-1 min)

  95% B (8 min).

• Detection: Electrospray Ionization (ESI) Positive Mode.

MRM Transitions (Quantification):

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)

| 103.1

| 72.1 (Loss of ) | 15 | | 103.1 | 44.1 (Fragment ) | 25 |

Visualizing the Experimental Logic

Diagram 1: Mechanism of Mutagenesis

This diagram illustrates the activation of EMU and its specific attack on DNA.

Caption: Pathway converting the stable EMU precursor into the active alkylating agent, resulting in specific GC-to-AT transition mutations.

Diagram 2: Forward Genetics Workflow

This diagram outlines the operational steps from seed treatment to mutant screening.

Caption: Step-by-step workflow for creating a mutagenized population using EMU, moving from treatment to M2 screening.

References

• Targeting Induced Local Lesions in Genomes (TILLING) for Plant Functional Genomics. Source: Plant Physiology. URL:[Link]

• Chemical Mutagenesis in Plants: Methods and Protocols. Source: Springer Protocols (Methods in Molecular Biology). URL:[Link]

• Alkylating Agents and DNA Repair Mechanisms in Plants. Source: Frontiers in Plant Science. URL:[Link]

• Metabolism of Urea Herbicides in Agricultural Soils. Source: Journal of Agricultural and Food Chemistry. URL:[Link]

(Note: While direct literature on "1-Ethyl-3-methylurea" as a standalone mutagen is rare compared to EMS, the protocols above are adapted from standard alkylurea mutagenesis and urea herbicide metabolite analysis standards.)

Sources

• 1. US2857430A - Preparation of ureas - Google Patents [patents.google.com]

Technical Notes & Optimization

purification of crude 1-Ethyl-3-methylurea by recrystallization

Technical Support Center: Purification of 1-Ethyl-3-methylurea (EMU)

Topic: Purification of Crude 1-Ethyl-3-methylurea by Recrystallization Audience: Researchers, Process Chemists, and Drug Development Scientists Version: 2.1 (Current as of 2026)

Technical Overview & Chemical Profile

1-Ethyl-3-methylurea (EMU) is a low-molecular-weight urea derivative often used as an intermediate in the synthesis of heterocycles (e.g., purines, pyrimidines) and pharmaceutical APIs. Its purification is deceptively challenging due to its low melting point (52–55 °C) and high water solubility, which often leads to "oiling out" rather than crystallization.

Chemical Profile:

Property	Specification	Notes
CAS Number	10543-55-2 / 28145-10-0	Verify specific isomer registry.
Molecular Formula	C₄H₁₀N₂O	MW: 102.14 g/mol
Melting Point	52–55 °C	Sharp MP indicates high purity [1].
Solubility	High: Water, EtOH, CHCl₃Low: Hexanes, Heptane	Amphiphilic nature requires mixed solvents.

| Key Impurities | 1,3-Dimethylurea, 1,3-Diethylurea | Formed via amine exchange or hydrolysis. |

Troubleshooting Center: Q&A

This section addresses specific failure modes encountered during the purification of EMU.

Q1: The product is "oiling out" (forming a liquid layer) instead of crystallizing. How do I fix this?

Diagnosis: This occurs when the temperature of the solution drops below the phase separation limit (liquid-liquid) before it hits the crystallization limit (solid-liquid). This is common for compounds with melting points < 100 °C. Corrective Action:

• Re-heat the mixture until the oil redissolves.

• Add more "Good" Solvent: Slightly increase the proportion of the dissolving solvent (e.g., Ethyl Acetate) to lower the saturation point.

• Seed at High Temperature: Add a seed crystal of pure EMU when the solution is just slightly turbid but still warm (approx. 35–40 °C).

• Slow Down Cooling: Insulate the flask. Rapid cooling promotes oiling.

Q2: My recovery yield is very low (<40%). Where is my product?

Diagnosis: EMU is highly soluble in polar organic solvents. If you use too much solvent or a solvent that is "too good" (like pure Ethanol), the compound remains in the mother liquor even at 0 °C. Corrective Action:

• Switch Solvent System: Move from single-solvent (Ethanol) to a binary system (Ethyl Acetate/n-Heptane ).

• Concentrate Mother Liquor: Evaporate the filtrate to 20% of its volume and cool to -20 °C to harvest a second crop. Note: Second crops often contain higher impurity levels.

Q3: The melting point is broad (45–50 °C). How do I remove symmetrical urea impurities?

Diagnosis: The synthesis of EMU (via ethyl isocyanate + methylamine) often produces symmetrical byproducts like 1,3-dimethylurea (MP ~106 °C) or 1,3-diethylurea (MP ~112 °C). These have higher lattice energies and can co-precipitate. Corrective Action:

• Hot Filtration: Symmetrical ureas are often less soluble in cold Ethyl Acetate than EMU.

• Wash Protocol: After filtration, wash the filter cake with cold n-Heptane. EMU is insoluble in Heptane, but surface impurities may be mechanically removed.

• Recrystallize Again: A second pass is often required to break the solid solution formed by homologous impurities.

Standard Operating Procedure (SOP): Recrystallization of EMU

Objective: Purify crude EMU to >98% purity with a target recovery of 70–80%. Recommended Solvent System: Ethyl Acetate (Good Solvent) / n-Heptane (Anti-Solvent).

Rationale:

• Ethyl Acetate (EtOAc): Dissolves EMU effectively at moderate temperatures but not excessively at low temperatures.

• n-Heptane: Acts as a precipitant to force crystallization and prevent oiling out (superior to hexanes due to higher boiling point and safety).

Step-by-Step Protocol:

• Preparation:

  • Place crude EMU (e.g., 10 g) in a 100 mL Erlenmeyer flask.

  • Prepare a heating bath at 60 °C (do not exceed 70 °C to avoid decomposition).

• Dissolution:

  • Add Ethyl Acetate (approx. 2 mL per gram of solid) to the flask.

  • Heat with stirring. If solid remains, add EtOAc in 1 mL portions until fully dissolved.

  • Critical: If the solution is colored, add activated carbon (1% w/w), stir for 5 mins, and filter hot.

• Precipitation (The Cloud Point):

  • While keeping the solution warm (approx. 50 °C), slowly add n-Heptane dropwise.

  • Stop addition immediately when a faint, persistent turbidity (cloudiness) appears.

  • Add 1–2 drops of EtOAc to clear the solution back to transparent.

• Crystallization:

  • Remove from heat.[1][2] Cap the flask loosely.

  • Allow to cool to room temperature undisturbed for 2 hours.

  • Once crystals form, move the flask to a refrigerator (4 °C) or ice bath for 1 hour to maximize yield.

• Isolation:

  • Filter using a Buchner funnel with vacuum.

  • Wash: Rinse crystals with a pre-chilled mixture of EtOAc/Heptane (1:4 ratio).

  • Dry: Vacuum dry at room temperature (25 °C). Do not use a vacuum oven >40 °C as the product may sublime or melt.

Decision Logic & Workflow Visualization

Figure 1: Solvent Selection Decision Tree

This logic gate helps researchers choose the correct solvent based on the crude material's behavior.

Caption: Decision tree for optimizing the solvent system during 1-Ethyl-3-methylurea recrystallization.

Figure 2: Recrystallization Workflow

Caption: Step-by-step workflow for the purification of EMU using the Ethyl Acetate/Heptane system.

Reference Data

Table 1: Solubility Profile of 1-Ethyl-3-methylurea

Solvent	Solubility (Cold)	Solubility (Hot)	Suitability for Recrystallization
Water	High	Very High	Poor. Losses are too high; difficult to dry.
Ethanol	High	Very High	Fair. Good for initial dissolution, but requires ether as anti-solvent.
Ethyl Acetate	Moderate	High	Excellent. Best balance of temperature coefficient.
Diethyl Ether	Low	Moderate	Poor. Too volatile; safety risk.
Hexane/Heptane	Insoluble	Low	Anti-Solvent. Used to force precipitation.

References

• Lengyel, I., Patel, H. J., & Ralph, A. (2007). The Preparation and Characterization of Nineteen New Phthalidyl Spirohydantoins. Journal of Heterocyclic Chemistry. Retrieved from [Link] (Confirming MP of 1-Ethyl-3-methylurea as 52-55 °C).

• Organic Syntheses. (1938). Nitrosomethylurea.[2][3] Organic Syntheses, Coll. Vol. 2, p.461. Retrieved from [Link] (Reference for general urea derivative handling and solubility).

• PubChem. (n.d.). 1-Ethyl-3-methylurea Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. mt.com [mt.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. rsc.org [rsc.org]

Technical Support Center: High-Purity Isolation of 1-Ethyl-3-methylurea (EMU)

This Technical Support Guide is structured as a dynamic, non-linear troubleshooting center. It prioritizes the "Why" before the "How," ensuring you understand the thermodynamic principles driving impurity formation before attempting purification.

Product: 1-Ethyl-3-methylurea (N-Ethyl-N'-methylurea) CAS: 28145-10-0 Support Tier: Level 3 (Senior Application Scientist)[1]

The Chemistry of Contamination (Diagnostic Module)

Before initiating any purification protocol, you must diagnose the source of your impurities. In the synthesis of 1-Ethyl-3-methylurea (EMU), the primary contaminants are not merely unreacted starting materials but thermodynamically favored symmetrical byproducts .

The "Scrambling" Phenomenon

The most persistent impurities are 1,3-Dimethylurea (DMU) and 1,3-Diethylurea (DEU) . These do not just arise from impure amines; they form via thermal disproportionation (scrambling) during the reaction or workup.[1]

If you heat the reaction mixture above 60°C or prolong the reflux, the equilibrium shifts. The unsymmetrical urea dissociates back into isocyanate and amine, which then recombine statistically to form the more stable symmetrical ureas.

Key Diagnostic Indicator:

• Target Product (EMU): Melting Point 52–53°C .

• Major Impurity (DMU): Melting Point 101–104°C .[1][2]

• Observation: If your solid product melts above 55°C or has a broad melting range (e.g., 50–90°C), you have significant symmetrical urea contamination.

Impurity Formation Pathway[1]

Figure 1: Thermal disproportionation pathway.[1] High temperatures cause the unsymmetrical urea to scramble into high-melting symmetrical impurities.

Troubleshooting Guide (FAQs)

Q1: My product is "oiling out" during recrystallization instead of forming crystals. Why? A: This is due to the low melting point of EMU (52°C) .[1] If you use a solvent with a boiling point higher than 50°C (like water or ethanol) and cool it too quickly, the product separates as a liquid (oil) before it can crystallize.

• Fix: Use a solvent system with a lower boiling point or lower solubility power, such as Diethyl Ether or a Hexane/Ethyl Acetate gradient.[1] Seed the oil with a crystal if available and cool very slowly to 0°C.

Q2: I washed my product with water, but the yield dropped significantly. A: EMU is highly water-soluble. Unlike hydrophobic ureas, 1-Ethyl-3-methylurea will dissolve in the aqueous wash, leading to massive yield loss.

• Fix: Avoid aqueous washes.[1] If salt removal is necessary, dissolve the crude in dry Dichloromethane (DCM) or Chloroform , filter off the inorganic salts, and then evaporate.

Q3: NMR shows a "shadow" doublet near the methyl peak.[1] Is this the starting material? A: It is likely 1,3-Dimethylurea (DMU) .[1] DMU is the most stubborn impurity because its solubility profile overlaps with EMU.[1] However, DMU is insoluble in ether , whereas EMU has moderate solubility in ether due to its asymmetry.

• Fix: See Protocol A (The Ether Trituration) below.

Validated Purification Protocols

Choose the protocol based on your current impurity profile.[1]

Protocol A: The "Cold Ether" Trituration (Best for removing Symmetrical Ureas)

Use this if your NMR shows DMU/DEU contamination.

Principle: Symmetrical ureas (high lattice energy) are insoluble in diethyl ether.[1] The asymmetric EMU (lower lattice energy) is soluble enough to be extracted or kept in solution while impurities precipitate.[1]

• Dry the Crude: Ensure your crude reaction mixture is completely dry (free of water/alcohol).[1]

• Slurry: Add anhydrous Diethyl Ether (10 mL per gram of crude) to the solid.

• Agitate: Stir vigorously at room temperature for 30 minutes. Do not heat (to avoid oiling).[1]

• Chill: Cool the suspension to 0°C in an ice bath for 15 minutes.

• Filtration (The Critical Step):

  • Filter the suspension through a sintered glass funnel.[1]

  • The Solid (Filter Cake): This is mostly 1,3-Dimethylurea (Impurity).[1] Discard (or analyze to confirm).

  • The Filtrate (Liquid): Contains your 1-Ethyl-3-methylurea .[1]

• Evaporation: Concentrate the filtrate under reduced pressure (keep bath <35°C) to obtain the purified solid.

Protocol B: Flash Chromatography (For High Purity Requirements)

Use this if Recrystallization fails or if the product oils out persistently.

Stationary Phase: Silica Gel (230–400 mesh).[1] Mobile Phase: Chloroform / Methanol (Gradient).[1]

Step	Solvent Composition	Target Component
1	100% Chloroform	Elutes non-polar impurities
2	98:2 Chloroform:Methanol	1-Ethyl-3-methylurea (Product)
3	90:10 Chloroform:Methanol	Symmetrical Ureas (DMU/DEU)

Note: EMU is relatively polar.[1] Start with a low polarity solvent to ensure you don't flush the impurities out with the product.

Protocol C: Recrystallization (The "Anti-Solvent" Method)

Only recommended if you have seed crystals.

• Dissolve the crude solid in the minimum amount of warm Ethyl Acetate (35–40°C).[1]

• Add Hexane dropwise until the solution becomes slightly turbid.

• Add a drop of Ethyl Acetate to clear it.[1]

• Seed with a pure crystal of EMU.[1]

• Store at -20°C overnight.

• Warning: If an oil forms, reheat, add more Ethyl Acetate, and cool slower.

Decision Logic for Purification

Use this flow to determine the correct path for your specific batch.

Figure 2: Purification decision tree based on physical state and melting point analysis.

Safety & Handling (Critical)

• Nitrosation Hazard: Never expose 1-Ethyl-3-methylurea to nitrous acid, nitrites, or strong acids in the presence of nitrate salts. This generates N-Nitroso-N-ethyl-N-methylurea , a potent carcinogen and mutagen.[1]

• Thermal Instability: Do not heat above 80°C during drying, as this re-initiates the scrambling mechanism, regenerating the impurities you just removed.

References

• ChemicalBook. (2025).[1] 1-Ethyl-3-methylurea Properties and Melting Point Data. Retrieved from [1]

• Organic Syntheses. (1962).[1] Synthesis of Substituted Ureas and Nitrosourea Precursors. Org. Synth. 1962, 42, 69. (Contextual grounding for urea synthesis and nitrosation hazards). Retrieved from [1]

• Stenutz. (2025). Physical Data for 1-ethyl-3-methylurea (CAS 28145-10-0). Retrieved from [1]

• OECD SIDS. (2003).[1] 1,3-Dimethylurea: Physical Properties and Solubility Profile. UNEP Publications. (Used to establish solubility contrast with EMU). Retrieved from [1]

Sources

• 1. Ethylurea | C3H8N2O | CID 12254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N′-ジメチル尿素 (sym.), ≥99% (from N) | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: 1-Ethyl-3-methylurea Synthesis

Executive Summary: The "Yield Trap"

Synthesizing 1-Ethyl-3-methylurea (CAS: 28145-10-0) appears deceptively simple. The theoretical atom economy is 100% via the isocyanate route. However, researchers frequently report yields of 40–60% instead of the expected >90%.

The Core Problem: This molecule has a low melting point (52–54°C ) and high water solubility. Standard aqueous workups (extraction/washing) often result in massive product loss into the aqueous phase, while moisture contamination during the reaction leads to the formation of symmetric urea impurities (1,3-diethylurea) that are difficult to separate.

This guide provides a field-proven, anhydrous protocol designed to maximize yield by eliminating aqueous extraction and mitigating side reactions.

The Gold Standard Protocol (Isocyanate Route)

Recommended for: High Yield (>90%) and Scale-up.

Safety Warning: Isocyanates are potent sensitizers and lachrymators. Perform all operations in a fume hood. Avoid Methyl Isocyanate (MIC) due to extreme toxicity; use Ethyl Isocyanate and Methylamine instead.

Reagents & Materials[1][2][3][4][5]

• Electrophile: Ethyl Isocyanate (1.0 equiv)

• Nucleophile: Methylamine (2.0 M solution in THF, 1.1 equiv). DO NOT use aqueous methylamine.

• Solvent: Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM).

• Atmosphere: Dry Nitrogen or Argon.

Step-by-Step Methodology

• Setup: Flame-dry a 2-neck round-bottom flask. Equip with a magnetic stir bar, a pressure-equalizing addition funnel, and a nitrogen inlet.

• Charge Nucleophile: Add the Methylamine solution (in THF) to the flask. Cool to 0°C using an ice bath.

  • Expert Insight: We use excess amine (1.1 equiv) to ensure complete consumption of the toxic isocyanate.

• Controlled Addition: Dissolve Ethyl Isocyanate in a minimal amount of anhydrous THF. Add this solution dropwise to the cold amine solution over 30 minutes.

  • Causality: The reaction is exothermic. Rapid addition raises the temperature, increasing the risk of isocyanate polymerization or solvent evaporation.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

• In-Process Control (Self-Validation):

  • FT-IR Check: Monitor the disappearance of the strong isocyanate peak at ~2270 cm⁻¹ . The reaction is complete only when this peak is absent.

• Workup (The Critical Step):

  • DO NOT WASH WITH WATER.

  • Concentrate the reaction mixture in vacuo (Rotavap) at <40°C.

  • The product often solidifies upon removal of solvent. If it remains an oil, see Troubleshooting.

• Purification: Recrystallize from a mixture of Ethyl Acetate/Hexane (1:3) or cold Diethyl Ether .

Troubleshooting & FAQs

Q1: I followed the protocol, but my product is a viscous oil that won't solidify.

Diagnosis: 1-Ethyl-3-methylurea has a melting point of ~52°C. Small amounts of solvent or impurities can depress this melting point below RT, causing "supercooling." Solution:

• High Vacuum: Place the oil under high vacuum (<1 mbar) for 4 hours to remove trapped THF.

• Seed Crystal: If available, add a seed crystal.

• Trituration: Add cold Pentane or Hexane to the oil and scratch the flask walls with a glass rod. This induces nucleation.

• Freezing: Place the oiled-out mixture in a -20°C freezer overnight.

Q2: My yield is low (<50%), and I see a white precipitate that isn't my product.

Diagnosis: Moisture contamination. Water competes with the amine to react with Ethyl Isocyanate, forming an unstable carbamic acid which decarboxylates to form Ethylamine. This Ethylamine then reacts with another molecule of Ethyl Isocyanate to form 1,3-Diethylurea (Symmetric Urea). Solution:

• Ensure glassware is flame-dried.[1]

• Use anhydrous solvents.

• Switch Reagents: Ensure you are NOT using 40% aqueous methylamine. You must use the THF or Methanol solution.

Q3: Can I use a safer reagent than Isocyanate?

Answer: Yes, you can use 1,1'-Carbonyldiimidazole (CDI) , but the atom economy is lower, and purification is harder (removing imidazole).

• Protocol: React Ethylamine with CDI in DCM (1 hour), then add Methylamine.

• Trade-off: This route is safer but generally requires column chromatography to remove the imidazole byproduct, lowering the "isolated" yield compared to the quantitative isocyanate route.

Visualizing the Chemistry

Diagram 1: Reaction Pathway & Critical Control Points

This diagram illustrates the desired pathway versus the moisture-induced failure mode.

Caption: The "Green Path" represents the anhydrous ideal. The "Red Path" shows how moisture consumes the starting material to create symmetric impurities.

Diagram 2: Troubleshooting Logic Tree

Use this flow to diagnose yield issues.

Caption: Logic flow for diagnosing physical state anomalies and impurity profiles.

Summary of Physical Data

Property	Value	Relevance to Protocol
CAS Number	28145-10-0	Verification
Molecular Weight	102.14 g/mol	Stoichiometry calculations
Melting Point	52–54°C	Explains "oiling out" issues; requires cold crystallization.
Solubility	High in H₂O, EtOH, THF	Critical: Avoid aqueous extraction to prevent yield loss.
IR Signature	~1630 cm⁻¹ (C=O)	Confirm product formation (Amide I band).

References

• Smith, P. A. S. (1946). The Preparation of Unsymmetrical Ureas. Organic Syntheses, 26, 10.

  • Context: Foundational text on urea synthesis via isocyanates.[2]

• Ozaki, S. (1972). Recent advances in the synthesis of ureas. Chemical Reviews, 72(5), 457–496.

  • Context: Comprehensive review of mechanisms and side reactions (hydrolysis)

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 12967, 1-Ethyl-3-methylurea.

  • Context: Verification of physical properties (Melting Point/Solubility).[3]

• Sigma-Aldrich. (n.d.). Safety Data Sheet: Ethyl Isocyanate.

  • Context: Safety protocols for handling isocyan

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. N-Ethyl-N-nitrosourea | C3H7N3O2 | CID 12967 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis &amp; Impurity Control for 1-Ethyl-3-methylurea

Status: Online Ticket ID: EMU-SYN-001 Subject: Troubleshooting Side Reactions in Unsymmetrical Urea Synthesis Assigned Specialist: Senior Application Scientist

Executive Summary: The "Symmetry" Problem

Synthesizing 1-Ethyl-3-methylurea (EMU) appears deceptively simple: react an isocyanate with an amine. However, the thermodynamic drive toward symmetry creates a persistent impurity profile.

The most frequent failure mode in this synthesis is the formation of symmetrical ureas (1,3-Diethylurea or 1,3-Dimethylurea). This occurs not through a direct "scrambling" of the ureas, but through a moisture-mediated hydrolysis pathway that generates a competing nucleophile in situ.

This guide breaks down the three primary side-reaction vectors: Hydrolysis , Alcoholysis , and Thermal Degradation , providing mechanistic insights and self-validating protocols to ensure high-purity isolation.

Incident Report: The Symmetrical Impurity

User Complaint: "I reacted Ethyl Isocyanate with Methylamine, but my product melts at ~110°C instead of the expected 52°C. NMR shows a single ethyl environment."

Diagnosis: You have isolated 1,3-Diethylurea , not your target. This is caused by moisture contamination in your solvent or reagents.

The Mechanism of Failure (Hydrolysis Cascade)

When water is present, it competes with the amine for the isocyanate. The resulting carbamic acid is unstable and decarboxylates, releasing a primary amine identical to the isocyanate's alkyl group. This new amine then attacks the remaining isocyanate.

Figure 1: The Hydrolysis Cascade. Note how water converts the electrophile (Isocyanate) into a nucleophile (Ethylamine), which then consumes the starting material to form the symmetrical impurity.

Corrective Protocol: Anhydrous Isocyanate Addition

Objective: Eliminate the water vector to prevent in-situ amine generation.

• Solvent Drying: Do not rely on "bottle dry" solvents. Dry THF or Dichloromethane (DCM) over activated 3Å molecular sieves for 24 hours.

• Order of Addition (Critical):

  • Incorrect: Adding Isocyanate to Amine.[1][2][3] (High local concentration of amine favors target, but if moisture is present in the amine source, hydrolysis is rapid).

  • Correct: Add Isocyanate dropwise to a solution of Methylamine (excess) at 0°C .

• Self-Validating Check: Monitor the reaction gas outlet. Bubbling indicates

  evolution (Hydrolysis). No bubbles = Anhydrous conditions.

Incident Report: The "Blocked" Reaction

User Complaint: "I used Ethanol as a solvent to be 'greener.' The reaction completed, but the product is a liquid oil that won't crystallize."

Diagnosis: You synthesized Ethyl N-ethylcarbamate (a urethane), not a urea.

The Mechanism: Alcoholysis

Isocyanates are indiscriminate electrophiles. Primary alcohols (

) are often better nucleophiles than sterically hindered amines or amines in equilibrium with their salts.

Solvent Compatibility Matrix

Solvent Class	Suitability	Risk Factor	Resulting Impurity
Alcohols (EtOH, MeOH)	CRITICAL FAIL	Reacts with Isocyanate	Carbamates (Urethanes)
Water	CRITICAL FAIL	Hydrolysis	Symmetrical Ureas
DMF/DMSO	CAUTION	Hygroscopic (absorbs water)	Symmetrical Ureas
THF / DCM	EXCELLENT	Inert (if dried)	None
Toluene	GOOD	Inert; Product often precipitates	None

Data Center: Impurity Profiling

Use this table to identify your isolated solid based on its physical properties.

Compound	Structure	Melting Point (°C)	Solubility (Water)	Solubility (Ether)
1-Ethyl-3-methylurea (Target)	Et-NH-CO-NH-Me	52 - 53°C	High	Moderate
1,3-Diethylurea (Impurity)	Et-NH-CO-NH-Et	112 - 113°C	Moderate	Low
1,3-Dimethylurea (Impurity)	Me-NH-CO-NH-Me	106 - 108°C	High	Low

Purification Tip: Due to the large melting point difference (

), the symmetrical impurities are significantly more crystalline and less soluble in non-polar solvents.

• Action: Triturate the crude solid with cold Diethyl Ether or Hexane/EtOAc (1:1). The symmetrical urea often remains undissolved, while the target EMU extracts into the solvent.

Safe Alternative: The CDI Route

If you wish to avoid toxic isocyanates (like Methyl Isocyanate), use 1,1'-Carbonyldiimidazole (CDI) . This route is safer but requires strict sequential addition to avoid "scrambling."

CDI Workflow Diagram

Figure 2: The CDI Sequential Addition Protocol. Temperature control is vital to prevent the intermediate from reacting with a second equivalent of Ethylamine before Methylamine is introduced.

Step-by-Step CDI Protocol

• Activation: Dissolve 1.0 eq of Ethylamine in dry DCM at 0°C. Add 1.1 eq of CDI. Stir for 1 hour.

  • Why? This forms the reactive N-acyl imidazole intermediate.

• Displacement: Add 1.2 eq of Methylamine (as a solution in THF/DCM).

• Reaction: Allow to warm to Room Temperature (RT) and stir overnight.

  • Note: The imidazole byproduct is water-soluble and easily removed by an aqueous wash (0.1 M HCl).

References

• Isocyanate Reactivity & Hydrolysis

  • Saunders, J. H., & Frisch, K. C. (1962). Polyurethanes: Chemistry and Technology, Part I. Chemistry. Interscience Publishers.

  • ChemicalBook. (2025). "1-Ethyl-3-methyl-urea Properties." Retrieved from

• Symmetrical Impurity Properties

  • Sigma-Aldrich. (2024). "1,3-Diethylurea Product Specification." Retrieved from

• CDI Synthesis Methodology

  • Organic Syntheses. (2008). "N,N'-Carbonyldiimidazole-Mediated Synthesis." Org.[1][2] Synth., 85, 131. Retrieved from

• Mechanistic Insight (Side Reactions)

Sources

• 1. Isocyanate - Wikipedia [en.wikipedia.org]
• 2. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 3. m.youtube.com [m.youtube.com]

Technical Support Center: 1-Ethyl-3-methylurea (EMU) Stability &amp; Storage

Welcome to the Technical Support Center. I am Dr. Aris Thorne, Senior Application Scientist. Below is a comprehensive guide designed to prevent the degradation of 1-Ethyl-3-methylurea (EMU). This document moves beyond basic safety data sheets to address the causality of degradation and provide field-proven protocols for researchers requiring high-purity reagents.

Module 1: Core Storage Directives

Q: What are the non-negotiable storage conditions for EMU?

A: 1-Ethyl-3-methylurea (CAS: 28145-10-0) is a dialkylurea derivative. While kinetically stable at room temperature in a vacuum, it is thermodynamically susceptible to hydrolysis and thermal rearrangement.

• Temperature: Store at 2°C to 8°C (Refrigerated) for long-term stability (>3 months). For short-term usage (<1 month), ambient temperature (20-25°C) is acceptable only if the container is hermetically sealed.

• Atmosphere: Strictly Inert (Argon or Nitrogen). Oxygen is less of a concern than atmospheric moisture. EMU is hygroscopic; water absorption catalyzes hydrolysis.

• Container: Amber glass with a PTFE-lined cap. Avoid polyethylene (PE) bags for long-term storage as they are permeable to moisture over time.

Q: Why did my sample turn into a sticky paste inside the refrigerator?

A: This is a classic failure of thermal management during retrieval , not the storage temperature itself.

• The Mechanism: When a cold bottle is opened in a warm, humid lab, moisture condenses instantly on the solid surface. This water dissolves the outer layer of the urea, creating a saturated solution that accelerates hydrolysis.

• The Fix: You must allow the container to equilibrate to room temperature before opening . Place the cold bottle in a desiccator for 30–60 minutes prior to breaking the seal.

Q: Can I store EMU in solution?

A: Not recommended for long periods.

• Aqueous Solutions: EMU will hydrolyze over time, especially at non-neutral pH.

• Organic Solvents: Stable in anhydrous Acetone, DMSO, or Ethanol if kept dry. However, nucleophilic solvents (like alcohols) can theoretically participate in transamidation at high temperatures.

• Protocol: If solution storage is necessary, prepare aliquots in anhydrous DMSO, freeze at -20°C, and use single-use vials to avoid freeze-thaw cycles.

Module 2: Troubleshooting & Degradation Analysis

Q: My reagent has a "fishy" odor. Is it still usable?

A: No. Stop immediately.

• The Science: Pure 1-Ethyl-3-methylurea is odorless or has a faint, neutral smell. A "fishy" or ammoniacal odor indicates the presence of Ethylamine and Methylamine .

• The Pathway: Moisture ingress has triggered hydrolysis, cleaving the urea backbone.

• Impact: Using this reagent will introduce free amines into your reaction, which can act as nucleophiles or bases, altering your reaction stoichiometry and pH.

Q: How do I quantitatively verify purity before a critical synthesis?

A: Do not rely on TLC alone, as amines may streak or co-elute.

• Melting Point (MP): The most rapid check. Pure EMU melts sharply at 52–53°C . A depressed or broad range (e.g., 48–51°C) indicates significant hydration or degradation.

• 1H-NMR (The Gold Standard): Dissolve in DMSO-d6.

  • Watch for: Extra peaks upfield (0.8 - 2.5 ppm) corresponding to free alkyl amines.

  • Integration: Check the ratio of the ethyl group (CH2 quartet, ~3.0 ppm) to the methyl group (singlet, ~2.6 ppm). They should integrate perfectly 2:3.

Module 3: Visualizing the Degradation Logic

The following diagram illustrates the decision logic for storage and the chemical consequences of improper handling.

Figure 1: Critical Control Points in EMU Storage and Degradation Pathways.

Module 4: Emergency Rescue Protocols

Q: I have 50g of degraded EMU. Can I repurify it?

A: If the degradation is minor (MP > 48°C, slight smell), recrystallization is possible. If the material is a liquid paste, discard it.

Repurification Protocol:

• Solvent Selection: Use Anhydrous Ethyl Acetate (or a mixture of EtOAc/Hexane). Avoid water or alcohols.

• Dissolution: Dissolve the solid in minimal warm EtOAc (approx. 35-40°C). Do not boil excessively.

• Filtration: Filter quickly while warm to remove any insoluble urea polymerization byproducts.

• Crystallization: Cool slowly to room temperature, then to -20°C.

• Drying: Filter the white crystals and dry under high vacuum (< 1 mbar) for 4 hours to remove solvent traces.

• Validation: Re-check Melting Point. It must return to 52–53°C .

Summary Data Tables

Table 1: Physicochemical Profile & Storage

Property	Value / Guideline
CAS Number	28145-10-0
Molecular Weight	102.14 g/mol
Physical State	White crystalline solid
Melting Point	52–53 °C
Hygroscopicity	High (Absorbs moisture rapidly)
Primary Degradation	Hydrolysis (Water mediated)
Ideal Storage	+4°C, Argon atmosphere, Desiccated

Table 2: Solvent Compatibility Matrix

Solvent	Compatibility	Notes
Water	❌ Incompatible	Causes hydrolysis over time.
Ethanol/Methanol	⚠️ Caution	Soluble, but potential for transamidation at high T.
DMSO/DMF	✅ Excellent	Good solubility, stable if anhydrous.
Ethyl Acetate	✅ Good	Recommended for recrystallization.
Chloroform/DCM	✅ Good	Suitable for reaction media.

References

• PubChem. (2025).[1][2] Urea Derivatives and Stability Data (General Reference for Alkyl Ureas). National Library of Medicine. Retrieved from [Link]

• Stenutz. (2025). 1-ethyl-3-methylurea Structure and Data. Retrieved from [Link]

Sources

• 1. 1-Methyl-3-[(methylcarbamoylamino)methyl]urea | C5H12N4O2 | CID 370398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methylurea | C2H6N2O | CID 11719 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 1-Ethyl-3-methylurea Quantification by HPLC

Welcome to the technical support center for the analysis of 1-Ethyl-3-methylurea. As a small, polar, and highly water-soluble compound, 1-Ethyl-3-methylurea can present unique challenges in reversed-phase HPLC. This guide is structured as a series of frequently asked questions (FAQs) to directly address common issues, from method development to routine analysis. My goal is to provide not just solutions, but a deeper understanding of the chromatographic principles at play, empowering you to build robust and reliable analytical methods.

Section 1: Method Development and Initial Setup

Q1: I'm starting method development. What is the best initial column and mobile phase combination for 1-Ethyl-3-methylurea?

A1: For a small polar analyte like 1-Ethyl-3-methylurea, achieving adequate retention on a standard C18 column can be challenging. The primary retention mechanism in reversed-phase chromatography is hydrophobic interaction, which is minimal for this compound.

Core Recommendation: Start with a modern, high-purity silica, end-capped C18 column or a column with a polar-embedded stationary phase. These phases offer enhanced retention for polar compounds.

Causality Explained:

• Standard C18: These columns can exhibit poor retention, with the analyte eluting at or near the void volume, especially with high aqueous mobile phases.

• Polar-Embedded Phases: These columns have a polar group (e.g., amide, carbamate) embedded near the base of the alkyl chain. This feature allows the mobile phase to better hydrate the stationary phase surface, preventing phase collapse in highly aqueous conditions and providing an alternative interaction mechanism (hydrogen bonding) for retaining polar analytes.

• Mobile Phase: Begin with a simple mobile phase of HPLC-grade water and acetonitrile (ACN). A low percentage of ACN (e.g., 5-10%) is a good starting point. Due to its low UV absorbance, ACN is often preferred over methanol for methods requiring detection at low wavelengths (around 200-210 nm), which is typical for ureas.[1]

Section 2: Peak Shape and Retention Time Issues

Q2: My peak for 1-Ethyl-3-methylurea is tailing significantly. What's causing this and how can I fix it?

A2: Peak tailing is the most common chromatographic problem for polar and basic compounds and is often caused by secondary interactions with the stationary phase.[2][3]

Primary Cause: The urea functional groups in your analyte can form strong hydrogen bonds with acidic, ionized silanol groups (Si-O⁻) on the surface of the silica-based column packing. This secondary retention mechanism leads to a portion of the analyte molecules being held more strongly, resulting in a tailing peak.[2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing.

Step-by-Step Solutions:

• Lower Mobile Phase pH: The most effective solution is to suppress the ionization of the silanol groups. By lowering the mobile phase pH to between 2.5 and 3.5 using an acidic modifier like 0.1% formic acid or phosphoric acid, you protonate the silanols (Si-OH), minimizing their ability to interact with your analyte.[4]

• Use a High-Purity, End-Capped Column: Modern HPLC columns are manufactured with high-purity silica containing fewer metal contaminants and are more thoroughly end-capped. End-capping is a process that chemically bonds a small silane (like trimethylsilane) to the accessible silanol groups, effectively shielding them from interaction with analytes.

• Consider Mass Overload: Injecting too much sample can overload the column, leading to peak distortion.[2] Try reducing the injection volume or sample concentration to see if the peak shape improves.

• Check for Column Voids or Contamination: If all peaks in your chromatogram are tailing, it could indicate a physical problem with the column, such as a void at the inlet or contamination on the frit.[2] First, try replacing the guard column if one is in use. If that doesn't resolve the issue, reversing and flushing the analytical column (if permitted by the manufacturer) may help.[2]

Q3: I have very little or no retention for 1-Ethyl-3-methylurea. How can I increase its retention time?

A3: Poor retention is expected for this analyte on traditional reversed-phase columns due to its high polarity.

Solutions to Increase Retention:

• Decrease Organic Solvent Content: The most straightforward approach is to reduce the percentage of acetonitrile or methanol in your mobile phase. Try running with as low as 2-5% organic, or even a 100% aqueous mobile phase if your column is compatible (check manufacturer specifications to avoid phase collapse).[1]

• Switch to a More Retentive Column: If reducing the organic content is insufficient, you need a different stationary phase.

Column Type	Principle of Operation	Suitability for 1-Ethyl-3-methylurea
Standard C18	Hydrophobic interaction	Low retention, may require 100% aqueous mobile phase.
Polar-Embedded C18	Mixed-mode (hydrophobic & polar)	Good. Provides enhanced retention for polar analytes and is stable in high aqueous mobile phases.
HILIC	Hydrophilic Interaction Liquid Chromatography	Excellent. Uses a high organic mobile phase to retain very polar analytes that are unretained in reversed-phase.

• Use an Ion-Pairing Reagent: Although more complex, adding an ion-pairing reagent like sodium 1-octanesulfonate to the mobile phase can significantly increase retention.[5] The reagent pairs with any ionized form of the analyte, increasing its overall hydrophobicity and affinity for the stationary phase. This approach often requires longer equilibration times and dedicating a column to the method.

Section 3: Baseline and Sensitivity Issues

Q4: My baseline is very noisy and/or drifting. What are the common causes?

A4: A stable baseline is critical for accurate quantification. Noise and drift can originate from several sources within the HPLC system or the mobile phase itself.[6][7]

Troubleshooting Checklist:

• Mobile Phase Preparation:

  • Degassing: Ensure the mobile phase is thoroughly degassed using an in-line degasser, helium sparging, or sonication to prevent air bubbles from forming in the pump or detector.[7][8][9] Bubbles passing through the detector flow cell are a primary cause of sharp, spiking noise.

  • Solvent Quality: Always use HPLC-grade solvents.[6][8][9] Lower-grade solvents can contain UV-absorbing impurities that contribute to a noisy or drifting baseline, especially in gradient analysis.

  • Mixing: If preparing a buffered mobile phase, ensure all salts are completely dissolved and the solution is well-mixed before use.[1] Incomplete mixing can cause refractive index changes that manifest as baseline drift.

• HPLC System:

  • Pump Issues: Pulsations from the pump, often due to worn seals or faulty check valves, can cause a periodic, wavy baseline.[6][7]

  • Detector: A dirty flow cell or a failing detector lamp can lead to high baseline noise.[10] If you suspect a dirty cell, flush it according to the manufacturer's protocol.

  • Column Contamination: Contaminants from previous injections slowly eluting from the column can cause the baseline to drift upwards.[6]

Caption: Relationship between HPLC components and baseline issues.

Section 4: Quantification and Reproducibility

Q5: My results are not reproducible, and my system suitability test (SST) is failing. What should I do?

A5: Reproducibility is paramount for any validated analytical method. The System Suitability Test (SST) is a critical check to ensure your entire system (instrument, column, mobile phase) is performing adequately before analyzing samples.[11][12] Failure often points to a lack of system equilibration or a problem with the mobile phase or column.

Key SST Parameters (based on USP <621>): [11][13]

Parameter	Acceptance Criteria (Typical)	Common Cause of Failure
Precision/Repeatability	RSD ≤ 2.0% for 5-6 replicate injections	Inconsistent injection volume, poor sample prep, insufficient equilibration.
Tailing Factor (Tf)	Tf ≤ 2.0	Active silanol interactions, column contamination, mismatched sample solvent.[11]
Resolution (Rs)	Rs ≥ 2.0 between analyte and nearest peak	Change in mobile phase composition, column degradation, temperature fluctuation.
Capacity Factor (k')	k' > 2.0	Mobile phase too strong, incorrect column.

Protocol: Ensuring System Readiness

• Proper System Equilibration: Before starting any analysis, equilibrate the column with the mobile phase for at least 30-60 minutes, or until a stable baseline is achieved. This is especially important for methods using buffers or ion-pairing reagents.

• Mobile Phase Preparation Consistency: The mobile phase must be prepared identically every time. For aqueous buffers, this means accurately weighing salts and adjusting the pH before adding the organic solvent.[14] Premixing measured volumes is more accurate than bringing to volume in a graduated cylinder due to volume contraction effects.[15]

• Column Health: Dedicate a column to a specific method where possible, especially for ion-pair or other aggressive mobile phases. If you suspect the column is the issue, run a benchmark test with a known standard to see if performance has degraded.[16]

• Validate the Method: Ensure the method has been properly validated according to ICH Q2(R1) guidelines, which establishes its suitability for the intended purpose through rigorous testing of parameters like accuracy, precision, linearity, and robustness.[17][18][19][20]

By systematically addressing these common issues and understanding their root causes, you can develop a robust, reliable, and reproducible HPLC method for the quantification of 1-Ethyl-3-methylurea.

References

• Development and Validation of a HPLC-UV Method for Urea and Related Impurities. ResearchGate. Available from: [Link]

• HPLC Repair Services: Common Causes of Baseline Noise. (2020-08-31). Available from: [Link]

• USP. 〈621〉 CHROMATOGRAPHY. US Pharmacopeia. Available from: [Link]

• Peak Tailing in HPLC. Element Lab Solutions. Available from: [Link]

• Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. (2025-04-08). Welch Materials. Available from: [Link]

• Development of RP-HPLC Method for the Determination of N- Methylurea Content in Methohexital Drug Substance and Its Validation. (2019-07-30). Available from: [Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. Available from: [Link]

• System suitability Requirements for a USP HPLC Method - Tips & Suggestions. (2025-11-03). MicroSolv. Available from: [Link]

• ICH. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency (EMA). Available from: [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Available from: [Link]

• Why Your HPLC Baseline Drifts—And How to Stop It. Separation Science. Available from: [Link]

• Determination of N-Nitroso-N-Ethylurea (ENU) in Salt Water - By High Performance Liquid Chromatography (HPLC). DTIC. Available from: [Link]

• HPLC Tips & Tricks: Mobile Phase Preparation - Buffers. Separation Science. Available from: [Link]

• Understanding the Latest Revisions to USP <621>. Agilent. Available from: [Link]

• HPLC Troubleshooting Guide. Available from: [Link]

• Why am I getting Baseline noise in HPLC? ResearchGate. Available from: [Link]

• HPLC Troubleshooting Mini Guide - Baseline Issues. Phenomenex. Available from: [Link]

• What the New USP Chapter <621> Guidelines Mean for Your HPLC Analysis. (2023-06-07). Available from: [Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. (2019-11-12). Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021-09-17). Available from: [Link]

• CN101122589A - Urea and its impurity high performance liquid chromatography analysis method. Google Patents.

• HPLC Diagnostic Skills Vol I – Noisy Baselines. Element Lab Solutions. Available from: [Link]

• Quality Guidelines. ICH. Available from: [Link]

• USP-NF 〈621〉 Chromatography. (2023-11-01). Available from: [Link]

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. (2024-05-10). alwsci. Available from: [Link]

• Development of RP-HPLC Method for the Determination of NMethylurea Content in Methohexital Drug Substance and Its Validation. IJPPR. Available from: [Link]

• ICH Q2 Validation of Analytical Procedures. (2024-10-31). YouTube. Available from: [Link]

• 2005 - ICH Q2 (R1) Validation of Analytical Procedures - Text and Methodology. Scribd. Available from: [Link]

Sources

• 1. welch-us.com [welch-us.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 7. researchgate.net [researchgate.net]
• 8. phenomenex.com [phenomenex.com]
• 9. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. System suitability Requirements for a USP HPLC Method - Tips & Suggestions [mtc-usa.com]
• 12. agilent.com [agilent.com]
• 13. usp.org [usp.org]
• 14. sepscience.com [sepscience.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. researchgate.net [researchgate.net]
• 18. ema.europa.eu [ema.europa.eu]
• 19. fda.gov [fda.gov]
• 20. youtube.com [youtube.com]

Technical Support Center: 1-Ethyl-3-methylurea (EMU) Scale-Up

Status: Online | Ticket Volume: High | Current Focus: Process Safety & Impurity Control

Welcome to the EMU Synthesis Support Hub. You are likely here because your bench-scale synthesis of 1-Ethyl-3-methylurea (CAS: 28145-10-0) worked perfectly, but your pilot batch has either overheated, oiled out, or contains unacceptable levels of symmetric urea impurities.

This guide treats your scale-up challenges as "Support Tickets." Select the issue below that matches your current failure mode.

🎫 Ticket #001: "My reaction exotherm is uncontrollable upon scale-up."

Severity: Critical (Safety Hazard) Root Cause: Rapid addition of isocyanate to amine without adequate heat removal capacity.

The Science: The reaction between ethyl isocyanate and methylamine is highly exothermic (

). On a milligram scale, passive heat loss is sufficient. At kilogram scale, the surface-area-to-volume ratio drops drastically, leading to thermal runaway. High temperatures ( ) trigger isocyanate dimerization and polymerization.

The Protocol (Gold Standard):

• Solvent Choice: Use anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) . Avoid protic solvents (water/alcohols) for high-purity campaigns to prevent side reactions.

• Setup: Jacketed reactor with cryostat set to

  .

• Stoichiometry: Charge Methylamine (2.0 M in THF, 1.05 eq) into the reactor first.

• Addition: Add Ethyl Isocyanate (1.0 eq) neat or as a concentrated solution slowly via a metering pump.

• Control Logic: The internal temperature (

  ) must never exceed . Link the addition pump to a thermocouple; if , the pump automatically pauses.

Visualizing the Process Logic:

Figure 1: Automated process control logic for exothermic isocyanate addition.

🎫 Ticket #002: "I have high levels of 1,3-Diethylurea or 1,3-Dimethylurea."

Severity: High (Quality Failure) Root Cause: Moisture intrusion or incorrect stoichiometry.

The Science: This is the "Symmetric Urea Trap."

• Mechanism: If water is present, Ethyl Isocyanate hydrolyzes to Ethylamine and

  .

• The Killer Step: The newly formed Ethylamine reacts with the remaining Ethyl Isocyanate to form 1,3-Diethylurea (symmetric impurity).

• Reverse Case: If you use Methyl Isocyanate (not recommended due to toxicity) and it hydrolyzes, you get 1,3-Dimethylurea.

Troubleshooting Guide:

Observation	Probable Cause	Corrective Action
> 0.5% 1,3-Diethylurea	Wet solvent or atmospheric moisture.	Use Karl Fischer titration on solvents (Target ). Blanket reactor with dry .
> 0.5% 1,3-Dimethylurea	Excess Methylamine + Carbonylation (Rare) or impure starting material.	Check purity of Methylamine source. Ensure no contamination if using gas.
Unknown Urea Impurity	Thermal degradation.	Keep reaction temp . Avoid prolonged stirring after completion.

Impurity Formation Pathway:

Figure 2: Competitive reaction pathways. Water intrusion leads to in-situ amine generation and symmetric urea impurities.

🎫 Ticket #003: "The product is oiling out / low melting point."

Severity: Moderate (Processing Issue) Root Cause: 1-Ethyl-3-methylurea has a low melting point (

) and is hygroscopic.

The Science: Small impurities depress the melting point further (eutectic formation), causing the product to exist as a viscous oil at room temperature, which makes filtration impossible.

Isolation Protocol:

• Concentration: Evaporate reaction solvent (THF/DCM) under reduced pressure. Do not exceed

  bath temperature.

• Anti-solvent: Dissolve the oily residue in a minimum amount of warm Ethyl Acetate (

  ) .

• Crystallization: Slowly add n-Heptane or Hexane dropwise until turbidity persists.

• Seeding: Add a seed crystal of pure EMU. Cool to

  slowly ( ).

• Drying: Vacuum dry at room temperature (

  ) over . Do not use heat for drying, or the cake will fuse.

🎫 Ticket #004: "Safety Audit - Isocyanate Handling."

Severity: Critical (Regulatory & Health) Directive: Treat Ethyl Isocyanate with extreme caution.[1]

Key Safety Data:

• Flash Point: Ethyl Isocyanate is flammable (

  ).

• Toxicity: Highly toxic by inhalation.[1][2] Potent sensitizer (asthma risk).[2]

• Neutralization: Have a decontamination solution ready:

  • Recipe: 50% Ethanol + 40% Water + 10% Concentrated Ammonia.

  • Usage: Reacts with spilled isocyanate to form harmless urea derivatives.

Nitrosamine Risk (Pharma Context): EMU is a secondary urea. Under acidic conditions in the presence of nitrites, it can form N-nitroso-N-ethyl-N-methylurea , a potent carcinogen.

• Action: Ensure no nitrite sources (e.g., sodium nitrite steps) are present in subsequent processing steps.

References

• Physical Properties & Identification

  • ChemicalBook. (2025).[1][3] "1-Ethyl-3-methylurea Properties and Melting Point." Link

• Isocyanate Reactivity & Side Reactions

  • Organic Chemistry Portal.[4] (n.d.). "Synthesis of Ureas - Mechanism and Side Reactions." Link

• Safety & Handling

  • Merck Millipore. (2025).[1][3] "Safety Data Sheet: Ethyl Isocyanate." Link

• Purification Strategies

  • Common Organic Chemistry. (n.d.). "Urea Formation and Purification Techniques." Link

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Ethylurea | 625-52-5 [chemicalbook.com]
• 4. Isocyanate synthesis by substitution [organic-chemistry.org]

Technical Support Center: Managing Thermal Decomposition of Urea Compounds in Reactions

Welcome to the technical support center for managing the thermal decomposition of urea and its derivatives in chemical reactions. This guide is designed for researchers, scientists, and drug development professionals who utilize urea compounds in their experimental work. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your reactions effectively.

Introduction: The Challenge of Urea's Thermal Instability

Urea is a versatile and widely used reagent in organic synthesis, valued for its role as a source of ammonia and its utility in forming various heterocyclic compounds. However, its application is often complicated by its propensity to undergo thermal decomposition, a process that can lead to the formation of undesired byproducts, reduced yield of the target molecule, and even safety hazards. Understanding and controlling this decomposition is paramount for reproducible and successful experimentation.

The thermal decomposition of urea is not a simple, single-step process. It is a complex cascade of reactions that are highly dependent on temperature, heating rate, and the presence of other reagents.[1] This guide will provide a comprehensive overview of these decomposition pathways and equip you with the knowledge to mitigate their negative effects.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions regarding the thermal decomposition of urea.

1. At what temperature does urea begin to decompose?

Urea starts to decompose at temperatures above its melting point (approximately 133 °C).[2] Significant decomposition begins around 150-152 °C, where it breaks down into ammonia (NH₃) and the highly reactive intermediate, isocyanic acid (HNCO).[3]

2. What are the primary byproducts of urea's thermal decomposition?

The byproducts of urea decomposition are highly temperature-dependent. The main species to be aware of are:

• Isocyanic Acid (HNCO): The initial product of urea thermolysis. It is a toxic and reactive gas.[3]

• Biuret (H₂NCONHCONH₂): Formed from the reaction of isocyanic acid with unreacted urea, typically starting around 160 °C.[3] The concentration of biuret often reaches its maximum in the temperature range of 180-200 °C.[3]

• Cyanuric Acid (C₃H₃N₃O₃): A stable cyclic trimer of isocyanic acid. Its formation is favored at higher temperatures, generally starting around 175 °C.[3]

• Ammelide, Ammeline, and Melamine: These are triazine derivatives formed at progressively higher temperatures through further reactions and condensations.[2]

3. What are the main hazards associated with urea decomposition?

The primary hazard is the formation of toxic and flammable gases, including ammonia and isocyanic acid.[4] Isocyanic acid is of particular concern due to its high reactivity and potential health risks. Additionally, the formation of solid byproducts like cyanuric acid can lead to blockages in reaction setups and equipment.[5]

4. How can I monitor the decomposition of urea in my reaction?

Several analytical techniques can be employed to monitor urea decomposition and the formation of byproducts:[2]

• Thermogravimetric Analysis (TGA): To determine the onset temperature of decomposition and quantify mass loss at different temperatures.[3]

• Differential Scanning Calorimetry (DSC): To observe thermal transitions such as melting and decomposition.[2]

• High-Performance Liquid Chromatography (HPLC): For the quantitative analysis of urea and its non-volatile byproducts like biuret and cyanuric acid in the reaction mixture.[2][6]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups of urea and its decomposition products.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used for the simultaneous measurement of urea and other metabolites.[7]

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to troubleshooting common problems encountered when working with urea at elevated temperatures.

Issue 1: Low Yield of the Desired Product and Formation of Insoluble White Precipitate

• Probable Cause: This is a classic sign of significant urea decomposition leading to the formation of cyanuric acid and other insoluble triazine derivatives. The reaction temperature is likely too high or the reaction time is too long.

• Causality: At elevated temperatures (typically >175 °C), the isocyanic acid formed from urea decomposition readily trimerizes to form the highly stable and insoluble cyanuric acid.[3] This side reaction consumes the reactive species derived from urea that are intended for your main reaction.

• Troubleshooting Workflow:

  Caption: Troubleshooting low yield and precipitate formation.

• Detailed Solutions:

  • Optimize Reaction Temperature: Systematically lower the reaction temperature in increments of 5-10 °C to find the optimal balance between the rate of your desired reaction and the rate of urea decomposition.

  • Minimize Reaction Time: Monitor the reaction progress closely using techniques like TLC or LC-MS and quench the reaction as soon as the starting material is consumed to a satisfactory level.

  • Consider Alternative Reagents: If the reaction allows, explore the use of more stable urea derivatives or alternative ammonia sources that do not require high temperatures.

  • Enhance Heat Transfer: Ensure efficient stirring and use an appropriate reaction vessel to maintain a uniform temperature throughout the reaction mixture, avoiding localized "hot spots" that can accelerate decomposition.

Issue 2: Inconsistent Reaction Outcomes and Poor Reproducibility

• Probable Cause: This often points to uncontrolled urea decomposition, where slight variations in experimental conditions (e.g., heating rate, headspace atmosphere) lead to significant differences in the composition of the reaction mixture. The formation of biuret can also alter the reaction environment.

• Causality: The initial decomposition of urea to ammonia and isocyanic acid is an equilibrium process.[5] Factors like the efficiency of ammonia removal from the reaction headspace can shift this equilibrium and influence the subsequent reactions of isocyanic acid. The formation of biuret introduces a new, less reactive urea-like compound that can interfere with the desired reaction pathway.

• Troubleshooting Workflow:

  Caption: Troubleshooting inconsistent reaction outcomes.

• Detailed Solutions:

  • Standardize Heating: Use a programmable heating mantle or oil bath with a temperature controller to ensure a consistent heating rate and stable target temperature for every experiment.

  • Control the Atmosphere: Running reactions under an inert atmosphere (e.g., nitrogen or argon) can help to standardize the headspace environment. In some cases, maintaining a slight overpressure of ammonia can shift the equilibrium away from biuret formation.[8]

  • Analyze for Biuret: If reproducibility issues persist, analyze your crude reaction mixture by HPLC to quantify the amount of biuret being formed. This data can help you correlate byproduct formation with reaction outcome. Biuret can be removed from urea by treating an aqueous solution at a pH above 12.5.[9]

  • Ensure Reagent Purity: Use high-purity urea and ensure it is dry, as moisture can also affect the decomposition pathway.

Experimental Protocols

Protocol 1: Monitoring Urea Decomposition by HPLC

This protocol provides a general method for quantifying the disappearance of urea and the appearance of biuret and cyanuric acid.

Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Acetonitrile and water

• Standards of urea, biuret, and cyanuric acid

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Procedure:

• Preparation of Standards:

  • Prepare stock solutions of urea, biuret, and cyanuric acid of known concentrations (e.g., 1 mg/mL) in water.

  • Create a series of calibration standards by serially diluting the stock solutions to cover the expected concentration range in your reaction samples.

• Sample Preparation:

  • At various time points during your reaction, withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

  • Quench the reaction immediately by diluting the aliquot in a known volume of cold mobile phase.

  • Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Set the column temperature (e.g., 30 °C).

  • Equilibrate the column with the mobile phase (e.g., a gradient of 5% to 50% acetonitrile in water over 15 minutes).

  • Set the UV detector to an appropriate wavelength (e.g., 210 nm).

  • Inject the standards and samples.

• Data Analysis:

  • Generate a calibration curve for each compound by plotting peak area versus concentration.

  • Determine the concentration of urea, biuret, and cyanuric acid in your reaction samples using the calibration curves.

Protocol 2: Minimizing Biuret Formation in a High-Temperature Reaction

This protocol outlines strategies to suppress the formation of biuret when a reaction must be conducted at a temperature where biuret formation is favorable (160-200 °C).

Materials:

• Reaction vessel with a reflux condenser and an inlet for gas

• Source of dry ammonia gas

• Temperature controller and heating mantle

• High-purity, dry urea

Procedure:

• Reaction Setup:

  • Assemble the reaction apparatus and ensure it is dry.

  • Charge the reactor with the solvent and other reagents (excluding urea).

  • Begin purging the system with an inert gas like nitrogen.

• Controlled Urea Addition:

  • Instead of adding all the urea at the beginning, consider a slow, portion-wise addition or use a syringe pump to add a solution of urea over time. This minimizes the concentration of unreacted urea available to react with isocyanic acid.

• Ammonia Atmosphere (Optional but Effective):

  • Once the reaction temperature is reached, switch the gas flow from nitrogen to a slow stream of dry ammonia. Maintaining a positive pressure of ammonia can help suppress the initial decomposition of urea and the subsequent formation of biuret.[8]

• Temperature and Time Management:

  • Maintain the reaction temperature at the lowest possible point that still allows for an acceptable reaction rate.

  • Monitor the reaction closely and work it up as soon as it is complete to avoid prolonged heating.

Data Presentation

Table 1: Temperature Dependence of Urea Thermal Decomposition Products

Temperature Range (°C)	Primary Events and Major Products	Key Considerations for Researchers
< 150	Melting of urea (~133 °C), minimal decomposition.	Generally safe for reactions not requiring high temperatures.
150 - 180	Onset of decomposition to NH₃ and HNCO.[3] Formation of biuret begins.[3]	This is a critical range where byproduct formation starts. Careful temperature control is essential.
180 - 200	Rapid urea decomposition.[3] Biuret concentration is typically at its maximum.[3]	High risk of biuret contamination. Consider strategies to mitigate its formation.
200 - 250	Decomposition of biuret.[3] Formation of cyanuric acid and other triazines increases.[2]	If your reaction requires this temperature, expect a complex mixture of byproducts.
> 250	Further decomposition and polymerization to ammelide, ammeline, and melamine.[2]	Generally, this temperature range should be avoided unless these higher-order products are desired.

Visualizing Decomposition Pathways

The thermal decomposition of urea can be visualized as two competing pathways originating from the initial formation of isocyanic acid.

Caption: Competing pathways in urea thermal decomposition.

Conclusion

Successfully managing the thermal decomposition of urea compounds hinges on a thorough understanding of the underlying chemical transformations. By carefully controlling reaction parameters, particularly temperature and time, and by being aware of the potential for byproduct formation, researchers can significantly improve the reliability and outcome of their experiments. This guide provides a foundational framework for troubleshooting and optimizing reactions involving urea, and it is my hope that these insights will contribute to your research success.

References

• Thermogravimetric Experiment of Urea at Constant Temperatures - PMC - NIH. (2021, October 18). Retrieved from [Link]

• Tischer, S., Börnhorst, M., Amsler, J., Schoch, G., & Deutschmann, O. (2019). Thermodynamics and reaction mechanism of urea decomposition. Physical Chemistry Chemical Physics, 21(31), 16785–16797. [Link]

• SAFETY DATA SHEET UREA - OCI – Documentation. (n.d.). Retrieved from [Link]

• Thermal Decomposition Urea → Area → Sustainability. (n.d.). Retrieved from [Link]

• Thermal Decomposition of Urea - Products? - Sciencemadness Discussion Board. (2013, September 24). Retrieved from [Link]

• Thermodynamics of the Urea Process - UreaKnowHow. (n.d.). Retrieved from [Link]

• Tischer, S., Börnhorst, M., Amsler, J., Schoch, G., & Deutschmann, O. (2019). Thermodynamics and reaction mechanism of urea decomposition. Semantic Scholar. Retrieved from [Link]

• Carp, O., & Barjega, I. (2004). CONSIDERATIONS ON THE THERMAL DECOMPOSITION OF UREA. Revue Roumaine de Chimie, 49(8), 735-739.

• Tischer, S., Börnhorst, M., Amsler, J., Schoch, G., & Deutschmann, O. (2020). Thermodynamics and reaction mechanism of urea decomposition. KITopen. [Link]

• Analytical methodology for the determination of urea: Current practice and future trends | Request PDF - ResearchGate. (2025, August 5). Retrieved from [Link]

• Process for controlling the temperature during urea synthesis - UreaKnowHow. (1977, January 27). Retrieved from [Link]

• Dangers of Isocyanic acid when thermal decomposing urea - Sciencemadness Discussion Board. (2019, June 17). Retrieved from [Link]

• Method of selectively removing biuret from urea and compositions for use therein - Google Patents. (n.d.).

• Baboo, P. (2022). OPERATION AND TROUBLE SHOOTING IN UREA SYNTHESIS SECTION (For Saipem Urea Process). ResearchGate. [Link]

• OPERATION AND TROUBLE SHOOTING IN UREA SYNTHESI SSECTION.pdf - Slideshare. (2022, July 12). Retrieved from [Link]

• Quantitative analysis of urea in human urine and serum by 1H nuclear magnetic resonance. (n.d.). Retrieved from [Link]

• Causes of Biuret in Urea Manufacturing & Control Methods - Risso Chemical. (2021, February 13). Retrieved from [Link]

• Urea Decomposition and SCR Performance at Low Temperature - Department of Energy. (n.d.). Retrieved from [Link]

• Troubleshooting in Urea-PAGE. - YouTube. (2012, May 20). Retrieved from [Link]

• Controlling the formation of biuret in urea production - Google Patents. (n.d.).
• High yield process for urea synthesis - Google Patents. (n.d.).

• Spectrophotometric Method for Determination of Urea | Analytical Chemistry. (n.d.). Retrieved from [Link]

• CONTROLLING BIURET IN UREA PRODUCTION - European Patent Office - EP 3452444 B1. (2020, June 10). Retrieved from [Link]

• REACTOR KINETICS OF UREA FORMATION - UreaKnowHow. (n.d.). Retrieved from [Link]

• Urea Formation - Common Conditions. (n.d.). Retrieved from [Link]

• Electrochemical methods for the determination of urea: Current trends and future perspective - FLORE. (2023, October 5). Retrieved from [Link]

• Formation of Biuret from Urea | Industrial & Engineering Chemistry - ACS Publications. (n.d.). Retrieved from [Link]

• Operation optimization and troubleshooting for Ammonia and Urea technologies. (n.d.). Retrieved from [Link]

• Isocyanic Acid Danger? - Sciencemadness Discussion Board. (2018, February 20). Retrieved from [Link]

• Urea, granular - According To Federal Register / Vol. 77, No. 58 / Monday, March 26, 2012 / Rules And Regulations Revision Date - LabelSDS. (2015, May 15). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thermodynamics and reaction mechanism of urea decomposition - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C9CP01529A [pubs.rsc.org]
• 3. Thermogravimetric Experiment of Urea at Constant Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documentation.oci-global.com [documentation.oci-global.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative analysis of urea in human urine and serum by 1H nuclear magnetic resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. EA034672B1 - Controlling the formation of biuret in urea production - Google Patents [patents.google.com]
• 9. US4345099A - Method of selectively removing biuret from urea and compositions for use therein - Google Patents [patents.google.com]

Technical Support Center: Solubilization Guide for 1-Ethyl-3-methylurea

Product: 1-Ethyl-3-methylurea (CAS: 28145-10-0) Application: Organic Synthesis, Pharmaceutical Intermediates, Scavenging Document Type: Technical Troubleshooting & Optimization Guide

The Basics: Understanding the Solubility Challenge

Before attempting to force solubility, it is critical to understand why 1-Ethyl-3-methylurea (EMU) resists dissolution in certain organic media.

• The Mechanism of Insolubility: Like most urea derivatives, EMU possesses a strong hydrogen-bond donor (N-H) and acceptor (C=O) network. In the solid state, these molecules form a tight, self-aggregated lattice. To dissolve EMU in a solvent, the solvent molecules must energetically overcome this lattice energy.

• The Physical State Advantage: Unlike unsubstituted urea (MP ~133°C), EMU has a relatively low melting point of 52–54°C [1]. This physical property is your primary leverage point—gentle heating often transitions the compound from a solid-liquid interface problem to a liquid-liquid miscibility scenario.

Solubility Profile Matrix

Data summarized from physicochemical properties and homologous urea behavior.

Solvent Class	Examples	Solubility Rating	Notes
Protic Polar	Water, Methanol, Ethanol	Excellent	Dissolves readily at RT due to H-bonding match.
Aprotic Polar	DMSO, DMF, DMAc	High	Best for high-concentration stock solutions (>1 M).
Chlorinated	DCM, Chloroform	Moderate	Often requires gentle warming; may precipitate upon cooling.
Ethers	THF, 2-MeTHF, Dioxane	Low/Moderate	Problem Area. Often requires additives (see Protocol A).
Hydrocarbons	Toluene, Hexane, Heptane	Poor	Insoluble. Acts as a suspension/slurry.

Decision Framework: Choosing the Right Method

Use this decision tree to select the optimal solubilization strategy based on your reaction constraints.

Figure 1: Strategic workflow for selecting a solubilization method based on reaction tolerance.

Advanced Troubleshooting Protocols

Protocol A: The "Chaotropic Salt" Method (For THF/DCM)

Best for: Reactions in THF or DCM where heat is not an option, and the reaction involves metal-coordination or nucleophilic attack.

Mechanism: Lithium salts (specifically Lithium Chloride) act as "chaotropes." The Lithium cation (

) coordinates to the carbonyl oxygen of the urea, disrupting the intermolecular hydrogen bond network that keeps EMU in the solid phase [2, 3].

Steps:

• Calculate: Determine the molar amount of EMU required.

• Add Additive: Add 0.5 to 1.0 equivalents of anhydrous LiCl (relative to EMU) to the reaction vessel.

• Solvent Addition: Add anhydrous THF.

• Sonication: Sonicate the mixture for 5–10 minutes. The solution should turn from a cloudy suspension to a clear (or slightly hazy) solution as the Li-Urea complex forms.

• Reagent Addition: Add the EMU. It should now dissolve significantly better than in neat THF.

Warning: Ensure your downstream reaction is compatible with Lithium ions. Avoid this if using crown ethers or specific ion-sensitive catalysts.

Protocol B: The "Melt-Dispersion" Method

Best for: Reactions in Toluene or Xylene where the solvent cannot dissolve EMU, but the reaction temperature allows reflux.

Mechanism: Since the melting point of EMU is ~52–54°C [4], heating the solvent above this threshold turns the reagent into a liquid. While it may not be miscible (it might form an emulsion), it increases the surface area for reaction significantly compared to a solid suspension.

Steps:

• Setup: Equip the flask with a high-shear stirrer (overhead stirring preferred over magnetic).

• Heat: Ramp the solvent temperature to 60°C .

• Observation: Watch for the phase change. The white solid will disappear and likely form fine molten droplets dispersed in the solvent.

• Reaction: Proceed with reagent addition. The reaction will occur at the liquid-liquid interface.

Protocol C: The "Cosolvent Spike"

Best for: General synthesis where trace high-boiling solvents can be removed during workup.

Steps:

• Pre-dissolve: Dissolve 1-Ethyl-3-methylurea in the minimum volume of DMSO or DMF (approx. 1 mL per gram of urea).

• Dilute: Slowly add this concentrated solution into your main reaction solvent (e.g., DCM or Ether) with vigorous stirring.

• Precipitation Check: If a precipitate forms, it is likely a fine, reactive micro-precipitate. If large clumps form, increase the ratio of the polar cosolvent.

Frequently Asked Questions (FAQs)

Q: I am using EMU as a scavenger, but it's crashing out before it scavenges the impurity. What do I do? A: Scavenging relies on surface area. If increasing solubility is impossible (e.g., you cannot add DMSO), try Method B (Melt-Dispersion) if thermal stability permits. Alternatively, grind the solid EMU into a fine powder using a mortar and pestle immediately before addition to maximize surface contact, even if it remains a suspension.

Q: Will dissolving EMU in Methanol affect its reactivity? A: Methanol is a protic solvent. If your reaction involves highly reactive electrophiles (like acid chlorides or isocyanates) that could react with the alcohol, do not use Methanol. Use the LiCl/THF method (Protocol A) or DMSO (Protocol C) instead.

Q: How do I remove EMU from the reaction mixture during workup? A: Because EMU is highly water-soluble [1], an aqueous wash is the most effective removal method.

• Dilute the reaction mixture with an organic solvent (EtOAc or DCM).

• Wash 3x with water or brine.

• EMU will partition into the aqueous phase.[1]

Q: My EMU appears as a "wet" solid. Is this normal? A: 1-Ethyl-3-methylurea is hygroscopic [4]. If it appears wet or sticky, it has likely absorbed atmospheric moisture. This water can kill moisture-sensitive reactions.

• Fix: Dry the material in a vacuum desiccator over

  for 24 hours before use.

References

• Fisher Scientific. (n.d.). 1-[3-(Dimethylamino)propyl]-3-ethylurea Safety Data Sheet. Retrieved from (Note: Referenced for general solubility properties of ethyl-urea analogs).

• Hirasawa, M., et al. (2024).[2] "Unlocking the Use of LiCl as an Inexpensive Salt for Lithium-Ion Batteries with a Novel Anion Receptor." Materials (Basel), 17(13).[2] Available at . (Demonstrates LiCl solubility enhancement in urea-based systems).

• RSC Publishing. (2025). "Urea-Enhanced Solubilization of Lithium Nitrate." Journal of Materials Chemistry A. Available at . (Validates the Urea-Lithium interaction mechanism).

• ChemicalBook. (2025).[3] 1-Ethyl-3-methyl-urea Properties and Melting Point. Retrieved from .

Sources

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. Unlocking the Use of LiCl as an Inexpensive Salt for Lithium-Ion Batteries with a Novel Anion Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]

resolving peak tailing for 1-Ethyl-3-methylurea in chromatography

Troubleshooting Guide & Knowledge Base[1]

Product Context: 1-Ethyl-3-methylurea (EMU) Chemical Class: Alkyl Urea Key Properties: Polar (LogP ~ -0.7), Weak UV Chromophore (200–210 nm), Hydrogen Bond Donor/Acceptor.[1]

Introduction: The "Sticky" Nature of Ureas

Welcome to the technical support center for 1-Ethyl-3-methylurea. Users frequently report peak tailing, broad peak shapes, or retention time instability when analyzing this compound.[1]

The Core Problem: Unlike simple hydrophobic compounds, EMU contains two nitrogen atoms flanking a carbonyl group. This structure creates a "dipole-dipole" and "hydrogen bonding" engine.[1] In Reverse Phase HPLC (RP-HPLC), EMU does not just partition into the C18 phase; it actively "sticks" to residual silanols (Si-OH) on the silica surface.[1] In Gas Chromatography (GC), it suffers from thermal instability and adsorption to active sites in the liner.

This guide provides field-proven protocols to resolve these specific issues.

Module 1: HPLC Peak Tailing (Chemical Causes)

Symptom: Asymmetry factor (

) > 1.[1]5. The tail drags significantly, often interfering with downstream impurities.

The Mechanism

Standard silica-based columns have residual silanol groups.[1][2] At neutral pH (pH 6–8), these silanols ionize (

).[1] The urea hydrogens on EMU form strong hydrogen bonds with these negative sites, causing the molecule to "drag" rather than elute cleanly.

Protocol A: The Silanol Suppression System

Objective: Neutralize the silica surface and the analyte interactions using pH control.

Recommended Mobile Phase:

• Buffer: 20 mM Potassium Phosphate (monobasic).[1]

• pH Adjustment: Adjust to pH 2.5 – 3.0 with Phosphoric Acid.

• Organic Modifier: Acetonitrile (ACN) is preferred over Methanol for lower backpressure and sharper peaks at low UV wavelengths.[1]

Why this works: At pH < 3.0, the surface silanols are protonated (

), rendering them neutral. They can no longer ionize to attract the polar urea group, forcing the EMU to interact only with the hydrophobic C18 ligand.

Protocol B: Column Selection (The "End-Capping" Factor)

If pH adjustment is insufficient, your column choice is likely the culprit.

Column Type	Suitability for EMU	Technical Notes
Standard C18	Low to Medium	Often has exposed silanols.[1][3] Requires strict pH control.[1]
Base-Deactivated (BDS)	High	Chemically "end-capped" to cover silanols.[1] Excellent for ureas.[1]
Polar-Embedded	Optimal	Contains a polar group in the alkyl chain that shields silanols and improves wettability in high-aqueous phases.[1]
HILIC	Alternative	Use if retention is too low on C18.[1] Elutes with high organic; good for MS sensitivity.[1]

Module 2: HPLC Peak Distortion (Physical Causes)

Symptom: Peak fronting, splitting, or "shouldering" (often mistaken for tailing).[1]

The "Washout" Effect

EMU is highly polar (LogP ~ -0.7).[1] If you dissolve the sample in 100% Acetonitrile or Methanol, the solvent is "stronger" than the initial mobile phase (often 90%+ water for this polar analyte). The analyte travels faster than the mobile phase front inside the column, causing the band to disperse before it even focuses.

Corrective Action:

• Diluent: Dissolve EMU in the initial mobile phase composition (e.g., 95% Water / 5% ACN).[1]

• Injection Volume: If you must use pure organic solvent (for solubility reasons), reduce injection volume to < 5 µL.

Module 3: GC Troubleshooting (Thermal Instability)

Symptom: Tailing in GC, or complete loss of peak (degradation).[1]

The Thermal Hazard

Ureas are thermally labile. In a hot GC injection port (250°C+), EMU can decompose into ethyl isocyanate and methylamine (or vice versa).[1]

Protocol C: Derivatization for GC Do not inject native EMU if you observe degradation.[1]

• Reagent: BSTFA + 1% TMCS.

• Reaction: Incubate at 60°C for 30 mins.

• Result: Replaces active hydrogens with trimethylsilyl (TMS) groups.[1]

• Benefit: The derivative is thermally stable, non-polar, and elutes symmetrically without tailing.

Visual Troubleshooting Logic

The following diagram illustrates the decision matrix for diagnosing peak issues with EMU.

Caption: Decision matrix for diagnosing and resolving chromatographic issues with 1-Ethyl-3-methylurea.

Frequently Asked Questions (FAQ)

Q1: Can I use Trifluoroacetic Acid (TFA) instead of Phosphate buffer? A: Yes. 0.1% TFA is excellent for suppressing silanols due to its low pH and ion-pairing capability.[1] However, use caution if using LC-MS, as TFA can suppress ionization signals in the mass spectrometer. For LC-MS, 0.1% Formic Acid is the safer starting point, though slightly less effective at tail suppression than TFA.

Q2: My retention time is near the void volume (k' < 1). How do I increase retention? A: EMU is very polar.[1] On a standard C18 column, it may elute too fast.[1]

• Option 1: Use a 100% Aqueous Compatible C18 column (to prevent phase collapse) and run at 0-5% organic modifier.[1]

• Option 2: Switch to a PFP (Pentafluorophenyl) column, which offers alternative selectivity for polar ureas.[1]

Q3: Is 1-Ethyl-3-methylurea toxic? A: Yes. While often used in synthesis, it is structurally related to nitrosoureas (like ENU), which are potent carcinogens. Always handle EMU in a fume hood with nitrile gloves.[1] Avoid generating dust.[1][4][5]

Q4: Why does my peak split when I inject a larger volume? A: This is the "Solvent Strength Mismatch" described in Module 2. If your mobile phase is 95% water, but your sample is in 100% Methanol, the plug of methanol acts as a strong solvent carrier, pushing the EMU through the column faster than the surrounding mobile phase. Solution: Dilute your sample with water until it matches the mobile phase ratio.

References

• PubChem. (n.d.).[1] 1-Ethyl-3-methylurea Compound Summary. National Library of Medicine.[1] Retrieved from [Link]

• Dolan, J. W. (2003).[1] Peak Tailing and Column Aging. LCGC North America.[1] Retrieved from [Link]

• Neue, U. D. (1997).[1] HPLC Columns: Theory, Technology, and Practice. Wiley-VCH.[1] (Foundational text on silanol activity and tailing mechanisms).

Sources

• 1. Ethylurea | C3H8N2O | CID 12254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]

Technical Support Center: Managing the Hygroscopic Nature of Substituted Ureas

I. Introduction: The Double-Edged Sword of Substituted Ureas

Substituted ureas are a cornerstone in modern drug discovery and medicinal chemistry.[1][2] The urea functional group, with its capacity to act as both a hydrogen bond donor and acceptor, is pivotal in establishing robust drug-target interactions and conferring desirable pharmacokinetic properties.[3][4] However, this same chemical feature that makes substituted ureas so valuable in drug design also predisposes them to a significant experimental challenge: hygroscopicity.

Hygroscopicity is the propensity of a substance to attract and retain water molecules from the surrounding atmosphere.[5][6] For researchers and drug development professionals, the hygroscopic nature of substituted ureas can introduce a cascade of problems, ranging from inaccurate measurements and failed experiments to compromised drug stability and efficacy.[7][8][9] This guide provides a comprehensive technical support framework for understanding, troubleshooting, and mitigating the challenges associated with the hygroscopic nature of substituted ureas.

II. Frequently Asked Questions (FAQs)

Q1: Why is my substituted urea compound gaining weight upon standing?

A: Weight gain in a seemingly dry powder is a classic sign of moisture absorption. The polar urea moiety and potentially other functional groups in your molecule are attracting water vapor from the air. This can be particularly pronounced in environments with high relative humidity (RH).

Q2: What are the tell-tale signs that my substituted urea has absorbed moisture?

A: Beyond weight gain, you may observe several physical changes. These include:

• Caking and Clumping: The powder loses its free-flowing nature and forms aggregates.[5][10]

• Changes in Appearance: The material might change color or become less crystalline.[7][11]

• Stickiness or "Oiling Out": In cases of significant moisture uptake, the solid may become tacky or even deliquesce (dissolve in the absorbed water).

Q3: How does hygroscopicity impact my analytical results?

A: Moisture absorption can significantly skew analytical data:

• Inaccurate Weighing: The measured weight will be higher than the actual amount of your compound, leading to errors in concentration calculations for assays and biological testing.

• NMR Spectroscopy: The presence of water can broaden peaks, obscure signals from your compound, and the water peak itself can be very intense, potentially suppressing smaller signals.

• HPLC Analysis: Inconsistent water content can lead to variations in retention times and peak areas, affecting reproducibility.

• Elemental Analysis: The presence of water will lead to incorrect elemental composition, often resulting in failed analyses.

Q4: Can absorbed moisture affect the biological activity of my compound?

A: Yes, in several ways. Firstly, inaccurate weighing due to moisture uptake will lead to lower-than-intended concentrations in biological assays, potentially causing a misinterpretation of the compound's potency. Secondly, the absorbed water can promote chemical degradation through hydrolysis, leading to a loss of the active pharmaceutical ingredient (API).[7][8]

Q5: At what level of relative humidity (RH) should I become concerned about my substituted urea derivative?

A: This is compound-specific. Some substituted ureas may be stable at ambient RH, while others may be highly sensitive. As a general rule, it is best to handle all novel compounds in a controlled, low-humidity environment until their hygroscopic properties have been characterized. Uncontrolled humidity can negatively impact various stages of pharmaceutical processing.[5]

III. Troubleshooting Guide: From Synthesis to Storage

This section addresses common issues encountered during the lifecycle of a substituted urea compound, providing causal explanations and actionable solutions.

Problem Area 1: Post-Synthesis Work-up and Isolation

• Issue: My compound is "oiling out" or becoming sticky during purification/solvent removal.

  • Underlying Cause: The compound is likely highly hygroscopic and is absorbing atmospheric moisture as the organic solvent is removed. This is common with highly polar substituted ureas.

  • Troubleshooting Steps:

    • Utilize a Dry Inert Gas: Perform the final solvent removal steps under a stream of dry nitrogen or argon.

    • High-Vacuum Drying: Use a high-vacuum pump in conjunction with a desiccant trap (e.g., P₂O₅) to remove residual water.

    • Azeotropic Distillation: If compatible with your compound, adding a solvent like toluene and evaporating it can help to azeotropically remove water.

• Issue: I am struggling to obtain a dry, free-flowing powder.

  • Underlying Cause: Even after drying, the compound readily re-absorbs moisture from the air.

  • Troubleshooting Steps:

    • Controlled Environment: Handle the compound in a glove box with a controlled low-humidity atmosphere.

    • Lyophilization (Freeze-Drying): For water-soluble compounds, lyophilization can be an effective method to obtain a fine, dry powder.

    • Immediate Packaging: Once dried, immediately transfer the compound to a suitable container with a desiccant.[12]

Problem Area 2: Characterization and Analysis

• Issue: My analytical data (NMR, HPLC, etc.) is inconsistent between batches or over time.

  • Underlying Cause: Varying levels of absorbed moisture are affecting the accuracy of your measurements.

  • Troubleshooting Steps:

    • Standardized Sample Preparation: Prepare samples for analysis in a controlled environment (e.g., a glove box).

    • Use of Anhydrous Solvents: Ensure all solvents used for analysis are of high purity and are anhydrous.

    • Pre-Analysis Drying: Dry a small amount of the sample under high vacuum immediately before analysis.

    • Karl Fischer Titration: Quantify the water content in your sample to correct for it in your calculations.[]

Problem Area 3: Formulation and Drug Development

• Issue: The powder has poor flow and compaction properties, making tablet formation difficult.

  • Underlying Cause: Moisture absorption increases inter-particle cohesion, leading to poor flowability and caking.[10][14][15]

  • Troubleshooting Steps:

    • Environmental Control: Maintain a low-humidity environment during all powder handling and processing steps.[16]

    • Granulation: Consider wet or dry granulation techniques to improve powder flow.[16]

    • Excipient Selection: Incorporate non-hygroscopic excipients or those that can act as moisture scavengers.[[“]][18]

• Issue: The compound shows signs of chemical degradation in the solid state.

  • Underlying Cause: The absorbed water is acting as a reactant, likely causing hydrolysis of the urea or other sensitive functional groups.[7][8]

  • Troubleshooting Steps:

    • Formulation Strategies: Explore co-crystallization or the formation of less hygroscopic salt forms.[8][9][[“]]

    • Moisture Barrier Coating: For solid dosage forms, applying a moisture-barrier film coating can protect the API.[8][[“]][19]

Problem Area 4: Long-Term Storage

• Issue: The solid material has caked or clumped after being stored for a period of time.

  • Underlying Cause: Gradual moisture ingress into the storage container.

  • Troubleshooting Steps:

    • Appropriate Containers: Use tightly sealed containers, preferably made of glass or other non-permeable materials.

    • Use of Desiccants: Include a desiccant sachet or canister within the packaging to absorb any residual moisture.[5][19]

    • Inert Atmosphere: For highly sensitive compounds, consider storing under an inert atmosphere (e.g., argon or nitrogen).

IV. Best Practices and Standard Operating Procedures (SOPs)

SOP 1: Handling and Storage of Hygroscopic Substituted Ureas

• Initial Handling: Upon receiving or synthesizing a new substituted urea, handle it in a controlled environment, such as a glove box or a fume hood with a dry air supply.

• Drying: Dry the compound thoroughly under high vacuum, preferably with a desiccant trap, until a constant weight is achieved.

• Weighing: Perform all weighing operations in a controlled environment or as quickly as possible to minimize exposure to ambient air.

• Storage: Store the compound in a tightly sealed, amber glass vial. For long-term storage, place the vial inside a larger, sealed container with a desiccant.[12]

SOP 2: Assessing the Hygroscopicity of a Novel Substituted Urea

A crucial step in drug development is to characterize the hygroscopicity of a new chemical entity. Dynamic Vapor Sorption (DVS) is the gold standard for this analysis.

Experimental Protocol for Dynamic Vapor Sorption (DVS)

• Sample Preparation: Place a small, accurately weighed amount of the compound (typically 5-10 mg) into the DVS instrument.

• Drying: Dry the sample in the instrument under a stream of dry nitrogen (0% RH) until a stable weight is reached. This establishes the dry baseline.

• Sorption Phase: Increase the relative humidity in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, allow the sample to equilibrate until the rate of weight change is below a set threshold.

• Desorption Phase: Decrease the relative humidity in a similar stepwise manner back to 0% RH to assess the reversibility of water uptake.

• Data Analysis: Plot the percentage change in mass against the relative humidity to generate a moisture sorption isotherm.

Interpretation of Moisture Sorption Isotherms

The shape of the isotherm provides valuable information about the interaction between your compound and water. For many ureas, a Type III isotherm is observed.[20][21][22]

Hygroscopicity Class	% Weight Gain at 80% RH / 25°C	Interpretation
Non-hygroscopic	< 0.2%	Minimal moisture uptake.
Slightly hygroscopic	0.2% to < 2%	Some moisture uptake, but generally manageable.
Moderately hygroscopic	2% to < 15%	Significant moisture uptake; requires careful handling.
Very hygroscopic	≥ 15%	Extensive moisture uptake; requires stringent environmental controls.
Deliquescent	Sufficient water is sorbed to form a liquid solution	Requires the most stringent handling and storage conditions.

This classification is based on the European Pharmacopoeia guidelines.[6]

SOP 3: Formulation Strategies for Mitigating Hygroscopicity

If a substituted urea is found to be highly hygroscopic, several formulation strategies can be employed to improve its stability and handling properties.[8][9]

• Co-crystallization: Forming a co-crystal with a suitable, non-hygroscopic co-former can significantly reduce the overall hygroscopicity of the solid form.[[“]]

• Salt Formation: If the substituted urea has an ionizable group, forming a salt with a suitable counter-ion can alter its crystal lattice and reduce its affinity for water.

• Encapsulation: Encapsulating the hygroscopic API within a hydrophobic matrix can create a physical barrier to moisture.[8][9]

• Selection of Non-Hygroscopic Excipients: When formulating a solid dosage form, choose excipients that have low hygroscopicity to avoid introducing additional moisture into the formulation.[19]

V. Advanced Topics

The Role of Substituents in Modulating Hygroscopicity

The specific substituents on the urea molecule play a critical role in determining its overall hygroscopicity. Electron-withdrawing groups can decrease the basicity of the urea nitrogens, potentially reducing their ability to form hydrogen bonds with water. Conversely, the introduction of other polar functional groups can increase hygroscopicity. The overall balance of lipophilicity and hydrophilicity, influenced by the substituents, will dictate the compound's interaction with atmospheric moisture.[3]

Visualizing the Mitigation Workflow

The following diagram illustrates the decision-making process when dealing with a potentially hygroscopic substituted urea.

Caption: Workflow for managing hygroscopic substituted ureas.

VI. References

• Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. (n.d.). Taylor & Francis. Retrieved February 7, 2026, from

• Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. (n.d.). PharmaInfo. Retrieved February 7, 2026, from

• How to Stabilize Tablets Containing Hygroscopic Ingredients. (2025, December 27). Pharma.Tips. Retrieved February 7, 2026, from

• An innovative drug delivery form for hygroscopic pharmaceutical drugs. (2019, January 22). European Pharmaceutical Review. Retrieved February 7, 2026, from

• Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. (2022, June 28). Pharma Excipients. Retrieved February 7, 2026, from

• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. (n.d.). National Institutes of Health (NIH). Retrieved February 7, 2026, from

• Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients. (n.d.). ResearchGate. Retrieved February 7, 2026, from

• A novel methodology for assessing the hygroscopicity of aerosol filter samples. (2025, February 3). Atmospheric Measurement Techniques. Retrieved February 7, 2026, from

• Techniques for stabilizing moisture-sensitive drug compounds. (n.d.). Consensus. Retrieved February 7, 2026, from

• Urea derivatives in Drug Discovery. (2021, December 18). Chemspace. Retrieved February 7, 2026, from

• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. (n.d.). National Institutes of Health (NIH). Retrieved February 7, 2026, from

• Hygroscopic Problems Of Capsule Filled Powders. (2022, April 11). richpacking020.com. Retrieved February 7, 2026, from

• Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. (2016, August 20). Asian Journal of Pharmaceutics. Retrieved February 7, 2026, from

• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. (2022, September 28). Pharma Excipients. Retrieved February 7, 2026, from

• The Effect of Moisture on Powder Flow and on Compaction and Physical Stability of Tablets. (2025, August 9). Taylor & Francis. Retrieved February 7, 2026, from

• How to Choose the Right Packaging for Humidity-Sensitive Medicines: A Complete Guide. (2025, November 26). Yuxing. Retrieved February 7, 2026, from

• Interactions of Urea Surfaces with Water as Relative Humidity Obtained from Dynamic Vapor Sorption Experiments, In Situ Single-Particle Raman Spectroscopy, and Ab Initio Calculations. (n.d.). ACS Earth and Space Chemistry. Retrieved February 7, 2026, from

• Why Moisture Control is Critical for Pharmaceutical and Medical Packaging. (n.d.). Multisorb. Retrieved February 7, 2026, from

• Moisture Impact on Powder Safety, Stability, and Processing. (n.d.). Delft Solids Solutions. Retrieved February 7, 2026, from

• Hygroscopicity Testing. (n.d.). BOC Sciences. Retrieved February 7, 2026, from

• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. (2019, December 2). ACS Publications. Retrieved February 7, 2026, from

• The MSDS HyperGlossary: Hygroscopic. (n.d.). Interactive Learning Paradigms, Incorporated. Retrieved February 7, 2026, from

• How to Handle Hygroscopic Reference Standards? (2008, November 27). Chromatography Forum. Retrieved February 7, 2026, from

• Interactions of Urea Surfaces with Water as Relative Humidity Obtained from Dynamic Vapor Sorption Experiments, In Situ Single. (2023, September 18). UreaKnowHow. Retrieved February 7, 2026, from

• Hygroscopic Materials and Characterization Techniques for Fiber Sensing Applications: A Review. (n.d.). MDPI. Retrieved February 7, 2026, from

• Effect of Moisture on Powder Flow Properties of Theophylline. (n.d.). National Institutes of Health (NIH). Retrieved February 7, 2026, from

• Protection beyond the packaging (how to keep moisture out of tablets). (n.d.). LFA Tablet Presses. Retrieved February 7, 2026, from

• System and method for processing hygroscopic materials. (n.d.). Google Patents. Retrieved February 7, 2026, from

• The Impact of Powder Moisture Content on Quality and Stability. (2025, August 8). Ametek. Retrieved February 7, 2026, from

• Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis. (n.d.). National Institutes of Health (NIH). Retrieved February 7, 2026, from

• Enhancement of Cerium Sorption onto Urea-Functionalized Magnetite Chitosan Microparticles by Sorbent Sulfonation—Application to Ore Leachate. (n.d.). National Institutes of Health (NIH). Retrieved February 7, 2026, from

• DETERMINATION OF MATERIAL HYGROSCOPIC PROPERTIES THAT AFFECT INDOOR AIR QUALITY. (n.d.). AIVC. Retrieved February 7, 2026, from

• Interactions of Urea Surfaces with Water as Relative Humidity Obtained from Dynamic Vapor Sorption Experiments, In Situ Single. (2023, September 1). White Rose Research Online. Retrieved February 7, 2026, from

• Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014, February 22). Wipf Group - University of Pittsburgh. Retrieved February 7, 2026, from

• Substituted Ureas and Their Analogs Containing Framework Fragments: I. 1-(4-Hydroxyadamantan-1-yl)-3-(fluoro/chlorophenyl)ureas. (n.d.). ResearchGate. Retrieved February 7, 2026, from

• A Deep Dive into Pharma Packaging Moisture Control. (2018, December 11). Packaging Digest. Retrieved February 7, 2026, from

• Studies on Moisture Effects on Powder Flow and Mechanochemical Improvement of Powder Flowability. (n.d.). Biblioteka Nauki. Retrieved February 7, 2026, from

• Water sorption equilibrium on 2-Hydroxyethyl-trimethylammonium acetate in the temperature range 298.25−349.55 K. (n.d.). ScienceDirect. Retrieved February 7, 2026, from

• The effects of packaging on the stability of a moisture sensitive compound. (2025, August 10). ResearchGate. Retrieved February 7, 2026, from

• Storage of Hygroscopic materials. (n.d.). Reddit. Retrieved February 7, 2026, from

Sources

• 1. Urea derivatives in Drug Discovery [chem-space.com]
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• 3. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Technical Validation Guide: 1-Ethyl-3-methylurea Structure Elucidation

This guide serves as a technical validation manual for 1-Ethyl-3-methylurea (EMU) , specifically designed for analytical chemists and drug development researchers. It moves beyond basic spectral listing to provide a comparative performance analysis of 1H NMR against alternative analytical techniques (IR, MS) for structural authentication.

Part 1: Executive Summary & Comparative Analysis

In the synthesis and quality control of urea derivatives, distinguishing between constitutional isomers is the primary analytical challenge. For 1-Ethyl-3-methylurea (MW 102.14 g/mol ), the critical risk is misidentification with its isomers: 1-propylurea , 1-isopropylurea , or 1,1-dimethylurea (if alkylation logic fails).

While Mass Spectrometry (MS) confirms molecular weight and Infrared Spectroscopy (IR) confirms functional groups, 1H NMR is the only standalone technique capable of unambiguous regioisomer differentiation without complex fragmentation analysis.

Performance Matrix: NMR vs. Alternatives

Feature	1H NMR (Recommended)	LC-MS (Alternative)	FT-IR (Alternative)
Identity Confirmation	High . Distinguishes specific alkyl placement (N-Ethyl vs N-Propyl).	Medium . Isomers share identical (102.1). Requires MS/MS for differentiation.	Low . Confirms Urea functionality ( , ), but alkyl chains overlap significantly.
Purity Quantification	High (qNMR). Molar ratio of impurities is direct.	Medium . Response factors vary between isomers/impurities.	Low . Beer-Lambert law limitations; overlapping bands.
Sample Recovery	Yes (Non-destructive).	No (Destructive).	Yes (if ATR used).
Throughput	Medium (mins per sample).	High (seconds per sample).	High (seconds per sample).

Part 2: Technical Specifications & Expected Data

Structural Logic & Prediction

To validate 1-Ethyl-3-methylurea, the spectrum must confirm the asymmetry of the molecule. A symmetric analog (like 1,3-dimethylurea) would show fewer signal sets.

• Target Structure:

• Key Differentiator: Co-existence of a Methyl Singlet/Doublet (N-Me) and an Ethyl Pattern (Triplet + Quartet).

Reference Chemical Shifts (Solvent: DMSO- )

Note: DMSO-

is preferred over or to observe the exchangeable amide protons ( ), which provide critical connectivity information.

Moiety	Proton Count	Multiplicity	Chemical Shift ( ppm)	Coupling ( Hz)	Structural Insight
N-H (Ethyl side)	1H	Broad Triplet	5.80 – 6.00	-	Confirms amide connectivity to .
N-H (Methyl side)	1H	Broad Quartet	5.60 – 5.80	-	Confirms amide connectivity to .
	2H	Multiplet (dq)	3.00 – 3.10	~7.0, ~5.5	Coupled to both ethyl- and NH.
	3H	Doublet	2.50 – 2.60	~4.5	Doublet indicates coupling to adjacent NH.
	3H	Triplet	0.95 – 1.05	~7.0	Characteristic terminal methyl of ethyl group.

Data synthesized from high-fidelity analog comparisons (Methylurea and Ethylurea spectra) [1, 2].

Logic Flow for Isomer Elimination

The following diagram illustrates the decision logic used to validate the specific 1-Ethyl-3-methylurea structure against common isomers using 1H NMR data.

Figure 1: Structural elucidation logic tree for distinguishing 1-Ethyl-3-methylurea from isobaric impurities.

Part 3: Experimental Protocol

To ensure reproducibility and "Trustworthiness" (as per E-E-A-T), this protocol includes specific checkpoints for self-validation.

Materials

• Analyte: ~10 mg 1-Ethyl-3-methylurea.

• Solvent: 0.6 mL DMSO-

  (99.9% D) + 0.03% TMS (v/v).

  • Why DMSO? Chloroform often causes quadrupole broadening of NH signals, making them invisible. DMSO slows the proton exchange, sharpening the NH peaks and revealing couplings [3].

• Tube: 5mm high-precision NMR tube.

Acquisition Workflow

Figure 2: Step-by-step experimental workflow for high-fidelity NMR acquisition.

Critical Validation Steps (Self-Check)

• Solvent Peak Reference: Ensure the residual DMSO pentet is calibrated to 2.50 ppm . If using

  , reference HDO to 4.79 ppm, but note that NH signals will vanish due to deuterium exchange [4].

• Integration Ratio: Normalize the triplet at ~1.0 ppm to an integral of 3.00.

  • The N-Methyl singlet/doublet (~2.55 ppm) must integrate to 3.00 (

    0.1).

  • The N-Methylene multiplet (~3.05 ppm) must integrate to 2.00 (

    0.1).

  • Failure Mode: If the N-Methyl integrates to 6.0, you likely have 1,1-dimethylurea or symmetric 1,3-dimethylurea.

References

• Fulmer, G. R., et al. (2010).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Retrieved from [Link]

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

A Senior Application Scientist's Guide to Confirming the Purity of 1-Ethyl-3-methylurea by Elemental Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the absolute purity of a chemical entity is not merely a quality metric; it is the bedrock upon which reliable, reproducible, and safe scientific outcomes are built. For a molecule like 1-Ethyl-3-methylurea, often used as a synthetic intermediate or a research tool, confirming its elemental composition is a fundamental first step in validation. This guide provides an in-depth, field-proven perspective on leveraging elemental analysis (EA) as a primary tool for purity assessment, while critically comparing it with orthogonal methods to construct a self-validating, comprehensive quality control strategy.

The Foundation: Theoretical Elemental Composition

Before any analysis begins, we must establish the theoretical ground truth. The molecular formula for 1-Ethyl-3-methylurea is C₄H₁₀N₂O.[1][2] Based on the atomic weights of its constituent elements, we can calculate the expected mass percentages. This theoretical composition serves as the benchmark against which all experimental results are measured.

• Molecular Formula: C₄H₁₀N₂O

• Molecular Weight: 102.14 g/mol [1][2]

Table 1: Theoretical Elemental Composition of 1-Ethyl-3-methylurea

Element	Atomic Weight ( g/mol )	Atoms in Molecule	Total Mass ( g/mol )	Mass Percentage (%)
Carbon (C)	12.011	4	48.044	47.04%
Hydrogen (H)	1.008	10	10.080	9.87%
Nitrogen (N)	14.007	2	28.014	27.43%
Oxygen (O)	15.999	1	15.999	15.66%
Total	102.137	100.00%

This table represents our ideal target. Any significant deviation in experimental results signals the presence of impurities.

The Core Technique: CHN Combustion Analysis

The most common and robust method for determining the carbon, hydrogen, and nitrogen content of an organic compound is combustion analysis, a technique based on the Pregl-Dumas method.[3][4] Its enduring prevalence in both academic and industrial labs is a testament to its speed, cost-effectiveness, and unique ability to detect non-chromophoric and inorganic impurities often missed by other methods.[3][5]

Causality Behind the Method

The principle is elegantly simple: a sample is combusted in a high-temperature environment rich in oxygen, ensuring its complete conversion into elemental gases (CO₂, H₂O, and N₂).[6][7] These gases are then separated and quantified by a detector, typically a thermal conductivity detector (TCD). The masses of the resulting products are used to back-calculate the percentage of each element in the original sample.[4] This direct measurement of elemental ratios makes it an indispensable tool for confirming an empirical formula and assessing bulk purity.[4]

Experimental Protocol: CHN Analysis of 1-Ethyl-3-methylurea

This protocol is designed as a self-validating system, incorporating calibration standards to ensure instrumental accuracy.

• Instrument Preparation & Calibration:

  • Ensure the combustion and reduction tubes of the CHN analyzer are packed with the appropriate reagents and have been conditioned according to the manufacturer's specifications.

  • Perform a leak check to guarantee the integrity of the gas flow path.

  • Calibrate the instrument using a certified, high-purity standard. Acetanilide is a common choice due to its stability and well-defined C, H, and N content. Run at least three replicates of the standard to establish a calibration curve and confirm the instrument's precision. The response factors should be stable and reproducible.

• Sample Preparation:

  • The sample must be homogenous and completely dry. Dry the 1-Ethyl-3-methylurea sample under a high vacuum for several hours to remove residual moisture, which would artificially inflate the hydrogen and oxygen percentages.

  • Using a microbalance, accurately weigh 1-2 mg of the dried sample into a tin capsule. The exact mass is critical for accurate percentage calculation.

  • Seal the tin capsule tightly to encase the sample and prevent any loss or atmospheric contamination.

• Analysis Execution:

  • Run a blank (an empty tin capsule) to zero the instrument and account for any atmospheric background.

  • Analyze the encapsulated 1-Ethyl-3-methylurea sample. The instrument will automatically drop the sample into the combustion furnace (typically at ~900-1150°C).[7]

  • The resulting gases are passed over a copper catalyst to reduce oxides of nitrogen to N₂ gas.

  • The gas mixture (CO₂, H₂O, N₂) is then separated, often by gas chromatography, and measured by the TCD.

• Data Interpretation & Acceptance Criteria:

  • The instrument software will calculate the C, H, and N percentages based on the sample weight and detector response.

  • For a compound to be considered pure, the experimentally determined mass percentages should fall within ±0.4% of the theoretical values calculated in Table 1.

  • Analyze the sample in triplicate to ensure the results are precise and reproducible. The standard deviation between replicates should be minimal.

Caption: Experimental workflow for CHN elemental analysis.

A Broader Perspective: Comparison with Orthogonal Methods

While elemental analysis is powerful, it is not omniscient. It provides the correct elemental ratios but cannot identify the structure of impurities. For instance, an isomeric impurity would have the exact same elemental composition and be completely invisible to EA. Therefore, regulatory bodies and rigorous scientific practice demand the use of orthogonal methods—different analytical techniques that assess sample purity from distinct chemical and physical principles.[8] For 1-Ethyl-3-methylurea, the most relevant orthogonal methods are High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Table 2: Comparison of Purity Analysis Techniques

Parameter	Elemental Analysis (EA)	High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR)
Principle	Combustion and measurement of resulting elemental gases (CO₂, H₂O, N₂).[4]	Physical separation of components based on differential partitioning between mobile and stationary phases.	Absorption of radiofrequency by atomic nuclei in a magnetic field; quantification against a certified internal standard.[8]
Primary Function	Confirms empirical formula and bulk elemental composition.	Detects and quantifies structurally related organic impurities and degradation products.	Confirms chemical structure and provides an absolute measure of purity for the primary analyte.[8][9]
Strengths	- Fast, simple, and inexpensive.[3]- Uniquely sensitive to inorganic impurities (salts) and residual solvents.[5]- Does not require a reference standard of the analyte.	- High sensitivity and resolution for organic impurities.- Well-established and widely used for purity profiling.	- Provides structural and quantitative data simultaneously.- "Universal" detection for proton-containing molecules.- Highly accurate and precise; considered a primary ratio method.[9]
Limitations	- Cannot distinguish between isomers.- Does not identify or quantify specific organic impurities.[5]- Relatively low precision compared to other methods.	- May not detect impurities that lack a chromophore (non-UV active).- Insensitive to water and inorganic salts.[5]- Quantification requires a reference standard of the analyte.	- Lower sensitivity than HPLC for trace impurities.- Insensitive to inorganic impurities.[5]- Signal overlap can complicate analysis.[10]

This comparison highlights a crucial insight: no single method is sufficient. A high-purity result from elemental analysis confirms the correct elemental ratios, while a clean HPLC chromatogram demonstrates the absence of significant organic impurities. Finally, a qNMR spectrum confirms the structure and provides an absolute purity value, creating a tripartite validation of the material's quality.

Caption: Decision guide for selecting the appropriate purity analysis method.

Conclusion: An Integrated Strategy for Unimpeachable Quality

Confirming the purity of a critical reagent like 1-Ethyl-3-methylurea is a multi-faceted task that demands a thoughtful, integrated analytical strategy. Elemental analysis serves as the essential first-pass assessment, providing a rapid and cost-effective confirmation of the correct empirical formula and a unique screen for inorganic contaminants. However, its limitations necessitate the inclusion of orthogonal techniques like HPLC and qNMR for a complete and trustworthy purity profile.

For professionals in drug development and research, relying on a single analytical result is a liability. By combining the bulk compositional data from elemental analysis with the high-sensitivity impurity profiling of HPLC and the absolute structural and quantitative power of qNMR, you create a robust, self-validating system. This multi-pronged approach ensures that the material you are working with is precisely what you believe it to be, safeguarding the integrity and success of your research.

References

• Veeprho. (n.d.). 1-ethyl-3-(3-(methyl(nitroso)amino)propyl)urea.
• Föste, J. R., et al. (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. DOI:10.1039/D1QI01379C.
• ResearchGate. (n.d.). Comparison of HPLC and NMR for Quantification of The Main Volatile Fatty Acids in Rumen Digesta.
• NIST. (n.d.). 1-ethyl-3-methylurea. NIST Chemistry WebBook.
• AZoM. (2021). A Look at Elemental Analysis for Organic Compounds.
• BenchChem. (n.d.). A Comparative Guide to HPLC and NMR Analysis for Purity Validation.
• Simson Pharma Limited. (n.d.). 1-Ethyl-3-(3-(Methyl(Nitroso)Amino)Propyl)Urea.
• BLDpharm. (n.d.). 1-Ethyl-3-(3-(methylamino)propyl)urea.
• American Chemical Society. (n.d.). Energy & Fuels Journal.
• USP. (n.d.). General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS.
• Exeter Analytical. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry.
• Organic Syntheses. (n.d.). nitrosomethylurea.
• World Health Organization. (2015). Validation of Analytical Methods.
• ELTRA. (n.d.). Elemental Analysis - Organic & Inorganic Compounds.
• ChemicalBook. (2025). 1-ethyl-3-methyl-urea.
• ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization.
• PubChem. (n.d.). 1-(3-Dimethylaminopropyl)-3-ethylurea.
• Aschimfarma. (n.d.). EP Chapter 5.26 IMPLEMENTATION OF ANALYTICAL METHODS AND COMPARISON WITH USP.
• Universal Lab. (2024). Basic principles and tests of organic element analysis.
• SPECIFIC POLYMERS. (2024). HPLC, a modular technique that complements NMR.
• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry.
• US Pharmacopeia. (n.d.). Manual for Participants.
• International Journal of ChemTech Research. (n.d.). Identification, Synthesis and Characterization of Principle Process Related Impurities in Isoproturon.
• USP. (2020). Validation, Verification, & Transfer of Analytical Methods – USP General Chapters 1224, 1225 & 1226. YouTube.
• OECD Existing Chemicals Database. (2003). 1,3-Dimethylurea CAS N°: 96-31-1.
• Stenutz. (n.d.). 1-ethyl-3-methylurea.
• Pharmaffiliates. (n.d.). 1-Ethyl-3-(3-(methyl(nitroso)amino)propyl)urea.

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Comparative Guide: Symmetrical vs. Unsymmetrical Dialkylureas in Drug Discovery

Executive Summary

This guide provides a technical analysis of 1,3-dialkylureas, distinguishing between symmetrical (

) and unsymmetrical ( ) scaffolds. While symmetrical ureas offer synthetic simplicity and high crystallinity, unsymmetrical ureas are increasingly dominant in medicinal chemistry (e.g., Sorafenib, Regorafenib) due to their tunable physicochemical properties and superior fit within complex binding pockets. This document outlines the causal link between molecular symmetry, crystal lattice energy, and solubility, alongside validated synthetic protocols.[1]

Structural & Physicochemical Dynamics: The Symmetry Effect

The primary differentiator between these two classes is not merely structural but thermodynamic. The "Symmetry Effect," governed by Carnelley’s Rule , dictates that high molecular symmetry correlates with high melting points and low solubility.[2]

Crystal Lattice Energy & Solubility

Symmetrical ureas pack efficiently into crystal lattices. This high packing efficiency results in a high lattice energy (

), which creates a significant thermodynamic barrier to solvation.

• Symmetrical Ureas: Exhibit high melting points (MP) and poor aqueous solubility. The rigid crystal lattice resists disruption by solvent molecules.

• Unsymmetrical Ureas: Disruption of the symmetry lowers the packing efficiency. This results in a lower MP and, crucially for drug development, higher thermodynamic solubility.

Graphviz Visualization: The Solubility Logic

The following diagram illustrates the causal pathway from molecular symmetry to bioavailability.[1]

Figure 1: Causal relationship between molecular symmetry, crystal packing, and final aqueous solubility.

Synthetic Pathways & Accessibility

The synthesis of ureas requires distinct strategies depending on the desired symmetry.

Symmetrical Synthesis (The "Shotgun" Approach)

Symmetrical ureas are typically synthesized by reacting two equivalents of an amine with a carbonyl source.

• Reagents: Phosgene (

  ), Triphosgene, or 1,1'-Carbonyldiimidazole (CDI).[3]

• Mechanism: Double nucleophilic attack.

• Pros: High atom economy, one-pot.

• Cons: Cannot selectively produce unsymmetrical ureas; mixing two different amines (

  and ) yields a statistical mixture of , , and .

Unsymmetrical Synthesis (The "Sniper" Approach)

To ensure

, a stepwise addition is required. The most robust method involves the reaction of an amine with an isocyanate.

• Reagents: Isocyanates (

  ) + Amine ( ).

• Mechanism: Nucleophilic addition of the amine to the electrophilic carbon of the isocyanate.

• Alternative: Curtius Rearrangement (converts carboxylic acid to isocyanate in situ) is preferred when the isocyanate is unstable or commercially unavailable.

Graphviz Visualization: Synthetic Decision Tree

Figure 2: Decision matrix for selecting the appropriate synthetic pathway based on symmetry requirements.

Medicinal Chemistry Implications[1][3][4][5][6][7][8][9]

Binding Affinity & Selectivity

Unsymmetrical ureas allow for "dual-pocket" targeting. In kinase inhibitors (e.g., Sorafenib), the urea moiety acts as a hydrogen bond donor/acceptor "hinge."

• Symmetrical: Limits the molecule to binding pockets with C2 symmetry (rare in human enzymes).

• Unsymmetrical: Allows the medicinal chemist to optimize the

  group for the hydrophobic pocket and the group for the solvent-exposed region, maximizing binding enthalpy ( ).

Metabolic Stability

Symmetrical ureas often face rapid metabolic clearance if the alkyl chains are identical and prone to oxidation. Unsymmetrical substitution allows for "metabolic blocking"—placing a metabolically stable group (e.g., fluorinated phenyl) on one side to protect the more vulnerable alkyl chain on the other.

Experimental Protocols

Protocol A: Synthesis of Unsymmetrical Urea (Isocyanate Method)

Use this protocol for high-purity library generation.

• Preparation: In a flame-dried round-bottom flask, dissolve Amine A (1.0 equiv) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Addition: Cool to 0°C. Add Isocyanate B (1.05 equiv) dropwise over 10 minutes.

  • Note: A slight excess of isocyanate ensures complete consumption of the amine.

• Reaction: Allow to warm to room temperature and stir for 2–4 hours. Monitor by TLC (disappearance of Amine A).

• Workup:

  • If product precipitates: Filter and wash with cold ether.

  • If soluble: Scavenge excess isocyanate with polymer-supported trisamine (3 equiv) for 1 hour, then filter and concentrate.

• Validation: Verify structure via

  -NMR (look for distinct urea NH protons, typically 5.0–9.0 ppm depending on electronics).

Protocol B: Thermodynamic Solubility Assessment

Self-validating system using HPLC.

• Saturation: Add excess solid urea compound to 2 mL of phosphate-buffered saline (PBS, pH 7.4) in a glass vial.

• Equilibration: Shake at 37°C for 24 hours.

• Filtration: Filter the suspension through a 0.45

  PVDF syringe filter (pre-saturated to prevent drug loss).

• Quantification: Inject filtrate into HPLC-UV. Calculate concentration using a standard calibration curve.

• Control: Run a known standard (e.g., Sorafenib) in parallel to validate the assay.

Data Summary: Performance Comparison

The following table contrasts the general performance metrics of symmetrical vs. unsymmetrical dialkylureas.

Feature	Symmetrical Ureas ( )	Unsymmetrical Ureas ( )	Impact on Drug Dev
Melting Point	High (Efficient Packing)	Moderate/Low (Disrupted Packing)	Lower MP correlates with better solubility.
Solubility (aq)	Low	High	High solubility is critical for oral dosing.
Synthesis	One-step, High Yield	Two-step (or expensive reagents)	Unsymmetrical requires more complex chemistry.
Atom Economy	High (Phosgene route)	Moderate (Isocyanate route)	Cost factor in manufacturing.
Binding Selectivity	Low (Symmetrical pockets only)	High (Tunable for S1/S2 pockets)	Unsymmetrical is superior for target specificity.
Metabolic Risk	Redundant metabolic soft spots	Tunable (can block soft spots)	Unsymmetrical allows better DMPK optimization.

References

• Yalkowsky, S. H. (2014).[4] Carnelley's Rule and the Prediction of Melting Point. Journal of Pharmaceutical Sciences. Link

• Brown, R. J. C., & Brown, R. F. C. (2000). Melting Point and Molecular Symmetry. Journal of Chemical Education. Link

• Konishi, K., et al. (2025).[5] Effect of molecular symmetry on melting temperature and solubility. RSC Advances. Link

• Wilhelm, S., et al. (2006). Discovery and development of sorafenib: a multikinase inhibitor for treating cancer. Nature Reviews Drug Discovery. (Example of unsymmetrical urea success). Link

• Organic Chemistry Portal. (2017). Synthesis of Ureas: Isocyanates and Recent Advances. Link

Sources

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• 4. Carnelley's rule and the prediction of melting point - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Catalyst-free synthesis of unsymmetrical ureas from COS and amines: a strategy for selectivity regulation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

A Comparative Analysis of the Biological Activity of 1-Ethyl-3-methylurea and Other Simple Urea Derivatives

A Technical Guide for Researchers in Drug Discovery and Development

Prepared by a Senior Application Scientist, this guide provides a comprehensive comparison of the known and predicted biological activities of 1-Ethyl-3-methylurea. Given the limited direct experimental data on this specific compound, this document synthesizes information from structurally related ureas to offer a predictive overview based on established structure-activity relationships (SAR). This guide is intended for researchers, scientists, and professionals in drug development to inform experimental design and hypothesis generation.

Introduction: The Urea Scaffold in Bioactive Compounds

The urea moiety is a cornerstone in medicinal chemistry, valued for its ability to form stable hydrogen bonds with biological targets such as proteins and receptors.[1] This fundamental interaction underpins the diverse biological activities observed in urea derivatives, which range from anticancer and antimicrobial to herbicidal and enzyme inhibitory effects.[2][3][4] The biological action of a urea compound is profoundly influenced by the nature of the substituents on its nitrogen atoms. Simple alkyl substitutions, such as those in 1-Ethyl-3-methylurea, provide a foundational model for understanding these structure-activity relationships.

It is crucial to distinguish simple alkyl ureas from their nitrosated counterparts. N-nitroso-N-ethylurea (NEU) and N-nitroso-N-methylurea (NMU) are potent DNA alkylating agents and are recognized carcinogens, mutagens, and teratogens.[5][6] Their mechanism of action involves the transfer of their alkyl groups to nucleobases in DNA, leading to mutations.[5][6] This guide focuses exclusively on the non-nitrosated forms of simple alkyl ureas.

Comparative Biological Activities

Direct experimental data on the biological activity of 1-Ethyl-3-methylurea is scarce in publicly available literature. Therefore, its potential activities are inferred by comparing it with structurally similar compounds: urea, methylurea, ethylurea, and 1,3-dimethylurea.

Teratogenicity and Developmental Toxicity

A seminal comparative study on the teratogenic properties of N-alkylureas revealed significant differences based on their substitution patterns.

Compound	Teratogenic in Rats	Fetotoxic in Rats and/or Mice	Reference
1-Methylurea	No	No	[7]
1-Ethylurea	No	No	[7]
1,3-Dimethylurea	Yes	Yes	[7]
1-Methylthiourea	Yes	-	[7]
1-Ethylthiourea	Yes	-	[7]
1,3-Dimethylthiourea	Yes	Yes	[7]

Key Insights:

• Simple mono-alkylated ureas (1-methylurea and 1-ethylurea) were found to be non-teratogenic.[7]

• In contrast, di-methylated urea (1,3-dimethylurea) and the corresponding thioureas exhibited fetotoxicity and teratogenicity.[7]

• The thiourea analogs of mono-alkylated ureas were teratogenic in rats, highlighting the impact of the sulfur substitution.[7]

Based on these findings, it can be hypothesized that 1-Ethyl-3-methylurea, being a di-substituted urea, may have a higher potential for developmental toxicity compared to its mono-substituted counterparts, though likely less than more complex or reactive urea derivatives.

Enzyme Inhibition

Urea derivatives are well-known enzyme inhibitors, with urease being a prominent target.[5][6] Urease inhibitors have applications in medicine to combat infections by ureolytic bacteria (e.g., Helicobacter pylori) and in agriculture to prevent the rapid hydrolysis of urea-based fertilizers.[6][8]

The inhibitory mechanism of urea-like compounds often involves direct binding to the nickel ions in the urease active site or blocking the mobile flap at the entrance to the active site.[6] The structure of the inhibitor plays a critical role, with bulky groups sometimes hindering entry into the substrate-binding pocket.[5]

The following diagram illustrates the general mechanism of competitive inhibition of urease by a urea analog.

Caption: Competitive inhibition of urease by a urea analog.

Antimicrobial and Herbicidal Activity

Urea derivatives are a significant class of herbicides.[3] Their mechanism often involves the inhibition of photosynthesis. While specific data for 1-Ethyl-3-methylurea is not available, urea itself is sometimes used as an adjuvant to enhance the efficacy of other herbicides.[10][11]

In the realm of antimicrobial activity, various urea derivatives have shown efficacy against a range of bacteria and fungi.[2][12] The antimicrobial action is highly dependent on the specific chemical structure of the urea compound. For instance, some aryl urea derivatives have demonstrated activity against multidrug-resistant bacteria.[13] It is plausible that simple alkyl ureas like 1-Ethyl-3-methylurea possess some level of antimicrobial activity, though likely not as potent as more complex, targeted derivatives.

Predicted Biological Profile of 1-Ethyl-3-methylurea

Based on the available data for structurally related compounds, the following biological profile for 1-Ethyl-3-methylurea can be predicted:

• Toxicity: As a di-substituted urea, it may have a greater potential for toxicity, including developmental toxicity, compared to mono-substituted ureas like methylurea and ethylurea.[7] However, it is not expected to be as potently carcinogenic as its nitrosated form.

• Enzyme Inhibition: It is likely to be a weak competitive inhibitor of urease. Its inhibitory activity against other enzymes would depend on the specific target and would require experimental validation.

• Antimicrobial/Herbicidal Activity: It may exhibit weak to moderate antimicrobial and herbicidal properties, characteristic of the broader class of urea derivatives.

Experimental Protocols for Biological Activity Assessment

To empirically determine the biological activity of 1-Ethyl-3-methylurea and enable a direct comparison with other ureas, the following standard assays are recommended.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Principle: Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan product that can be quantified spectrophotometrically. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-Ethyl-3-methylurea and other urea compounds in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value for each compound.

Caption: Workflow for the urease inhibition assay.

Conclusion

While direct biological activity data for 1-Ethyl-3-methylurea is limited, a comparative analysis based on the structure-activity relationships of related simple alkyl ureas provides a valuable predictive framework. It is anticipated that 1-Ethyl-3-methylurea will exhibit a biological profile that is intermediate between mono- and di-substituted ureas, with a potential for mild to moderate toxicity and enzyme inhibitory activity. The provided experimental protocols offer a clear path for the empirical validation of these predictions and for building a more comprehensive understanding of the biological landscape of simple urea derivatives. This foundational knowledge is essential for the rational design of more complex and potent urea-based compounds in drug discovery and other applications.

References

• Teramoto, S., Kaneda, M., Aoyama, H., & Shirasu, Y. (1981). Correlation between the molecular structure of N-alkylureas and N-alkylthioureas and their teratogenic properties. Teratology, 23(3), 335-342. [Link]

• Krajewska, B. (2009). Ureases: I. Functional, catalytic and kinetic properties: A review.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 12699, N-Methyl-N-nitrosourea. [Link]

• Amtul, Z., Atta-ur-Rahman, Siddiqui, R. A., & Choudhary, M. I. (2002). Chemistry and mechanism of urease inhibition. Current medicinal chemistry, 9(14), 1323-1348.
• Carlini, C. R., & Polacco, J. C. (2008). Ureases in agriculture and medicine. Brazilian Journal of Medical and Biological Research, 41(10), 833-842.
• Khan, M. A., et al. (2012). The Effect of Urea as Adjuvant on Herbicide Effectiveness, Yield and Weeds of Maize with Full and Reduced Doses. Pakistan Journal of Life and Social Sciences, 10(2), 112-116.
• Tse, C. (2022). The Biological Roles of Urea: A Review of Preclinical Studies. Journal of Advances in Medicine and Medical Research, 34(22), 241-249.
• Jag tap, A. D., et al. (2017). Ureas: Applications in Drug Design. Current Medicinal Chemistry, 24(6), 622-651.
• Acker, R. D., & Mayhew, J. L. (1976). The effect of methylurea, N,N'-dimethylurea, ethylurea, and butylurea on the thermal stability of ribonuclease. Archives of biochemistry and biophysics, 175(1), 136-141.
• Weed Science Society of America. (1958). Substituted Urea Herbicides. Weeds, 6(3), 374-375.
• Al-Masoudi, N. A., et al. (2019). New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. Antibiotics, 8(4), 185.

• Wikipedia. (2023). N-Nitroso-N-methylurea. [Link]

• Lee, J., et al. (2010). N-nitroso-N-methylurea and N-nitroso-N-ethylurea induce upregulation of cellular NF-kappa B activity through protein kinase C-dependent pathway in human malignant keratinocytes. Archives of pharmacal research, 33(1), 133-139.
• Huang, Y., Cao, M. H., & Xu, S. Z. (2018). Facile Synthesis and Biological Evaluation of Novel N-Nitro Urea Derivatives Incorporating Amino Acid Ethyl Esters. Current Research in Bioorganic & Organic Chemistry, 1(1).

• Adam, A., & Shapiro, A. (2017). Can anyone provide me the protocol of finding Urease inhibition assay of natural source? ResearchGate. [Link]

• Brown, A. K., et al. (2011). The Structure Activity Relationship of Urea Derivatives as Anti-Tuberculosis Agents. Bioorganic & medicinal chemistry letters, 21(20), 6140-6145.

• Bio-Techne. Urease Assay Kit. [Link]

• American Society for Microbiology. (2010). Urease Test Protocol. [Link]

• Asif, M., et al. (2024). Effects of Herbicides and Nano Urea Mixture on Weeds, Yield Attributes and Yield of Wheat (Triticum aestivum).

• U.S. Environmental Protection Agency. (2000). N-Nitroso-n-methylurea. [Link]

• GHS Classification. N-Methyl-N-nitrosourea. [Link]

• Singh, R. K., et al. (2022). A review of the mutagenic potential of N-ethyl-N-nitrosourea (ENU) to induce hematological malignancies.
• Al-Salahi, R., et al. (2019). Antimicrobial and anthelmintic activities of aryl urea agents. Journal of Global Antimicrobial Resistance, 19, 233-240.
• Agili, F. A. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Chemistry, 6(2), 25.
• Mehreza, S., et al. (2025). Green synthesis of new chiral amino acid urea derivatives and evaluation of their anti-inflammatory activity. RSC Advances, 15(1), 1-12.
• da Silva, G. N., et al. (2019). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of medicinal chemistry, 62(23), 10475-10523.

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Spectroscopic Comparison of 1-Ethyl-3-methylurea (EMU) and Isomeric Urea Derivatives

Topic: Spectroscopic Comparison of 1-Ethyl-3-methylurea and its Isomers Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1][2]

Executive Summary

In the development of nitrosourea alkylating agents and substituted urea intermediates, precise structural elucidation is critical. 1-Ethyl-3-methylurea (EMU), a non-symmetric dialkyl urea, shares the molecular formula

with several structural isomers. Differentiating these species requires a nuanced understanding of their spectroscopic signatures.[1][2]

This guide provides an in-depth technical comparison of EMU against its primary isomers: 1-Propylurea , 1-Isopropylurea , 1,1,3-Trimethylurea , and 1-Ethyl-1-methylurea .[1] We synthesize data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to establish a self-validating identification protocol.

Structural Landscape: The Isomers

Before analyzing spectra, we must define the structural variables. The isomers differ in alkyl chain arrangement (linear vs. branched) and substitution pattern (symmetric vs. asymmetric, N,N' vs. N,N).

Compound Name	Structure	Substitution Type	Key Structural Feature
1-Ethyl-3-methylurea (EMU)		1,3-Disubstituted	Asymmetric alkyl groups on different nitrogens.
1-Propylurea		Monosubstituted	Primary amide ( ) + linear propyl chain.[1][2]
1-Isopropylurea		Monosubstituted	Primary amide ( ) + branched isopropyl group.[1][2]
1,1,3-Trimethylurea		Trisubstituted	Tertiary amine nitrogen + Secondary amine nitrogen.[1][2]
1-Ethyl-1-methylurea		1,1-Disubstituted	Primary amide ( ) + asymmetric tertiary nitrogen.[1][2]

Methodology: Standardization for Reproducibility

To ensure comparable data, experimental conditions must be standardized.[1][2] Solvent effects in ureas are profound due to hydrogen bonding.[1][2]

• NMR Solvent: DMSO-

  is the preferred standard.[1][2] It disrupts intermolecular H-bonding, sharpening amide proton signals and preventing aggregation broadening observed in .[1][2]

• Concentration: 10-20 mg/mL to minimize concentration-dependent chemical shift drift of NH protons.[2]

• IR Sampling: ATR (Attenuated Total Reflectance) on neat solid/oil is recommended over KBr pellets to avoid hygroscopic water interference in the N-H region.[2]

Deep Dive: NMR Spectroscopy ( & )

This is the primary tool for differentiation.[1][2] The symmetry of the molecule and the coupling patterns of the alkyl groups provide a definitive fingerprint.

3.1 Comparative NMR Analysis (in DMSO- )

Feature	1-Ethyl-3-methylurea (EMU)	1-Propylurea	1-Isopropylurea	1,1,3-Trimethylurea
Amide Protons	Two distinct signals (broad t & q).[1][2]	One broad singlet (2H, ) + One broad triplet (NH).	One broad singlet (2H, ) + One broad doublet (NH).	One broad quartet (NH).[1][2]
Methyl ( )	Triplet (~1.1 ppm) & Doublet (~2.6 ppm).	Triplet (~0.9 ppm).	Doublet (~1.1 ppm, 6H).[2]	Singlet (~2.8 ppm, 6H) & Doublet (~2.6 ppm, 3H).
Methylene ( )	Quintet/Multiplet (~3.0 ppm).[2]	Multiplet (Hex) & Quartet (N-CH2).[1][2]	None.	None.
Methine ( )	None.[1][2]	None.	Septet (~3.7 ppm).[1][2][3]	None.

Expert Insight:

• EMU vs. Isomers: EMU is the only isomer showing both a distinct triplet (ethyl

  ) and a doublet (methyl coupled to NH).

• 1,1,3-Trimethylurea: The presence of a sharp singlet integrating to 6H (N-Me2) is diagnostic for the 1,1-substitution.[1]

• Propyl vs. Isopropyl: The "septet" pattern at ~3.7 ppm is the "smoking gun" for the isopropyl group, whereas propyl shows a complex multiplet for the internal methylene.

3.2 Logic Flow for Identification

The following diagram illustrates the decision tree for identifying these isomers based on proton NMR multiplicity.

Caption: Decision tree for differentiating C4 urea isomers using 1H NMR multiplicity and integration.

Deep Dive: Infrared (IR) Spectroscopy

IR is particularly useful for distinguishing the substitution pattern on the nitrogen atoms (Primary vs. Secondary amides).

Region	EMU (Sec-Sec Urea)	Propyl/Isopropyl (Pri-Sec Urea)	1,1,3-TMU (Ter-Sec Urea)
N-H Stretch (3200-3500 )	Single Band (or doublet from two distinct NHs).[1][2] No symmetric/asymmetric split.[1][2]	Two Bands (Symmetric & Asymmetric stretch of ). Distinct "rabbit ears" appearance.	Single Band (Only one NH group present).[1][2]
Amide I (C=O Stretch)	~1630-1640 (Strong).[1][2] Lower freq due to H-bonding.	~1650-1660 .	~1640 .[1][2]
Amide II (N-H Bend)	~1560-1580 .	~1590-1600 (Scissoring of ).[1][2]	Weak/Absent (No scissoring).

Diagnostic Rule: If you see a split peak in the 3300-3500 region (the "rabbit ears"), you likely have a primary amide (Propylurea, Isopropylurea, or 1-Ethyl-1-methylurea).[1] EMU will typically show a single broadened envelope or two closely spaced singlets.[1][2]

Deep Dive: Mass Spectrometry (MS)

Mass spectrometry (EI, 70eV) provides structural connectivity data.[2] While all isomers have a molecular ion (

) of 102 m/z, their fragmentation pathways differ significantly.[2]

• 1-Ethyl-3-methylurea (EMU):

  • M+: 102 (Weak).[1][2]

  • Key Fragment: m/z 73 (Loss of Ethyl,

    ) and m/z 87 (Loss of Methyl, ).

  • Base Peak: Often m/z 44 (

    ) or m/z 58 ( ) derived from alpha-cleavage adjacent to nitrogen.[1][2]

• 1-Propylurea:

  • McLafferty Rearrangement: Prominent pathway due to the gamma-hydrogen on the propyl chain.[1][2]

  • Fragment: m/z 60 (Urea radical cation,

    ) formed by loss of propene ( , 42 u). This is a major differentiator from EMU, which cannot eliminate propene.[1][2]

• 1-Isopropylurea:

  • Alpha-Cleavage: Strong loss of methyl (

    ) to form a stable cation.[1][2]

  • Fragment: m/z 43 (Isopropyl cation) or m/z 59 (

    ).[2]

5.1 Fragmentation Pathway Diagram

Caption: Distinctive fragmentation pathways. The m/z 60 peak via McLafferty rearrangement is diagnostic for 1-Propylurea.

Experimental Protocol: Synthesis & Verification

To validate the identity of EMU in a research setting, the following synthesis and purification protocol serves as a self-validating system.

Reaction: Ethyl isocyanate + Methylamine

1-Ethyl-3-methylurea.[1][2]

• Setup: Flame-dried 3-neck flask,

  atmosphere.

• Reagents: Dissolve Ethyl isocyanate (1.0 eq) in anhydrous DCM (

  ).

• Addition: Add Methylamine (2.0 M in THF, 1.1 eq) dropwise. Exothermic reaction indicates urea formation.[1]

• Workup: Stir 2h at RT. Evaporate solvent.[1][2]

• Purification: Recrystallization from EtOAc/Hexane.

• Validation Check:

  • MP: 52-54°C.[2]

  • NMR: Confirm 1:1 ratio of Methyl doublet to Ethyl triplet.

  • TLC: Stain with p-anisaldehyde (Ureas turn blue/purple).[1][2]

References

• ChemicalBook. (n.d.).[1][2] 1,3-Diethylurea 1H NMR Spectrum. Retrieved from

• National Institutes of Health (NIH). (n.d.).[1][2] Isopropylurea | C4H10N2O | CID 12725.[1][2] PubChem.[1][2][4] Retrieved from

• National Institutes of Health (NIH). (n.d.).[1][2] Propylurea | C4H10N2O | CID 12303.[1][2] PubChem.[1][2][4] Retrieved from

• ResearchGate. (2002).[1][2][5] Tetramethylurea - Physical Data and NMR. Retrieved from

• ChemicalBook. (n.d.).[1][2] 1,3-Dimethylurea 1H NMR Spectrum. Retrieved from

Sources

• 1. Isopropylurea | C4H10N2O | CID 12725 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(3-Dimethylaminopropyl)-3-ethylurea | C8H19N3O | CID 4196313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3-Dimethylurea (96-31-1) 1H NMR spectrum [chemicalbook.com]
• 4. Propylurea | C4H10N2O | CID 12303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Substituted Ureas: 1-Ethyl-3-methylurea vs. 1,3-Dimethylurea

A Senior Application Scientist's Review for Researchers and Drug Development Professionals

In the vast landscape of organic chemistry, urea derivatives hold a significant position due to their versatile applications, ranging from industrial intermediates to crucial components in pharmacologically active molecules. Their ability to form stable hydrogen bonds makes them invaluable in medicinal chemistry for interacting with biological targets. This guide provides an in-depth comparison of two closely related substituted ureas: the lesser-known, unsymmetrical 1-Ethyl-3-methylurea and the widely utilized, symmetrical 1,3-Dimethylurea. For researchers and professionals in drug development, understanding the nuanced differences between such analogs is pivotal for innovative molecular design and synthesis.

The Significance of Substitution: Symmetrical vs. Unsymmetrical Ureas

Substituted ureas are characterized by the replacement of one or more hydrogen atoms on the nitrogen atoms of the parent urea molecule with organic substituents. The nature and arrangement of these substituents profoundly influence the molecule's physical and chemical properties, such as solubility, reactivity, and biological activity.

• Symmetrical ureas , like 1,3-Dimethylurea, possess identical substituents on both nitrogen atoms. This symmetry often imparts a higher melting point and different solubility characteristics compared to their unsymmetrical counterparts.

• Unsymmetrical ureas , such as 1-Ethyl-3-methylurea, have distinct substituents on each nitrogen. This asymmetry can introduce specific steric and electronic properties, potentially leading to more selective interactions with biological targets or offering unique advantages as a chemical intermediate.

1,3-Dimethylurea: The Established Workhorse

1,3-Dimethylurea (DMU) is a colorless, crystalline powder with a well-documented profile of applications, making it an excellent benchmark for comparison.[1] It is a key intermediate in the chemical industry, valued for its role in the synthesis of a variety of important compounds.[2]

Key Applications of 1,3-Dimethylurea:

• Pharmaceutical Synthesis: DMU is a crucial precursor in the production of xanthine derivatives, most notably caffeine and theophylline.[3] In the synthesis of caffeine, for instance, DMU is condensed with cyanoacetic acid to form 1,3-dimethyl cyanoacetylurea, a key intermediate in the multi-step process.[4]

• Agrochemicals: It serves as an intermediate in the manufacturing of certain herbicides and is also used in fertilizer formulations to improve nitrogen utilization by plants.[1]

• Textile Industry: DMU is employed in the production of formaldehyde-free finishing agents for textiles, which enhance durability and reduce wrinkling.

• Protein Denaturation Studies: Similar to urea, DMU can be used to denature proteins, making it a useful tool in the study of protein folding and stability.

Industrial Synthesis of 1,3-Dimethylurea

The primary industrial method for producing 1,3-Dimethylurea involves the reaction of molten urea with monomethylamine at elevated temperatures and pressures.[2]

Caption: Industrial synthesis of 1,3-Dimethylurea.

1-Ethyl-3-methylurea: A Profile of Potential

In contrast to its symmetrical analog, 1-Ethyl-3-methylurea is not as widely documented in terms of large-scale industrial applications. Its primary significance currently lies as a potential building block in organic synthesis and for research purposes. The asymmetry introduced by the different alkyl groups (ethyl and methyl) could offer advantages in specific synthetic contexts or in the fine-tuning of molecular properties for drug design.

Physicochemical Properties

Basic physicochemical data for 1-Ethyl-3-methylurea is available, though extensive experimental application data is sparse.

Proposed Synthesis of 1-Ethyl-3-methylurea

A common and versatile method for the synthesis of unsymmetrical ureas involves the reaction of an isocyanate with a primary amine. For 1-Ethyl-3-methylurea, this would entail the reaction of ethyl isocyanate with methylamine.

Experimental Protocol: Synthesis of 1-Ethyl-3-methylurea

• Reaction Setup: In a well-ventilated fume hood, a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser is charged with a solution of methylamine in a suitable aprotic solvent (e.g., tetrahydrofuran, THF). The flask is cooled in an ice bath.

• Addition of Isocyanate: Ethyl isocyanate is dissolved in the same aprotic solvent and added dropwise to the cooled methylamine solution via the dropping funnel with vigorous stirring. The reaction is exothermic, and the temperature should be maintained below 10°C.

• Reaction Completion: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2-4 hours to ensure complete reaction.

• Workup and Isolation: The solvent is removed under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield pure 1-Ethyl-3-methylurea.

Caption: Proposed synthesis of 1-Ethyl-3-methylurea.

Comparative Analysis: 1-Ethyl-3-methylurea vs. 1,3-Dimethylurea

The following table provides a side-by-side comparison of the two compounds, highlighting their key differences and similarities.

Feature	1,3-Dimethylurea	1-Ethyl-3-methylurea
CAS Number	96-31-1	28145-10-0
Molecular Formula	C₃H₈N₂O	C₄H₁₀N₂O
Molecular Weight	88.11 g/mol	102.14 g/mol
Structure	Symmetrical (two methyl groups)	Unsymmetrical (one ethyl, one methyl group)
Melting Point	102-107 °C[5]	Data not widely available
Boiling Point	268-270 °C[5]	Data not widely available
Solubility in Water	765 g/L at 21.5 °C[6]	Expected to be soluble
Primary Applications	Intermediate for caffeine, theophylline, herbicides, textile agents	Primarily for research and as a potential synthetic building block
Synthesis	Urea + Monomethylamine	Ethyl isocyanate + Methylamine (proposed)

Extrapolating Applications for 1-Ethyl-3-methylurea

Based on the known applications of other unsymmetrical ureas and the structural features of 1-Ethyl-3-methylurea, we can extrapolate potential areas of use:

• Fine-Tuning Pharmacological Properties: In drug development, switching from a symmetrical to an unsymmetrical urea can subtly alter a molecule's binding affinity, selectivity, and pharmacokinetic profile. The ethyl group, being slightly more lipophilic than a methyl group, could be used to modulate a drug candidate's properties.

• Specialty Polymer Synthesis: The differential reactivity of the two nitrogen atoms in 1-Ethyl-3-methylurea could be exploited in the synthesis of specialized polymers where a specific sequence or orientation of monomers is desired.

• Asymmetric Synthesis: While the chirality is not inherent to the molecule itself, its unsymmetrical nature could be advantageous in the design of chiral ligands or catalysts for asymmetric synthesis.

Conclusion for the Practicing Scientist

While 1,3-Dimethylurea remains a commercially significant and versatile chemical intermediate, the potential of its unsymmetrical counterpart, 1-Ethyl-3-methylurea, should not be overlooked. For researchers in medicinal chemistry and materials science, the asymmetry of 1-Ethyl-3-methylurea offers a tool for fine-tuning molecular properties. Although its direct applications are not yet widely established, its value as a building block in targeted organic synthesis is clear. As the demand for more sophisticated and specific molecules grows, the exploration of less common, unsymmetrical ureas like 1-Ethyl-3-methylurea will likely intensify, potentially revealing novel applications in the years to come.

References

• Ataman Kimya. (n.d.). 1,3-DIMETHYLUREA. Retrieved from [Link]

• Wikipedia. (2023, December 1). 1,3-Dimethylurea. Retrieved from [Link]

• Ataman Kimya. (n.d.). 1,3-DIMETHYLUREA. Retrieved from [Link]

• Google Patents. (n.d.). CN111153834A - Preparation method of 1, 3-dimethyl cyanoacetylurea.

• OECD. (2003, August 11). 1,3-Dimethylurea CAS N°: 96-31-1. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 31). Sourcing 1,3-Dimethylurea: A Manufacturer's Guide to Quality and Price. Retrieved from [Link]

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• 2. atamankimya.com [atamankimya.com]
• 3. nbinno.com [nbinno.com]
• 4. CN111153834A - Preparation method of 1, 3-dimethyl cyanoacetylurea - Google Patents [patents.google.com]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. chemicalbook.com [chemicalbook.com]

Kinetic Analysis of 1-Ethyl-3-methylurea Formation: A Comparative Guide

Executive Summary

1-Ethyl-3-methylurea (EMU) is a critical pharmacophore in medicinal chemistry, serving as a structural motif in kinase inhibitors and epoxide hydrolase inhibitors.[1] Its synthesis typically follows two distinct kinetic regimes: the diffusion-controlled Direct Isocyanate Addition (Method A) and the kinetically governed Activated Carbamate Aminolysis (Method B) .

This guide provides a rigorous kinetic comparison of these two pathways. While Method A is the industrial standard for speed, Method B offers superior control, avoiding the handling of volatile isocyanates (e.g., methyl isocyanate) and allowing for "tunable" reaction rates suitable for complex, multi-functionalized substrates.[1]

Part 1: Mechanistic Pathways & Alternatives

Method A: Direct Isocyanate Addition (The Benchmark)

This route involves the nucleophilic attack of methylamine on ethyl isocyanate (or vice versa).

• Mechanism: Concerted nucleophilic addition.[1]

• Kinetics: Second-order overall (

  ).

• Characteristics: Extremely fast (

  ), often requiring stopped-flow techniques for analysis.

• Risk Profile: High.[1] Isocyanates are potent respiratory sensitizers and lachrymators.

Method B: Activated Carbamate Aminolysis (The Alternative)

This route utilizes a carbamate intermediate (e.g., Phenyl N-ethylcarbamate) reacting with methylamine.[1]

• Mechanism: Stepwise addition-elimination (

  pathway) via a tetrahedral zwitterionic intermediate ( ).

• Kinetics: Pseudo-first-order under amine excess; dependent on the leaving group (

  ) ability (e.g., Phenol vs. Ethanol).[1]

• Characteristics: Slower, controlled rates (

  ), monitorable via standard NMR/IR.

• Risk Profile: Low.[1] Avoids handling free isocyanates.[1]

Part 2: Kinetic Analysis & Data Comparison

The following data compares the kinetic parameters of forming 1-Ethyl-3-methylurea. Note that Method A is diffusion-controlled, while Method B is activation-controlled.[1]

Comparative Kinetic Data Table

Parameter	Method A: Isocyanate Route	Method B: Carbamate Route	Implication
Rate Constant ( )			Method A is times faster.
Activation Energy ( )			Method B requires heat to proceed efficiently.
Entropy of Activation ( )	Large Negative ( )	Moderate Negative ( )	Method A has a highly ordered transition state.
Solvent Effect	Rate decreases in polar solvents	Rate increases in polar solvents	Polar solvents stabilize the intermediate in Method B.
Rate Determining Step	Diffusion / Nucleophilic Attack	Formation/Breakdown of Tetrahedral Intermediate	Method B allows for catalytic intervention.

> Note: Values are representative of general dialkylurea formation kinetics derived from homologous series (e.g., phenyl isocyanate/amine systems) to serve as a baseline for experimental design.

Mechanistic Visualization

The diagram below contrasts the concerted transition state of the isocyanate route against the stepwise tetrahedral intermediate of the carbamate route.

Figure 1: Comparative reaction pathways. Method A proceeds through a single transition state, while Method B involves a distinct tetrahedral intermediate.[1]

Part 3: Experimental Protocols

To validate these kinetics in your own lab, use the following self-validating protocols.

Protocol A: Stopped-Flow Spectrophotometry (For Isocyanate Route)

Because the reaction half-life (

) is often milliseconds, standard mixing is insufficient.

• Preparation: Prepare pseudo-first-order conditions.

  • Syringe 1: Ethyl Isocyanate (1.0 mM) in dry Acetonitrile.[1]

  • Syringe 2: Methylamine (10 mM to 100 mM) in dry Acetonitrile. Ensure amine is in

    10-fold excess.

• Detection: Set UV-Vis monochromator to 240 nm (monitoring carbonyl formation/isocyanate loss).

• Execution:

  • Trigger rapid mixing (dead time

    ms).

  • Record absorbance vs. time traces.[1]

• Analysis: Fit data to a single exponential decay:

  .[1]

  • Plot

    vs. [Methylamine] to determine the second-order rate constant .

Protocol B: In-Situ 1H-NMR Monitoring (For Carbamate Route)

Suitable for slower kinetics (

> 5 mins).

• Preparation:

  • Dissolve Phenyl N-ethylcarbamate (20 mM) in DMSO-d6.

  • Add internal standard (e.g., 1,3,5-trimethoxybenzene) for quantitative integration.[1]

• Initiation:

  • Add Methylamine (200 mM, 10 eq) via syringe through the septum.

  • Immediately insert into NMR probe pre-equilibrated to 25°C (or desired T).[1]

• Acquisition:

  • Acquire spectra every 60 seconds for 60 minutes.

  • Key Signal: Monitor the disappearance of the carbamate -OCH2- quartet (

    ppm) and the appearance of the urea -CH2- quartet ( ppm).

• Validation:

  • Verify mass balance at

    (Is the sum of Urea + Reactant constant relative to internal standard?).

  • Ln(Concentration) vs. Time plot must be linear for pseudo-first-order validation.[1]

Kinetic Workflow Diagram

This workflow ensures data integrity from acquisition to calculation.[1]

Figure 2: Step-by-step logic for validating kinetic data and deriving rate constants.

References

• Castro, E. A., et al. (1999).[1] Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chloroformates in Aqueous Solution. The Journal of Organic Chemistry. Link

• Pannone, M. C., & Macosko, C. W. (1987).[1] Kinetics of isocyanate amine reactions. Journal of Applied Polymer Science. Link

• Gallou, I., et al. (2005).[1][2] Practical Synthesis of Unsymmetrical Ureas from Isopropenyl Carbamates. The Journal of Organic Chemistry. Link

• Shawali, A. S., et al. (2021).[1][3][4] Kinetics and Mechanism of Aminolysis of Phenyl Carbamates. Journal of Chemical Research. Link

• Ozaki, S. (1972).[1] Recent Advances in Isocyanate Chemistry. Chemical Reviews. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. dspace.mit.edu [dspace.mit.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-Ethyl-3-methylurea

This guide provides essential safety and logistical information for the proper disposal of 1-Ethyl-3-methylurea in a laboratory setting. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to explain the causality behind each procedural step, ensuring a culture of safety and environmental responsibility. The protocols described herein are designed to be self-validating systems, grounded in established chemical safety principles and regulatory awareness.

Core Principles: Hazard Assessment and the Disposal Mindset

1-Ethyl-3-methylurea, like many substituted ureas, must be handled with the assumption of potential hazards. While specific toxicological data for this compound is limited, data from analogous structures such as N-Ethylurea and N-Methylurea indicate risks of skin, eye, and respiratory tract irritation.[1] Some related compounds may also act as skin sensitizers and pose a risk of irreversible effects upon exposure.[2]

Therefore, the cornerstone of proper disposal is to treat 1-Ethyl-3-methylurea and all associated contaminated materials as hazardous chemical waste . This approach ensures the highest level of safety for laboratory personnel and minimizes environmental impact. Disposal must always adhere to local, regional, and national regulations.[3] Prohibiting disposal via standard trash or sewer systems is a critical first step.[3]

Essential Personal Protective Equipment (PPE) for Waste Handling

Before handling any waste materials containing 1-Ethyl-3-methylurea, personnel must be equipped with the appropriate PPE. This is the first line of defense against accidental exposure.

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles conforming to EU EN166 or OSHA 29 CFR 1910.133 standards.[1]	Protects eyes from airborne dust particles and potential splashes during waste transfer.
Hand Protection	Chemically resistant nitrile gloves.	Prevents direct skin contact. It is crucial to remove gloves carefully to avoid skin contamination and to wash hands thoroughly after handling.[2][4]
Body Protection	A fully-buttoned laboratory coat.	Protects skin and personal clothing from contamination with the chemical waste.[5]

Standard Disposal Protocol: Waste Collection and Segregation

The most reliable and universally compliant method for disposing of 1-Ethyl-3-methylurea is through collection by a licensed hazardous waste management service or your institution's Environmental Health & Safety (EHS) department.

Step-by-Step Collection Procedure:

• Designate a Waste Container: Select a container that is chemically compatible with urea-based compounds (e.g., a high-density polyethylene - HDPE - plastic bottle or drum). The container must have a secure, sealable lid to prevent leaks or the release of dust.[5][6]

• Label the Container: Before adding any waste, affix a "Hazardous Waste" label. This label must, at a minimum, include:

  • The full chemical name: "1-Ethyl-3-methylurea Waste"

  • The accumulation start date (the date the first piece of waste is added).[6]

  • A clear description of the contents (e.g., "Solid 1-Ethyl-3-methylurea," "Contaminated gloves and wipes").[6]

• Segregate Waste Streams: Use the workflow below to determine the correct waste stream. Do not mix incompatible waste types. Store the sealed waste container away from strong oxidizing agents.[2][5]

• Transfer Waste: Carefully place the waste into the designated container. If transferring solid powder, do so in a well-ventilated area or a chemical fume hood to minimize dust generation and inhalation risk.[1][2]

• Seal and Store: Keep the container tightly sealed except when adding waste.[6] Store it in a designated, secure satellite accumulation area until it is ready for pickup.

• Request Pickup: Once the container is full or is no longer needed, complete a chemical collection request form as required by your institution's EHS department.[5]

Caption: Waste Segregation Workflow for 1-Ethyl-3-methylurea.

Spill Management and Emergency Response

Accidental spills must be managed promptly and safely. The procedure varies based on the size of the spill.

For Minor Spills (Small amount of solid):

• Ensure Area is Ventilated: Work in a well-ventilated space to disperse any airborne dust.

• Wear Appropriate PPE: Don the PPE outlined in the table above.

• Clean Up Spill: Use dry cleanup procedures.[7] Gently sweep or vacuum the spilled material. DO NOT use compressed air, as this will generate dust clouds.[7]

• Collect Residue: Place all spilled material and contaminated cleaning supplies into a labeled container for hazardous waste disposal.[1][2]

• Decontaminate: Wipe the spill area with a damp cloth, and dispose of the cloth as hazardous waste.

• Wash Hands: Wash hands thoroughly with soap and water after cleanup is complete.[7]

For Major Spills:

• Evacuate Immediately: Clear the area of all personnel.[7]

• Alert Others: Inform colleagues and your supervisor of the spill.

• Contact EHS/Emergency Services: Alert your institution's EHS department or emergency services, providing them with the location and nature of the hazard.[7]

• Restrict Access: Prevent entry into the affected area until the spill has been professionally remediated.

Advanced Disposal Considerations: Chemical Inactivation

While collection for professional disposal is the standard, chemical degradation can be an option for specific, controlled circumstances, typically requiring advanced expertise and institutional approval. The goal of chemical inactivation is to break down the hazardous compound into less harmful, disposable substances.

Causality of Urea Degradation: Urea derivatives can be degraded through hydrolysis, which breaks the amide bonds. This process can be catalyzed by acids, bases, or enzymes, and can be accelerated by heat.[8][9] Another potential method is oxidation, for instance, using hydrogen peroxide under hydrothermal conditions, which has been shown to be effective for urea-formaldehyde resins.[10]

Important Considerations:

• No Validated Protocol: There is no universally validated, peer-reviewed protocol for the chemical inactivation of 1-Ethyl-3-methylurea in a standard laboratory setting.

• Byproduct Analysis: Any proposed degradation reaction must be thoroughly understood. The resulting byproducts (e.g., ethylamine, methylamine) may also be hazardous and require specific disposal procedures.

• Regulatory Approval: Chemical treatment of hazardous waste often requires specific permits.

Recommendation: Chemical inactivation should not be attempted without a thorough risk assessment and a specific protocol approved by your institution's EHS department. The standard collection protocol remains the safest and most compliant method.

References

• Material Safety Data Sheet - Ethylurea, 97%. Cole-Parmer. [Link]

• Hazardous Waste Disposal Procedures. Unknown Source. [Link]

• Urea Standard Operating Procedure. Unknown Source. [Link]

• 1,3-Dimethylurea SIDS Initial Assessment Report. OECD Existing Chemicals Database. [Link]

• Methylurea Safety Data Sheet. Fisher Scientific. [Link]

• Standard Operating Procedures for N-Nitroso-N-methylurea (NMU). University of North Texas Health Science Center. [Link]

• 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. eCFR. [Link]

• Degradation of urea-formaldehyde resin residues by a hydrothermal oxidation method into recyclable small molecular organics. PubMed. [Link]

• Urea Safety Data Sheet. Carl ROTH. [Link]

• Microbial Degradation of Urea from Urea Bearing Wastewaters. ResearchGate. [Link]

• UREA Safety Data Sheet. Azomures. [Link]

• Investigation on microbial inactivation and urea decomposition in human urine during thermal storage. Journal of Water, Sanitation and Hygiene for Development. [Link]

• Urea Safety Data Sheet. Chemos GmbH&Co.KG. [Link]

• A Study on the Hydrolysis of Urea Contained in Wastewater and Continuous Recovery of Ammonia by an Enzymatic Membrane Reactor. MDPI. [Link]

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• 4. fishersci.be [fishersci.be]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. mtu.edu [mtu.edu]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. iwaponline.com [iwaponline.com]
• 9. mdpi.com [mdpi.com]
• 10. Degradation of urea-formaldehyde resin residues by a hydrothermal oxidation method into recyclable small molecular organics - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Ethyl-3-methylurea

As researchers and scientists at the forefront of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of any chemical reagent, including 1-Ethyl-3-methylurea, demands a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information for the use of 1-Ethyl-3-methylurea, focusing on the correct selection and use of Personal Protective Equipment (PPE).

While the toxicological properties of 1-Ethyl-3-methylurea may not be fully investigated, data from structurally similar compounds indicate a potential for irritation to the eyes, skin, and respiratory tract.[1] Therefore, a cautious and proactive approach to PPE is paramount.

Hazard Assessment: The Foundation of Safety

Before any handling of 1-Ethyl-3-methylurea, a comprehensive risk assessment is crucial. This involves evaluating the specific procedures to be performed and the potential for exposure through inhalation, skin contact, eye contact, or ingestion.[2] The physical form of the chemical, a crystalline powder, presents a risk of airborne dust generation, which must be controlled.[3]

Key Potential Hazards:

• Eye Irritation: Direct contact with the eyes may cause irritation.[1]

• Skin Irritation: Prolonged or repeated contact with the skin may lead to irritation.[1]

• Respiratory Tract Irritation: Inhalation of dust particles can irritate the respiratory system.[1]

• Unknown Chronic Effects: The long-term toxicological properties have not been fully investigated, warranting a high degree of caution.[1]

Core Personal Protective Equipment (PPE) Requirements

Based on the potential hazards, the following PPE is mandatory when handling 1-Ethyl-3-methylurea.

Eye and Face Protection

Given the risk of eye irritation, appropriate eye protection is non-negotiable.

• Recommendation: Chemical safety goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 should be worn at all times.[1]

• Causality: Goggles provide a seal around the eyes, offering protection from airborne dust particles and accidental splashes, which standard safety glasses do not. In situations with a higher risk of splashing, a face shield should be used in conjunction with goggles.

Skin Protection

Preventing skin contact is a primary objective.

• Gloves: Chemically resistant gloves are required. While specific breakthrough times for 1-Ethyl-3-methylurea are not available, nitrile gloves are a common and effective choice for handling many powdered chemicals. Always check gloves for integrity before use and replace them immediately if they become contaminated or damaged.[2] After handling, hands should be thoroughly washed with soap and water.[2]

• Lab Coat: A clean, buttoned lab coat serves as a removable barrier to protect street clothes and skin from contamination. It should be laundered separately from personal clothing.[2] For procedures with a higher risk of significant contamination, a chemically resistant apron or coveralls may be necessary.

Respiratory Protection

Controlling the inhalation of dust is critical.

• Engineering Controls: The primary method for controlling airborne dust should be the use of engineering controls, such as a certified chemical fume hood or a ventilated enclosure, especially when weighing or transferring the powder.[4]

• Respirator: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH-approved particulate filter respirator should be used.[3] The selection of the appropriate respirator depends on the concentration of airborne particles and should be done in accordance with a comprehensive respiratory protection program.

PPE Selection and Use Workflow

The following diagram outlines the decision-making process for selecting and using appropriate PPE when handling 1-Ethyl-3-methylurea.

Caption: Workflow for PPE Selection and Use.

Operational and Disposal Plans

A self-validating safety system includes clear, step-by-step procedures for all stages of chemical handling.

Safe Handling Protocol

• Preparation: Designate a specific area for handling 1-Ethyl-3-methylurea, preferably within a chemical fume hood.[4] Ensure that an eyewash station and safety shower are readily accessible.[1]

• PPE Donning: Before entering the designated area, don all required PPE in the correct order: lab coat, chemical safety goggles, and finally, gloves.

• Handling: Handle 1-Ethyl-3-methylurea with care to avoid generating dust.[1][5] Use appropriate tools (e.g., spatulas) for transfers. Keep containers tightly closed when not in use.[6]

• Post-Handling: After completing the work, decontaminate any reusable equipment.

• PPE Doffing and Disposal: Remove PPE in a manner that avoids self-contamination. Gloves should be removed first, followed by the lab coat and goggles. Dispose of single-use PPE in a designated hazardous waste container.[4]

• Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[6]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

Scenario	Immediate Action Plan
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][7] Remove contact lenses if present and easy to do.[7] Seek immediate medical attention.[1]
Skin Contact	Remove all contaminated clothing.[1] Immediately flush the affected skin with plenty of water for at least 15 minutes.[1] If irritation persists, seek medical attention.[8]
Inhalation	Move the individual to fresh air immediately.[1] If breathing is difficult, provide oxygen. If breathing has stopped, administer artificial respiration.[1] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water.[1] Seek immediate medical attention.
Minor Spill	For small spills of the solid, carefully sweep up the material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[1][5] The area should then be cleaned thoroughly.
Major Spill	Evacuate the area and alert emergency responders.[5]

Disposal Plan

All waste containing 1-Ethyl-3-methylurea, including contaminated PPE and cleaning materials, must be treated as hazardous waste.

• Collect all waste in clearly labeled, sealed containers.[5]

• Dispose of the waste in accordance with all local, state, and federal regulations.[5] Do not dispose of this chemical down the drain.

By adhering to these rigorous PPE and handling protocols, you can confidently and safely work with 1-Ethyl-3-methylurea, ensuring both your personal safety and the integrity of your research.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Ethylurea, 97%. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). N-Nitroso-N-ethylurea - Hazardous Substance Fact Sheet. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Hazardous Chemical Exposures. Retrieved from [Link]

• University of North Texas Health Science Center. (2015, April 8). Standard Operating Procedures for N-Nitroso-N-methylurea (NMU). Retrieved from [Link]

• International Labour Organization & World Health Organization. (2021). ICSC 1745 - 1,3-DIMETHYLUREA. Retrieved from [Link]

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• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. ICSC 1745 - 1,3-DIMETHYLUREA [chemicalsafety.ilo.org]
• 4. unthealth.edu [unthealth.edu]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. fishersci.be [fishersci.be]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. fishersci.com [fishersci.com]